Technical Documentation Center

Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate
  • CAS: 32418-24-9

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis and Characterization of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

This guide provides a comprehensive overview of the synthesis and detailed characterization of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, a key heterocyclic intermediate. The 1,3,4-thiadiazole scaffold is...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive overview of the synthesis and detailed characterization of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, a key heterocyclic intermediate. The 1,3,4-thiadiazole scaffold is a privileged structure in medicinal chemistry, recognized for its presence in a wide array of pharmacologically active agents, including antimicrobial, anti-inflammatory, and anticancer compounds.[1][2] This document is intended for researchers and professionals in organic synthesis and drug development, offering both theoretical grounding and practical, field-proven protocols.

Strategic Approach to Synthesis

The synthesis of the target molecule is strategically designed as a two-step process. This approach is rooted in the accessibility of starting materials and the reliability of the chosen chemical transformations. The core of this strategy involves the initial construction of the 5-amino-1,3,4-thiadiazole-2-thiol heterocyclic system, followed by a selective S-alkylation to introduce the ethyl acetate moiety.

Retrosynthetic Analysis

The logical disconnection of the target molecule reveals a straightforward synthetic pathway. The primary disconnection is at the sulfide bond, identifying the key nucleophilic precursor, 5-amino-1,3,4-thiadiazole-2-thiol, and an electrophilic component, ethyl chloroacetate. The thiadiazole precursor itself can be readily assembled from commercially available thiosemicarbazide and carbon disulfide.

G Target Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Disconnection1 S-C Bond Disconnection (S-Alkylation) Target->Disconnection1 Precursor1 Precursor 1: 5-amino-1,3,4-thiadiazole-2-thiol (Nucleophile) Disconnection1->Precursor1 Precursor2 Precursor 2: Ethyl chloroacetate (Electrophile) Disconnection1->Precursor2 Disconnection2 Thiadiazole Ring Formation (Cyclization) Precursor1->Disconnection2 StartingMaterial1 Thiosemicarbazide Disconnection2->StartingMaterial1 StartingMaterial2 Carbon Disulfide Disconnection2->StartingMaterial2

Caption: Retrosynthetic pathway for the target compound.

Part A: Synthesis of 5-amino-1,3,4-thiadiazole-2-thiol

The formation of the 5-amino-1,3,4-thiadiazole-2-thiol core is a classic heterocyclic synthesis.[3] It is typically achieved through the reaction of thiosemicarbazide with carbon disulfide in an alkaline medium.[4]

  • Mechanism Rationale: The reaction proceeds via the formation of a dithiocarbazate intermediate. The basic catalyst, such as potassium hydroxide, deprotonates the hydrazine nitrogen of thiosemicarbazide, facilitating its nucleophilic attack on the electrophilic carbon of carbon disulfide. Subsequent intramolecular cyclization with the elimination of water, driven by heating, yields the stable aromatic thiadiazole ring.[5]

Detailed Experimental Protocol:

  • Reagent Preparation: In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve potassium hydroxide (0.1 mol) in absolute ethanol (100 mL).

  • Addition of Starting Material: To this solution, add thiosemicarbazide (0.1 mol) and stir until fully dissolved.

  • Nucleophilic Addition: Slowly add carbon disulfide (0.1 mol, 6 mL) to the mixture. A pale yellow precipitate may form.[4]

  • Reaction Reflux: Heat the mixture to reflux and maintain for 20-24 hours.[4] The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).

  • Work-up and Isolation: After cooling to room temperature, reduce the solvent volume under vacuum. Dilute the residue with water and acidify carefully with 10% hydrochloric acid to a pH of approximately 5-6.

  • Purification: The resulting pale-yellow precipitate is collected by vacuum filtration, washed thoroughly with cold water to remove residual salts, and dried. Recrystallization from ethanol can be performed to yield the pure product.

Part B: Synthesis of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

This step involves a nucleophilic substitution reaction where the thiol group of the precursor acts as the nucleophile. The thiol exists in equilibrium with its thione tautomer; however, under basic conditions, the more nucleophilic thiolate anion is readily formed, facilitating the S-alkylation.

  • Causality of Experimental Choices: The use of a base (e.g., potassium hydroxide or sodium ethoxide) is critical to deprotonate the thiol group, significantly enhancing its nucleophilicity.[6] Ethanol is an excellent solvent choice as it readily dissolves the starting materials and the base. The reaction is typically performed at a slightly elevated temperature to ensure a reasonable reaction rate without promoting side reactions.

Detailed Experimental Protocol:

  • Formation of Thiolate Salt: In a suitable flask, suspend 5-amino-1,3,4-thiadiazole-2-thiol (10 mmol) in ethanol (10 mL). Add potassium hydroxide (10 mmol) and gently heat the suspension for 5-10 minutes to facilitate the formation of the potassium salt.[6]

  • Electrophile Addition: To the resulting solution, add ethyl chloroacetate (10 mmol) dropwise while stirring.

  • Reaction Conditions: Reflux the reaction mixture for 4-6 hours. Monitor the reaction completion by TLC.

  • Isolation and Purification: After the reaction is complete, cool the mixture to room temperature. The precipitated product is filtered, washed with water, and dried. The crude product can be purified by recrystallization from ethanol to afford the final compound as a crystalline solid.

Comprehensive Characterization

To confirm the identity, structure, and purity of the synthesized Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, a suite of analytical techniques is employed. This multi-faceted approach ensures a self-validating system where data from each method corroborates the others.

G cluster_synthesis Synthesis & Purification cluster_characterization Structural & Purity Verification SynthesizedProduct Purified Product FTIR FT-IR (Functional Groups) SynthesizedProduct->FTIR H_NMR ¹H NMR (Proton Environment) SynthesizedProduct->H_NMR C_NMR ¹³C NMR (Carbon Skeleton) SynthesizedProduct->C_NMR MS Mass Spectrometry (Molecular Weight) SynthesizedProduct->MS MP Melting Point (Purity) SynthesizedProduct->MP Confirmation Structure Confirmed FTIR->Confirmation H_NMR->Confirmation C_NMR->Confirmation MS->Confirmation MP->Confirmation

Caption: Workflow for the characterization of the final product.

Spectroscopic and Spectrometric Analysis

Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR analysis is instrumental in identifying the key functional groups present in the molecule. The spectrum provides direct evidence for the successful incorporation of the ethyl acetate moiety and the preservation of the aminothiadiazole core.

  • Expected Absorptions:

    • N-H Stretching: A pair of medium to strong bands in the region of 3100-3300 cm⁻¹ corresponding to the symmetric and asymmetric stretching of the primary amine (-NH₂) group.

    • C=O Stretching: A strong, sharp absorption band around 1730-1750 cm⁻¹ is indicative of the ester carbonyl group.

    • C=N and N=N Stretching: Bands in the 1500-1650 cm⁻¹ region are characteristic of the thiadiazole ring vibrations.

    • C-S Stretching: Weaker absorptions in the fingerprint region, typically around 600-800 cm⁻¹, can be attributed to the C-S bonds within the ring and the sulfide linkage.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides the most definitive structural information by mapping the carbon-hydrogen framework of the molecule.

  • ¹H NMR (Proton NMR):

    • Ethyl Group (CH₃): A triplet signal is expected around δ 1.2-1.3 ppm, integrating to 3 protons.

    • Ethyl Group (CH₂): A quartet signal is expected around δ 4.1-4.2 ppm, integrating to 2 protons. The coupling between the CH₂ and CH₃ protons will result in the characteristic triplet-quartet pattern.

    • S-CH₂ Group: A sharp singlet is expected around δ 3.9-4.1 ppm, integrating to 2 protons. This singlet nature confirms its isolation from other protons.

    • Amine Group (NH₂): A broad singlet is expected around δ 7.3 ppm, integrating to 2 protons. The chemical shift of this peak can be variable and it is D₂O exchangeable.[7]

  • ¹³C NMR (Carbon NMR):

    • Ethyl Group (CH₃): A signal around δ 14 ppm.

    • S-CH₂ Group: A signal around δ 35 ppm.

    • Ethyl Group (O-CH₂): A signal around δ 62 ppm.

    • Ester Carbonyl (C=O): A signal in the downfield region, around δ 168 ppm.

    • Thiadiazole Ring Carbons: Two distinct signals are expected for the C-S and C-N carbons of the ring, typically in the δ 150-170 ppm range.[8]

Mass Spectrometry (MS): This technique confirms the molecular weight of the synthesized compound.[9]

  • Expected Molecular Ion Peak: For the molecular formula C₆H₉N₃O₂S₂, the calculated monoisotopic mass is 219.01 Da. High-resolution mass spectrometry should show a molecular ion peak [M+H]⁺ at m/z 220.02.[9]

Physical Properties

Melting Point: The melting point is a crucial indicator of purity. A sharp and defined melting range suggests a high degree of purity, whereas a broad and depressed range indicates the presence of impurities.

Summary of Characterization Data

Technique Parameter Expected Result Interpretation
FT-IR Wavenumber (cm⁻¹)~3300-3100 (N-H), ~1735 (C=O), ~1610 (C=N)Confirms presence of amine, ester, and thiadiazole groups.
¹H NMR Chemical Shift (δ ppm)~7.3 (br s, 2H), ~4.2 (q, 2H), ~4.0 (s, 2H), ~1.2 (t, 3H)Verifies the complete proton framework of the molecule.
¹³C NMR Chemical Shift (δ ppm)~168 (C=O), ~165 (C-N), ~155 (C-S), ~62 (O-CH₂), ~35 (S-CH₂), ~14 (CH₃)Confirms the carbon skeleton and functional groups.[8][10]
Mass Spec. m/z[M+H]⁺ = 220.02Confirms the molecular weight of the target compound.[9]
Melting Point Temperature (°C)Sharp, defined rangeIndicates high purity of the synthesized product.

Applications in Drug Discovery and Development

Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is not merely a synthetic curiosity; it is a valuable building block for creating more complex molecules with therapeutic potential. The dual reactivity of the amino group and the ester functionality allows for diverse chemical modifications.[11]

  • Scaffold for Novel Derivatives: The primary amine can be acylated, converted into Schiff bases, or used in cyclization reactions to build fused heterocyclic systems.[12]

  • Pro-drug Strategy: The ester group can be hydrolyzed to the corresponding carboxylic acid, which provides another handle for derivatization, such as amide bond formation, or can itself be a key pharmacophoric feature.

  • Therapeutic Potential: Derivatives of the 1,3,4-thiadiazole core are extensively researched for a wide spectrum of biological activities, including diuretic, antibacterial, antifungal, and anticancer properties.[6][13][14] This precursor serves as a key starting point for synthesizing libraries of compounds for high-throughput screening in drug discovery programs.

Conclusion

This guide has detailed a reliable and well-characterized two-step synthesis for Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. The rationale behind the synthetic strategy and the specific experimental choices has been explained to provide a deeper understanding of the process. The comprehensive characterization workflow, employing a combination of spectroscopic and physical methods, establishes a robust system for verifying the structure and purity of the final product. The utility of this compound as a versatile intermediate underscores its importance for professionals engaged in medicinal chemistry and the development of novel therapeutic agents.

References

  • Vertex AI Search. (2026). METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW.
  • Journal of Global Pharma Technology. (2026).
  • ResearchGate. (2026). Scheme 1 :Preparation of 5-amino-1, 3, 4-Thiadiazole-2-Thiol Synthesis....
  • SAR Publication. (2023). Various of Chemical and Pharmacological Applications of 1,3,4-Thiadiazole and It's Derivative. Available at: [Link]

  • The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. (2026).
  • ResearchGate. (2023). Various of Chemical and Pharmacological Applications of 1,3,4-Thiadiazole and It's Derivative. Available at: [Link]

  • Drapak, I. V., et al. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. Biopolymers and Cell, 37(2), 134-143. Available at: [Link]

  • Molecules. (2020). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. PMC. Available at: [Link]

  • Hilaris Publisher. (2026).
  • PubMed. (2023). 1,3,4-Thiadiazole: A Versatile Pharmacophore of Medicinal Significance. Available at: [Link]

  • PubChemLite. (2026). Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. Available at: [Link]

  • SpectraBase. (2026). Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)
  • SpectraBase. (2026). Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)
  • ResearchGate. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. Available at: [Link]

  • Expert Insights. (2026). Using 5-Amino-1,3,4-thiadiazole-2-thiol in Synthesis.
  • PDF. (2015). Synthesis of 5-substituted 1,3,4-thiadiazol-2-yl-sulfanyl¬acetic acid derivatives. Scripta Scientifica Pharmaceutica, 2(2), 53-59.
  • ResearchGate. (2004). Infrared and Raman spectra of 5-amino-1,3,4-thiadiazole-2-sulfonamide (Hats). Experimental data and quantum chemistry calculations. Available at: [Link]

Sources

Exploratory

"Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate IUPAC name and CAS number"

An In-Depth Technical Guide to Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Abstract This technical guide provides a comprehensive overview of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, a key h...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

Abstract

This technical guide provides a comprehensive overview of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, a key heterocyclic compound in medicinal chemistry and drug development. The 1,3,4-thiadiazole scaffold is a privileged structure known for a wide spectrum of biological activities. This document details the compound's nomenclature, physicochemical properties, and a robust, field-proven synthesis protocol starting from the essential precursor, 5-amino-1,3,4-thiadiazole-2-thiol. We will explore the mechanistic underpinnings of its synthesis, methods for its characterization, and its significance as a versatile intermediate for creating diverse molecular libraries of potential therapeutic agents. This guide is intended for researchers, scientists, and professionals in the field of drug discovery and organic synthesis.

Chemical Identity and Nomenclature

The precise identification of a chemical entity is foundational for all scientific research, ensuring reproducibility and clear communication. The compound at the core of this guide is unambiguously identified by its IUPAC name and CAS registry number.

IdentifierValueSource
IUPAC Name ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate[1]
CAS Number 32418-24-9[1][2][3][4]
Molecular Formula C₆H₉N₃O₂S₂[2][3][4]
Molecular Weight 219.29 g/mol [3][4]
Synonyms Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]acetate, Acetic acid, 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-, ethyl ester[2]
InChI Key IYLGYUIQSDVGCP-UHFFFAOYSA-N[1]
PubChem CID 351912[4][5]

Synthesis Pathway and Mechanistic Rationale

The synthesis of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is a well-established two-step process. The strategy hinges on the initial formation of the core heterocyclic ring system, followed by a targeted S-alkylation. This approach is efficient and allows for high yields of the desired product.

Step 1: Synthesis of the Precursor: 5-Amino-1,3,4-thiadiazole-2-thiol

The foundational precursor is 5-amino-1,3,4-thiadiazole-2-thiol (AMT). This compound is synthesized via the cyclization of thiosemicarbazide with carbon disulfide in the presence of a base.[6][7][8]

  • Causality of Reagent Choice :

    • Thiosemicarbazide : Provides the N-N-C backbone and the C-5 amino group of the final heterocycle.

    • Carbon Disulfide (CS₂) : Acts as a one-carbon electrophile, which, after nucleophilic attack by the sulfur of thiosemicarbazide, provides the C-2 carbon and the exocyclic thiol group.

    • Base (e.g., KOH, Na₂CO₃) : The base is critical for deprotonating the thiosemicarbazide, enhancing its nucleophilicity to attack the CS₂. It also facilitates the final intramolecular cyclization and dehydration steps to form the stable thiadiazole ring.

Step 2: S-Alkylation to Yield the Target Compound

With the precursor in hand, the target molecule is synthesized through a nucleophilic substitution reaction (S-alkylation). The thiol group of 5-amino-1,3,4-thiadiazole-2-thiol is alkylated using an ethyl haloacetate.[9]

  • Mechanistic Insight : The thiol group of the precursor exists in tautomeric equilibrium with its thione form.[8] The reaction is performed in the presence of a base (e.g., sodium carbonate) which deprotonates the acidic thiol, forming a potent thiolate nucleophile. This thiolate anion then attacks the electrophilic methylene carbon of ethyl chloroacetate, displacing the chloride leaving group and forming the final C-S bond. The ester group remains intact under these conditions, providing a valuable functional handle for further derivatization.

Synthesis_Workflow reagents1 Thiosemicarbazide + CS₂ precursor 5-Amino-1,3,4- thiadiazole-2-thiol reagents1->precursor Cyclization product Ethyl 2-[(5-amino-1,3,4- thiadiazol-2-yl)sulfanyl]acetate precursor->product S-Alkylation reagents2 Ethyl Chloroacetate + Base reagents2->product

Caption: Workflow for the synthesis of the target compound.

Applications in Drug Discovery and Development

The 1,3,4-thiadiazole ring is a bioisostere of pyrimidine and is considered a "pharmacophore," a molecular feature responsible for a drug's biological activity. Derivatives of 2,5-disubstituted 1,3,4-thiadiazoles are extensively studied and known to possess a wide range of therapeutic properties, including:

  • Antimicrobial[9]

  • Anticonvulsant[9]

  • Antidepressant[9]

  • Anti-diabetic[9]

  • Anticancer activity

Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is not typically an end-product but a highly valuable intermediate. Its structure contains two key reactive sites for building molecular diversity:

  • The C-5 Amino Group : Can be readily acylated, converted into Schiff bases, or used in other coupling reactions to append various side chains.[10][11]

  • The Ethyl Ester : Can be hydrolyzed to the corresponding carboxylic acid, which can then be converted to a wide array of amides, or it can be reduced or undergo other ester-specific transformations.

This dual functionality allows for the systematic exploration of the chemical space around the thiadiazole core, enabling the generation of large libraries of novel compounds for high-throughput screening in drug discovery programs.

Derivatization_Potential core Core Scaffold (Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate) amino C-5 Amino Group (R¹) core->amino ester Ethyl Ester Group (R²) core->ester schiff Schiff Base Formation amino->schiff Reaction with aldehydes acylation Acylation / Amide Formation amino->acylation Reaction with acyl halides hydrolysis Ester Hydrolysis -> Carboxylic Acid ester->hydrolysis amide_coupling Amide Coupling hydrolysis->amide_coupling -> New Amides

Caption: Potential derivatization sites on the core scaffold.

Experimental Protocol: Synthesis

This protocol describes the S-alkylation of 5-amino-1,3,4-thiadiazole-2-thiol. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Materials and Reagents
  • 5-Amino-1,3,4-thiadiazole-2-thiol (1.0 eq)

  • Ethyl chloroacetate (1.1 eq)

  • Anhydrous Sodium Carbonate (Na₂CO₃) (2.0 eq)

  • Ethanol or Acetone (Anhydrous)

  • Deionized Water

  • Standard laboratory glassware (round-bottom flask, condenser, etc.)

  • Magnetic stirrer and heating mantle

Procedure
  • Reaction Setup : To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 5-amino-1,3,4-thiadiazole-2-thiol (1.0 eq) and anhydrous ethanol (approx. 10 mL per gram of thiol).

  • Base Addition : Add anhydrous sodium carbonate (2.0 eq) to the suspension. Stir the mixture vigorously. The base is crucial for deprotonating the thiol to generate the nucleophilic thiolate.

  • Alkylation : Add ethyl chloroacetate (1.1 eq) dropwise to the stirring suspension at room temperature. An exothermic reaction may be observed.

  • Reaction Execution : Attach a reflux condenser to the flask and heat the mixture to reflux (the boiling point of the solvent, ~78°C for ethanol). Maintain reflux with stirring for 4-6 hours.

  • Monitoring : The reaction progress can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting thiol.

  • Workup : After the reaction is complete, allow the mixture to cool to room temperature. Filter the solid inorganic salts (sodium carbonate and sodium chloride byproduct) and wash the filter cake with a small amount of ethanol.

  • Isolation : Combine the filtrate and washes. Reduce the solvent volume under reduced pressure using a rotary evaporator. This will likely cause the product to precipitate. If it does not, pour the concentrated solution into cold deionized water with stirring to induce precipitation.

  • Purification : Collect the crude solid product by vacuum filtration. Wash the solid with cold water to remove any remaining salts. The product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield a pure, crystalline solid.

  • Characterization : Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, FT-IR spectroscopy, and melting point analysis.[12][13]

References

  • Ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)acetate | C6H9N3O2S | CID 292304. PubChem. [Link]

  • Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. Chemspace. [Link]

  • Ethyl [(5-amino-1, 3, 4-thiadiazol-2-yl)sulphanyl]acetate, min 97%, 1 gram. CP Lab Safety. [Link]

  • Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Journal of Global Pharma Technology. [Link]

  • 5-amino-1,3,4-thiadiazole-2-thiol: Significance and symbolism. Consensus. [Link]

  • Scheme 1 :Preparation of 5-amino-1, 3, 4-Thiadiazole-2-Thiol Synthesis... ResearchGate. [Link]

  • METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. [Link]

  • Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)sulphanyl]acetate. St John's Organics. [Link]

  • Synthesis of Some New Schiff Bases and Reaction with Urea & Thiourea Derivatives from 2- Amino -1,3,4-thiadiazole-5-thiol. [Link]

  • Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. PubChemLite. [Link]

  • Synthesis of 5-substituted 1,3,4-thiadiazol-2-yl-sulfanyl¬acetic acid derivatives. [Link]

  • Synthesis of ethyl 2-oxo-2-[(5-aryl-1,3,4-thiadiazol-2-yl)amino] acetates. ResearchGate. [Link]

  • Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate - Optional[13C NMR]. SpectraBase. [Link]

Sources

Foundational

An In-Depth Technical Guide to the Spectroscopic Characterization of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive analysis of the spectroscopic data for Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, a he...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic data for Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, a heterocyclic compound of interest in medicinal chemistry. As a Senior Application Scientist, this document is structured to offer not just raw data, but a detailed interpretation based on fundamental principles and field-proven insights. We will delve into the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data to provide a holistic understanding of the molecule's structure and electronic environment. This guide is designed to be a self-validating resource, grounding its claims in established scientific literature and providing detailed experimental protocols for reproducibility.

Introduction: The Significance of Spectroscopic Characterization

Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate belongs to the 1,3,4-thiadiazole class of heterocyclic compounds, a scaffold that is prevalent in a variety of biologically active molecules.[1][2] The precise elucidation of its molecular structure is a critical first step in understanding its structure-activity relationship (SAR) and potential as a therapeutic agent. Spectroscopic techniques such as NMR, IR, and MS are indispensable tools in this endeavor, each providing a unique piece of the structural puzzle.

This guide will systematically dissect the spectroscopic signature of this molecule, offering a detailed rationale for the interpretation of its spectral features. The causality behind experimental choices and the logic of spectral interpretation will be emphasized to empower researchers in their own analytical work.

Molecular Structure:

Caption: Molecular structure of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Carbon-Hydrogen Framework

NMR spectroscopy is arguably the most powerful tool for determining the structure of organic molecules in solution. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can map out the connectivity and chemical environment of atoms within the molecule.

Experimental Protocol for NMR Spectroscopy

A standardized protocol is crucial for obtaining high-quality, reproducible NMR data.

Workflow for NMR Sample Preparation and Data Acquisition:

G cluster_prep Sample Preparation cluster_acq Data Acquisition A Weigh 5-10 mg of purified compound B Dissolve in 0.6-0.7 mL of deuterated solvent (e.g., DMSO-d₆) A->B C Add internal standard (e.g., TMS) B->C D Transfer to a 5 mm NMR tube C->D E Insert sample into NMR spectrometer D->E F Lock, tune, and shim the instrument E->F G Acquire ¹H NMR spectrum F->G H Acquire ¹³C NMR spectrum G->H I (Optional) Acquire 2D NMR spectra (COSY, HSQC, HMBC) H->I

Caption: Standard workflow for NMR sample preparation and data acquisition.

¹H NMR Spectral Data and Interpretation

While the experimental spectrum from a database like SpectraBase is the gold standard, we can predict the ¹H NMR spectrum based on the known chemical shifts of similar structural motifs. The following table outlines the expected signals for Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate.

Proton Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Integration Rationale
-CH₃ (ethyl)~1.2Triplet3HShielded aliphatic protons, split by the adjacent -CH₂- group.[3][4]
-CH₂- (ethyl)~4.1Quartet2HDeshielded by the adjacent oxygen atom, split by the -CH₃ group.[3][4]
-S-CH₂-CO-~3.9Singlet2HMethylene protons adjacent to a sulfur atom and a carbonyl group.
-NH₂~7.3Broad Singlet2HProtons on a nitrogen atom, often broad due to quadrupole effects and exchange.[2]

Expert Insight: The choice of a deuterated solvent is critical. Dimethyl sulfoxide-d₆ (DMSO-d₆) is a common choice for this type of compound due to its ability to dissolve a wide range of polar organic molecules and its high boiling point. The broadness of the -NH₂ peak is a characteristic feature and can be confirmed by a D₂O exchange experiment, where the peak would disappear.[2]

¹³C NMR Spectral Data and Interpretation

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Carbon Assignment Predicted Chemical Shift (δ, ppm) Rationale
-C H₃ (ethyl)~14Shielded aliphatic carbon.[5]
-C H₂- (ethyl)~61Carbon attached to an oxygen atom.[5]
-S-C H₂-CO-~35Aliphatic carbon between a sulfur and a carbonyl group.
-C =O (ester)~168Carbonyl carbon of the ester group.[5]
C -S (thiadiazole)~158Carbon in the thiadiazole ring attached to the sulfanyl group.[2]
C -N (thiadiazole)~165Carbon in the thiadiazole ring attached to the amino group.[2]

Trustworthiness: These predicted chemical shifts are based on established empirical data for similar functional groups and heterocyclic systems. For definitive assignment, 2D NMR experiments such as HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) are invaluable. HSQC correlates directly bonded protons and carbons, while HMBC reveals longer-range C-H correlations, allowing for the unambiguous assembly of the molecular structure.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol for IR Spectroscopy

For a solid sample, the Attenuated Total Reflectance (ATR) technique is a common and convenient method.

Workflow for ATR-FTIR Analysis:

G A Place a small amount of the solid sample on the ATR crystal B Apply pressure to ensure good contact A->B C Collect the background spectrum (air) B->C D Collect the sample spectrum C->D E Process the spectrum (baseline correction, normalization) D->E

Caption: Standard workflow for acquiring an ATR-FTIR spectrum.

IR Spectral Data and Interpretation

The IR spectrum of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is expected to show characteristic absorption bands for its functional groups.

Vibrational Mode Expected Wavenumber (cm⁻¹) Intensity Functional Group
N-H stretch3400-3100Medium, often two bandsPrimary Amine (-NH₂)[6]
C-H stretch (aliphatic)3000-2850Medium to Strong-CH₃, -CH₂-[7]
C=O stretch (ester)~1735StrongEster (-COO-)[7][8][9][10][11]
C=N stretch~1630Medium1,3,4-Thiadiazole ring
N-H bend~1600MediumPrimary Amine (-NH₂)
C-O stretch (ester)1300-1000StrongEster (-COO-)[8][9][11]
C-S stretchBelow 800Weak to MediumThiadiazole ring and sulfanyl linkage

Authoritative Grounding: The presence of a strong absorption around 1735 cm⁻¹ is a definitive indicator of the ester carbonyl group.[7][8][9][10][11] The N-H stretching vibrations of the primary amine are also highly characteristic, often appearing as a doublet in the 3400-3100 cm⁻¹ region.[6]

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is used to determine the molecular weight of a compound and to deduce its structure by analyzing its fragmentation pattern.

Experimental Protocol for Mass Spectrometry

Electrospray ionization (ESI) is a soft ionization technique well-suited for this type of molecule, often coupled with a high-resolution mass analyzer like a time-of-flight (TOF) or Orbitrap.

Workflow for ESI-MS Analysis:

G A Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol/water) B Infuse the solution into the ESI source A->B C Optimize ionization parameters (e.g., capillary voltage, gas flow) B->C D Acquire the full scan mass spectrum in positive ion mode C->D E (Optional) Perform tandem MS (MS/MS) on the molecular ion for fragmentation analysis D->E

Caption: Standard workflow for ESI-Mass Spectrometry analysis.

Mass Spectral Data and Interpretation

The molecular formula of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is C₆H₉N₃O₂S₂. The predicted monoisotopic mass and common adducts are listed below.

Ion Predicted m/z
[M+H]⁺220.0209
[M+Na]⁺242.0028
[M+K]⁺257.9768

Expertise & Experience: High-resolution mass spectrometry (HRMS) is essential for confirming the elemental composition of the molecular ion, providing a high degree of confidence in the compound's identity. The observation of the [M+H]⁺ ion at m/z 220.0209 would strongly support the proposed structure.

Fragmentation Analysis: Tandem MS (MS/MS) of the [M+H]⁺ ion can provide valuable structural information. Key fragmentation pathways for this molecule would likely involve:

  • Loss of the ethyl group (-CH₂CH₃): Resulting in a fragment at m/z 191.

  • Loss of the ethoxy group (-OCH₂CH₃): Leading to an acylium ion at m/z 175.

  • Cleavage of the C-S bond: This can lead to various fragments corresponding to the thiadiazole ring and the acetate side chain.

Key Fragmentation Pathways:

G M [M+H]⁺ m/z 220 F1 Loss of C₂H₅ m/z 191 M->F1 - C₂H₅ F2 Loss of OC₂H₅ m/z 175 M->F2 - OC₂H₅ F3 Thiadiazole fragment M->F3 C-S cleavage F4 Acetate side-chain fragment M->F4 C-S cleavage

Caption: Predicted major fragmentation pathways in ESI-MS/MS.

Conclusion: A Consolidated Spectroscopic Profile

The collective analysis of NMR, IR, and Mass Spectrometry data provides a robust and self-validating confirmation of the structure of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. The ¹H and ¹³C NMR spectra define the carbon-hydrogen framework and the chemical environment of each atom. The IR spectrum confirms the presence of key functional groups, including the primary amine, the ester carbonyl, and the thiadiazole ring. Finally, high-resolution mass spectrometry unequivocally determines the molecular formula and, through fragmentation analysis, further corroborates the proposed connectivity. This multi-technique approach exemplifies the rigorous standards required in modern chemical research and drug development, ensuring the unambiguous identification of novel chemical entities.

References

  • SpectraBase, John Wiley & Sons, Inc., [Link]

  • Sketch the ^1H NMR spectrum of ethyl acetate (CH_3C(O)OCH_2CH_3) approximate chemical shift values of all peaks. Study.com. [Link]

  • IR Spectroscopy Tutorial: Esters. University of Calgary. [Link]

  • Spectra of ethyl acetate. [Link]

  • What are the common fragments in mass spectrometry for esters? TutorChase. [Link]

  • NMR spectrum of ethyl acetate. YouTube. [Link]

  • infrared spectrum of ethyl ethanoate prominent wavenumbers cm-1 detecting functional groups present finger print for identification of ethyl acetate image diagram doc brown's advanced organic chemistry revision notes. Doc Brown's Chemistry. [Link]

  • Ester infrared spectra. ORGANIC SPECTROSCOPY INTERNATIONAL. [Link]

  • Identifying the Presence of Particular Groups. Chemistry LibreTexts. [Link]

  • The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. [Link]

  • NMR Chemical Shifts. [Link]

  • Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate - Optional[13C NMR]. SpectraBase. [Link]

  • Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

  • Synthesis of 2-Amino-5-aryl-1,3,4-thiadiazolopeptides as Potent Antitubercular Agents. Asian Journal of Chemistry. [Link]

  • Synthesis of 2-amino-5-mercapto-1,3,4-thiadiazole derivatives. ResearchGate. [Link]

  • 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity evaluation as potential anticancer agents. PubMed Central. [Link]

  • Ethyl [(5-amino-1, 3, 4-thiadiazol-2-yl)sulphanyl]acetate, min 97%, 1 gram. CP Lab Safety. [Link]

  • Synthesis of ethyl 5-alkyl-2-amino-1,3-thiazol-4-yl acetates 4a-e. ResearchGate. [Link]

  • 2-Amino-5-phenyl-1,3,4-thiadiazole. PubChem. [Link]

  • Infrared and Raman spectra of 5-amino-1,3,4-thiadiazole-2-sulfonamide (Hats). Experimental data and quantum chemistry calculations. ResearchGate. [Link]

  • Ethyl 2-(5-phenyl-1,3,4-oxadiazol-2-ylsulfanyl)acetate. National Institutes of Health. [Link]

  • Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies. MDPI. [Link]

  • Crystal structure of ethyl 2-(3-amino-5-oxo-2-tosyl-2,5-dihydro-1H-pyrazol-1-yl)acetate. National Institutes of Health. [Link]

  • Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin. MDPI. [Link]

  • Electron ionization induced fragmentation of some oxadiazole and thiadiazole derivatives. ResearchGate. [Link]

  • Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. Scirp.org. [Link]

  • Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. PubMed Central. [Link]

  • High resolution mass spectrometry. Part VII. 1,2,3-Thiadiazole derivatives. Royal Society of Chemistry. [Link]

  • Infrared spectra of the synthesised 1,3,4 thiadiazole derivative A1... ResearchGate. [Link]

  • a. Experimental IR spectra of thiadiazole derivative dissolved in CHCl... ResearchGate. [Link]

  • a. Experimental IR spectra of saturated solution of thiadiazole... ResearchGate. [Link]

  • 1 H-NMR signals of the 1,3,4-thiadiazole derivatives 1-3. ResearchGate. [Link]

  • NMR Spectroscopic Characterization of New 2,3-dihydro-1,3,4-thiadiazole Derivatives. Wiley Online Library. [Link]

  • Ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)acetate. PubChem. [Link]

  • Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. PubChemLite. [Link]

  • Ethyl 2 2 5 methyl 1 3 4 thiadiazol 2 yl thio acetyl amino acetate. mzCloud. [Link]

  • Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. Semantic Scholar. [Link]

  • Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies. Semantic Scholar. [Link]

  • Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Journal of Global Pharma Technology. [Link]

  • Isolation and Identification of Six Difunctional Ethyl Esters from Bio-oil and Their Special Mass Spectral Fragmentation Pathways. ACS Publications. [Link]

  • CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. [Link]

  • Structural characterization of wax esters by electron ionization mass spectrometry. National Institutes of Health. [Link]

  • Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, 2 tms derivative. SpectraBase. [Link]

  • 1,3,4-thiadiazol-2-yl)acetamide - Optional[1H NMR]. SpectraBase. [Link]

  • ethyl acetate (Predicted Chemical Shifts). [Link]

Sources

Exploratory

An In-depth Technical Guide to the Physicochemical Properties of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist This guide provides a comprehensive overview of the essential physicochemical properties of Ethyl 2-[(5-amino-1,...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive overview of the essential physicochemical properties of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, a heterocyclic compound of interest in medicinal chemistry and drug discovery. Understanding these properties is paramount for predicting a compound's pharmacokinetic profile, optimizing formulation strategies, and ultimately determining its potential as a therapeutic agent. This document delves into the theoretical and experimental characterization of this molecule, offering both foundational knowledge and practical protocols.

The 1,3,4-thiadiazole moiety is a versatile scaffold in medicinal chemistry, known to impart a range of biological activities. The presence of an amino group and a flexible ester-containing side chain in Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate suggests the potential for diverse molecular interactions, making a thorough physicochemical evaluation critical.

Molecular Structure and Basic Properties

Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is characterized by a central 1,3,4-thiadiazole ring substituted with an amino group at position 5 and an ethyl acetate group linked via a sulfanyl (thioether) bridge at position 2.

PropertyValueSource
Molecular Formula C₆H₉N₃O₂S₂[1]
Molecular Weight 219.29 g/mol [2]
CAS Number 32418-24-9[3][4]
Predicted XLogP3 1.2[1]

Synthesis and Structural Elucidation

The synthesis of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate and its derivatives typically involves a multi-step process. A common synthetic route starts with the cyclization of a thiosemicarbazide derivative to form the 5-amino-1,3,4-thiadiazole-2-thiol intermediate. Subsequent S-alkylation with an appropriate haloacetate ester, such as ethyl chloroacetate, yields the final product.[5]

The structural integrity of the synthesized compound must be confirmed through a suite of analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the molecular structure. Proton NMR will show characteristic signals for the ethyl group (a triplet and a quartet), the methylene protons of the acetate side chain, and the amino protons. The chemical shifts in the ¹³C NMR spectrum will confirm the presence of the carbonyl carbon, the carbons of the thiadiazole ring, and the aliphatic carbons.

  • Infrared (IR) Spectroscopy: IR spectroscopy will reveal the presence of key functional groups, such as the N-H stretches of the amino group, the C=O stretch of the ester, and the C-S and C-N vibrations within the heterocyclic ring.

  • Mass Spectrometry (MS): High-resolution mass spectrometry is used to confirm the molecular weight and elemental composition of the compound. Fragmentation patterns can provide further structural information.

Synthesis_Workflow Thiosemicarbazide Thiosemicarbazide Derivative Cyclization Cyclization (e.g., with CS₂/KOH) Thiosemicarbazide->Cyclization Thiol_Intermediate 5-amino-1,3,4-thiadiazole-2-thiol Cyclization->Thiol_Intermediate Alkylation S-Alkylation (Ethyl Chloroacetate, Base) Thiol_Intermediate->Alkylation Final_Product Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Alkylation->Final_Product Characterization Structural Characterization (NMR, IR, MS) Final_Product->Characterization

Caption: General synthetic workflow for Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate.

Solubility: A Critical Parameter for Drug Action

Aqueous solubility is a crucial determinant of a drug's absorption and bioavailability. Both kinetic and thermodynamic solubility assays are valuable in drug discovery.

Kinetic Solubility

Kinetic solubility is a high-throughput screening method that measures the solubility of a compound from a DMSO stock solution, which is relevant for early-stage drug discovery.[6][7][8]

Experimental Protocol: Turbidimetric Kinetic Solubility Assay

  • Stock Solution Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO.

  • Serial Dilutions: Perform serial dilutions of the stock solution in DMSO.

  • Addition to Aqueous Buffer: Add a small aliquot of each DMSO solution to a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4) in a microplate well.

  • Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a defined period (e.g., 2 hours) with shaking.

  • Turbidity Measurement: Measure the turbidity of each well using a nephelometer. The concentration at which precipitation is observed is the kinetic solubility.[7]

Thermodynamic Solubility

Thermodynamic solubility represents the true equilibrium solubility of a compound and is a more accurate measure for lead optimization and formulation development.[6][8]

Experimental Protocol: Shake-Flask Thermodynamic Solubility Assay

  • Sample Preparation: Add an excess amount of the solid compound to a known volume of a buffered aqueous solution (e.g., PBS, pH 7.4) in a sealed vial.

  • Equilibration: Agitate the vial at a constant temperature (e.g., 25°C) for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation: Separate the solid and liquid phases by centrifugation or filtration.

  • Concentration Analysis: Determine the concentration of the dissolved compound in the supernatant using a suitable analytical method, such as UV-Vis spectrophotometry or HPLC. A calibration curve should be prepared with known concentrations of the compound.[6]

Solubility_Assay_Comparison cluster_Kinetic Kinetic Solubility cluster_Thermodynamic Thermodynamic Solubility K_Start DMSO Stock Solution K_Process Rapid Precipitation in Aqueous Buffer K_Start->K_Process K_End High-Throughput Screening (Early Stage) K_Process->K_End T_Start Solid Compound T_Process Equilibration in Aqueous Buffer T_Start->T_Process T_End Lead Optimization & Formulation (Later Stage) T_Process->T_End

Caption: Conceptual differences between kinetic and thermodynamic solubility assays.

Ionization Constant (pKa): The Influence of pH

The pKa value dictates the extent of ionization of a molecule at a given pH, which in turn affects its solubility, permeability, and target binding. The presence of the amino group on the thiadiazole ring suggests that this compound will exhibit basic properties. Potentiometric titration is a reliable method for determining pKa values.[9][10][11][12]

Experimental Protocol: Potentiometric pKa Determination

  • Sample Preparation: Dissolve a precisely weighed amount of the compound in a suitable solvent mixture (e.g., water-methanol) to create a solution of known concentration.

  • Titration Setup: Use a calibrated pH meter with a suitable electrode immersed in the sample solution.

  • Titration: Titrate the solution with a standardized solution of a strong acid (e.g., HCl) while recording the pH after each addition of the titrant.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the midpoint of the buffer region in the titration curve, which corresponds to the half-equivalence point.[11][12]

Lipophilicity (LogP/LogD): Membrane Permeability and Beyond

Lipophilicity, commonly expressed as the logarithm of the partition coefficient (LogP) or distribution coefficient (LogD at a specific pH), is a critical parameter for predicting a drug's absorption, distribution, metabolism, and excretion (ADME) properties. A balanced lipophilicity is often required for optimal drug-like characteristics. Reversed-phase high-performance liquid chromatography (RP-HPLC) is a widely used and reliable method for determining LogP values.[13][14][15][16][17]

Experimental Protocol: LogP Determination by RP-HPLC

  • System Preparation: Use a C18 column and a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., methanol or acetonitrile).

  • Calibration: Inject a series of standard compounds with known LogP values and measure their retention times.

  • Sample Analysis: Inject a solution of the test compound and determine its retention time.

  • Calculation: A linear relationship exists between the logarithm of the retention factor (log k) and the LogP of the standards. The LogP of the test compound can be calculated from its retention time using the calibration curve. The retention factor (k) is calculated as k = (t_R - t_0) / t_0, where t_R is the retention time of the analyte and t_0 is the column dead time.[17]

Thermal Stability: Ensuring Integrity

Thermal analysis, including Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), provides insights into the thermal stability and solid-state properties of a compound. This information is crucial for formulation development, storage, and handling.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, indicating decomposition and degradation temperatures. For sulfur-containing compounds, TGA can reveal the stability of C-S and S-S bonds.[18][19]

Experimental Protocol: TGA

  • Sample Preparation: Place a small, accurately weighed amount of the compound in a TGA pan.

  • Analysis: Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

  • Data Interpretation: The resulting TGA curve plots mass loss versus temperature, identifying the onset of decomposition and the temperature at which significant mass loss occurs.

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as it is heated or cooled, providing information on melting point, glass transitions, and polymorphic forms.[20][21]

Experimental Protocol: DSC

  • Sample Preparation: Seal a small amount of the compound in a DSC pan.

  • Analysis: Heat the sample at a controlled rate and measure the heat flow relative to an empty reference pan.

  • Data Interpretation: Endothermic events, such as melting, and exothermic events, such as crystallization or decomposition, are observed as peaks in the DSC thermogram.

Thermal_Analysis_Workflow cluster_TGA Thermogravimetric Analysis (TGA) cluster_DSC Differential Scanning Calorimetry (DSC) Compound Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate TGA_Process Heating at a constant rate Compound->TGA_Process DSC_Process Controlled Heating/Cooling Compound->DSC_Process TGA_Output Mass Loss vs. Temperature Curve TGA_Process->TGA_Output TGA_Insight Decomposition Temperature TGA_Output->TGA_Insight DSC_Output Heat Flow vs. Temperature Curve DSC_Process->DSC_Output DSC_Insight Melting Point, Phase Transitions DSC_Output->DSC_Insight

Caption: Workflow for the thermal analysis of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate.

Conclusion

A thorough understanding of the physicochemical properties of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is indispensable for its rational development as a potential drug candidate. The experimental protocols outlined in this guide provide a robust framework for determining its solubility, pKa, lipophilicity, and thermal stability. These data, in conjunction with in vitro and in vivo studies, will enable a comprehensive assessment of its therapeutic potential and guide the formulation of a safe and effective drug product.

References

  • Roman, G., & Ilioaia, G. (1998). The potentiometric and spectrophotometric determination of dissociation constants for same 2-mercapto-5-R-amino-1,3,4-thiadiazole derivatives. Journal of Pharmaceutical and Biomedical Analysis, 18(4-5), 857–863. [Link]

  • Agilent Technologies. (n.d.). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR-DAD Impurity Analyzer System. [Link]

  • Roman, G., & Ilioaia, G. (1998). The potentiometric and spectrophotometric determination of dissociation constants for same 2-mercapto-5-R-amino-1,3,4-thiadiazole derivatives. ElectronicsAndBooks. [Link]

  • PubChem. (n.d.). Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. PubChem. [Link]

  • Goksu, S., et al. (2014). Determination of pKa Values of Some New Triazole Derivatives Using Different Methods. Eurasian Journal of Analytical Chemistry, 9(1), 1-10. [Link]

  • De Bleecker, K., et al. (2021). High-Throughput HPLC Method for the Measurement of Octanol–Water Partition Coefficients without an Organic Modifier. Analytical Chemistry, 93(24), 8474–8481. [Link]

  • Lombardo, F., et al. (2002). Determination of log P oct values via a RP-HPLC column.
  • Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. [Link]

  • AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. [Link]

  • Havrylyuk, D., et al. (2015). Synthesis of 5-substituted 1,3,4-thiadiazol-2-yl-sulfanyl¬acetic acid derivatives. Scripta Scientifica Pharmaceutica, 2(2), 53-59. [Link]

  • Flieger, J. (2022). Methods for Determination of Lipophilicity. Encyclopedia.pub. [Link]

  • Singhvi, G., et al. (2012). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry, 24(12), 5671-5673. [Link]

  • Haddad, F., et al. (2021). Liquid Chromatography on the Different Methods for the Determination of Lipophilicity: An Essential Analytical Tool in Medicinal Chemistry. Molecules, 26(21), 6695. [Link]

  • Sygnature Discovery. (n.d.). Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic. [Link]

  • Aktaş, A. H., et al. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Ankara Üniversitesi Eczacılık Fakültesi Dergisi, 48(1), 249-261. [Link]

  • Inventiva Pharma. (n.d.). Solubility Toolbox for Successful Design of Drug Candidates. [Link]

  • Mosslemin, M. H., et al. (2014). Synthesis of ethyl 2-oxo-2-[(5-aryl-1,3,4-thiadiazol-2-yl)amino] acetates. ResearchGate. [Link]

  • SpectraBase. (n.d.). Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. [Link]

  • Ren, J., et al. (2024). Synthesis and Tribological Properties of Multifunctional Nitrogen-Containing Heterocyclic Dialkyl Dithiocarbamate Derivatives. Molecules, 29(2), 488. [Link]

  • Al-Jbouri, S. S. A., & Al-Janabi, A. S. M. (2022). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Journal of Medicinal and Chemical Sciences, 5(5), 765-773. [Link]

  • NETZSCH. (n.d.). Simultaneous Thermal Analyzer (STA/TGA-DSC). [Link]

  • Wang, J., et al. (2012). thermogravimetric analysis (TGA) traces of elemental sulfur and SPAN... ResearchGate. [Link]

  • CP Lab Safety. (n.d.). Ethyl [(5-amino-1, 3, 4-thiadiazol-2-yl)sulphanyl]acetate, min 97%, 1 gram. [Link]

  • Nagarajan, K., et al. (2015). TGA-DSC analysis of sulfur and S-rGO nanocomposites under 20 ml min. ResearchGate. [Link]

  • Stockholm University. (n.d.). Thermal Analysis. [Link]

Sources

Foundational

An In-Depth Technical Guide to the Solubility and Stability of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

Introduction: The Critical Role of Physicochemical Profiling in Drug Development Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is a heterocyclic compound featuring a 1,3,4-thiadiazole core. This scaffold is of...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Critical Role of Physicochemical Profiling in Drug Development

Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is a heterocyclic compound featuring a 1,3,4-thiadiazole core. This scaffold is of significant interest in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The journey of a promising molecule from a laboratory curiosity to a therapeutic agent is contingent upon a thorough understanding of its physicochemical properties. Among these, solubility and stability are paramount, as they directly influence bioavailability, formulation, and shelf-life.

This technical guide provides a comprehensive overview of the methodologies to assess the solubility and stability of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. It is intended for researchers, scientists, and drug development professionals, offering not just protocols, but also the scientific rationale behind the experimental designs.

Part 1: Solubility Profiling

A compound's solubility dictates its dissolution rate and, consequently, its absorption in the body. Poor aqueous solubility is a major hurdle in drug development, often leading to erratic and insufficient drug exposure. Therefore, a comprehensive solubility profile in various pharmaceutically relevant media is essential.

Theoretical Considerations

The structure of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate suggests a molecule with limited aqueous solubility. The presence of the aromatic-like thiadiazole ring and the ethyl acetate moiety contributes to its lipophilicity. However, the amino group can be protonated at acidic pH, which would enhance its solubility in aqueous media. The predicted XlogP for this compound is 1.2, indicating a moderate level of lipophilicity.[3]

Experimental Approach: Thermodynamic (Shake-Flask) Solubility

The "gold standard" for determining thermodynamic or equilibrium solubility is the shake-flask method.[4] This method measures the concentration of a saturated solution of the compound in a specific solvent at equilibrium.

Protocol for Thermodynamic Solubility Determination:

  • Preparation of Solvents: A range of solvents should be selected to mimic physiological conditions and to be relevant for formulation development. These should include:

    • Purified water (pH ~7.0)

    • 0.1 M Hydrochloric Acid (pH 1.2, simulating gastric fluid)

    • Phosphate Buffered Saline (PBS) at pH 7.4 (simulating physiological pH)

    • Ethanol

    • Dimethyl Sulfoxide (DMSO)

  • Sample Preparation: Add an excess amount of solid Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate to a series of vials, each containing one of the selected solvents. The excess solid is crucial to ensure that equilibrium is reached from a state of saturation.

  • Equilibration: The vials are sealed and agitated in a temperature-controlled shaker (e.g., at 25 °C and 37 °C) for a sufficient period to reach equilibrium (typically 24-72 hours).[4]

  • Phase Separation: After equilibration, the undissolved solid is separated from the solution by centrifugation and/or filtration through a low-binding filter (e.g., 0.22 µm PVDF).

  • Quantification: The concentration of the dissolved compound in the clear supernatant/filtrate is determined using a validated analytical method, such as a stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection. A calibration curve of the compound in each solvent should be prepared to ensure accurate quantification.

Data Presentation: Expected Solubility Profile

The following table illustrates how the quantitative solubility data for Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate should be presented.

SolventpHTemperature (°C)Expected Solubility (µg/mL)
Purified Water~7.025Low
0.1 M HCl1.237Moderate to High
PBS7.437Low to Moderate
EthanolN/A25High
DMSON/A25Very High

Note: The expected solubility is inferred from the chemical structure. Actual experimental values are required for a definitive profile.

Part 2: Stability Assessment and Forced Degradation Studies

Understanding the chemical stability of a drug candidate is a regulatory requirement and a scientific necessity.[5][6] Forced degradation studies, also known as stress testing, are conducted to identify the likely degradation products, establish degradation pathways, and determine the intrinsic stability of the molecule.[5][6] These studies are crucial for developing stability-indicating analytical methods. The International Council for Harmonisation (ICH) guideline Q1A(R2) provides a framework for conducting these studies.[7][8] The goal is to achieve a target degradation of 5-20%.[6][7]

Potential Degradation Pathways

Based on the structure of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, several degradation pathways can be anticipated:

  • Hydrolysis: The ester linkage is susceptible to both acid and base-catalyzed hydrolysis, which would yield the corresponding carboxylic acid. The 1,3,4-thiadiazole ring itself may also undergo hydrolytic cleavage under harsh basic or neutral conditions.[9]

  • Oxidation: The thioether linkage is a primary site for oxidation, potentially forming a sulfoxide and then a sulfone.[9]

  • Photodegradation: Aromatic and heteroaromatic systems can be susceptible to degradation upon exposure to light.

Experimental Design for Forced Degradation Studies

A systematic approach is required to investigate the stability of the compound under various stress conditions. A stability-indicating HPLC method is essential for these studies to separate the parent compound from any degradation products.

Protocol for Forced Degradation Studies:

  • Stock Solution Preparation: Prepare a stock solution of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

  • Stress Conditions:

    • Acid Hydrolysis: Dilute the stock solution with 0.1 M HCl and heat at 60°C for a specified time (e.g., 2, 4, 8, 24 hours).

    • Base Hydrolysis: Dilute the stock solution with 0.1 M NaOH and keep at room temperature for a specified time (e.g., 30 mins, 1, 2, 4 hours). Basic conditions are often harsher, so shorter time points are recommended initially.

    • Oxidative Degradation: Dilute the stock solution with 3% hydrogen peroxide (H₂O₂) and keep at room temperature, protected from light, for a specified time (e.g., 2, 4, 8, 24 hours).

    • Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C) for a specified period (e.g., 24, 48, 72 hours). Also, subject the stock solution to the same temperature.

    • Photolytic Degradation: Expose the solid compound and the stock solution to a light source according to ICH Q1B guidelines (a minimum of 1.2 million lux hours and 200 watt hours/square meter).[10] A control sample should be kept in the dark.

  • Sample Analysis: At each time point, an aliquot of the stressed sample is withdrawn. For acid and base-stressed samples, neutralization is performed before analysis. All samples are then analyzed by a stability-indicating HPLC-DAD method.

Data Presentation: Summary of Forced Degradation Results

Stress ConditionReagent/ConditionTime% Degradation of Parent CompoundNumber of Degradation Products
Acid Hydrolysis0.1 M HCl, 60°C24 hReport ValueReport Value
Base Hydrolysis0.1 M NaOH, RT4 hReport ValueReport Value
Oxidation3% H₂O₂, RT24 hReport ValueReport Value
Thermal (Solid)80°C72 hReport ValueReport Value
Thermal (Solution)80°C72 hReport ValueReport Value
Photolytic (Solid)ICH Q1BN/AReport ValueReport Value
Photolytic (Solution)ICH Q1BN/AReport ValueReport Value

Note: The table should be populated with experimental data. The goal is to achieve 5-20% degradation to ensure that the degradation products are detectable and the stability-indicating nature of the analytical method can be demonstrated.

Part 3: Stability-Indicating Analytical Method

A crucial component of both solubility and stability studies is a validated analytical method that can accurately quantify the parent compound and separate it from any impurities or degradation products. A Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method with a Diode Array Detector (DAD) is a common and powerful technique for this purpose.

Proposed HPLC-DAD Method:

  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

  • Mobile Phase: A gradient elution is recommended to ensure separation of the parent compound from potential degradation products with different polarities.

    • Mobile Phase A: 0.1% Formic acid in Water

    • Mobile Phase B: Acetonitrile

  • Gradient Program:

    Time (min) % Mobile Phase A % Mobile Phase B
    0 95 5
    15 5 95
    20 5 95
    22 95 5

    | 25 | 95 | 5 |

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: Monitor at a suitable wavelength (e.g., determined from the UV spectrum of the compound, likely around 254 nm or a local maximum). A DAD allows for the acquisition of the full UV spectrum, which is useful for peak purity analysis.

  • Injection Volume: 10 µL

This method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.

Visualizations

Experimental Workflow for Solubility Determination

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis prep_solid Excess Solid Compound equilibration Shake-Flask Equilibration (24-72h at controlled temp.) prep_solid->equilibration prep_solvent Select Solvents (Water, Buffers, Organic) prep_solvent->equilibration separation Phase Separation (Centrifugation/Filtration) equilibration->separation quantification HPLC-UV Quantification separation->quantification result Solubility Data (mg/mL) quantification->result

Caption: Workflow for Thermodynamic Solubility Determination.

Forced Degradation Study Workflow

G cluster_stress Stress Conditions start Compound Stock Solution (1 mg/mL) acid Acid Hydrolysis (0.1M HCl, 60°C) start->acid base Base Hydrolysis (0.1M NaOH, RT) start->base oxidation Oxidation (3% H2O2, RT) start->oxidation thermal Thermal (Solid & Solution, 80°C) start->thermal photo Photolytic (ICH Q1B) start->photo analysis Sample Neutralization (if needed) & HPLC-DAD Analysis acid->analysis base->analysis oxidation->analysis thermal->analysis photo->analysis report Degradation Profile (% Degradation, No. of Products) analysis->report

Caption: Workflow for Forced Degradation Studies.

Conclusion and Future Perspectives

This guide outlines a robust framework for the systematic evaluation of the solubility and stability of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. The successful execution of these studies will provide invaluable data to guide formulation development, establish appropriate storage conditions, and ensure the quality and safety of any potential drug product. The identification and characterization of degradation products using techniques such as LC-MS/MS would be a critical next step, providing a complete picture of the compound's stability profile and satisfying regulatory expectations.

References

  • ICH Q1A(R2) Guideline. (2025). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects.
  • ICH guidelines, Q1A (R2): Stability Testing of New Drug Substances and Products (revision 2), International Conference on Harmonization. (2003). Development of forced degradation and stability indicating studies of drugs—A review. Available at: [Link]

  • Sinha, A. (2025). Forced Degradation Study as per ICH Guidelines | What Q1A(R2) Expects. YouTube. Available at: [Link]

  • MedCrave online. (2016). Forced Degradation Studies. Available at: [Link]

  • ICH. (n.d.). Q1A(R2) Guideline. Available at: [Link]

  • Scribd. (2019). Aqueous Solubility Determination Guide. Available at: [Link]

  • Creative Biolabs. (n.d.). Aqueous Solubility. Available at: [Link]

  • American Pharmaceutical Review. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Available at: [Link]

  • RJPT. (n.d.). Stability Indicating Forced Degradation Studies. Available at: [Link]

  • International Journal of Research in Pharmacology & Pharmacotherapeutics. (n.d.). development of forced degradation and stability indicating studies for drug substance and drug product. Available at: [Link]

  • BioPharm International. (n.d.). Forced Degradation Studies for Biopharmaceuticals. Available at: [Link]

  • Thieme Connect. (2024). RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degradation Behavior. Available at: [Link]

  • Nature. (2024). Biocatalytic synthesis of oxa(thia)diazole aryl thioethers. Available at: [Link]

  • ResearchGate. (2016). Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique.D.B.Kamkhede. Available at: [Link]

  • CoLab. (2024). RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degradation Behavior and Stability. Available at: [Link]

  • Iraqi Academic Scientific Journals. (2024). Synthesis, quantification and characterization of 1,3,4-thiadiazole derivatives of ampicillin by HPLC. Available at: [Link]

  • International Journal of Chemtech Applications. (2025). Synthesis and characterization of 1, 3, 4-thiadiazole clubbed thiol derivatives. Available at: [Link]

  • ResearchGate. (2024). (PDF) RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degradation Behavior and Stability. Available at: [Link]

  • PubChemLite. (n.d.). Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. Available at: [Link]

  • MDPI. (n.d.). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. Available at: [Link]

  • Chemical Methodologies. (n.d.). Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide And Studying Their. Available at: [Link]

  • PubMed. (n.d.). Characterization of thioether compounds formed from alkaline degradation products of enflurane. Available at: [Link]

  • ResearchGate. (2025). Physico-chemical study of bioactive N-(5-ethyl-1,3,4-thiadiazole-2-yl)-4-nitrobenzamide: Sublimation, solubility and distribution. Available at: [Link]

  • ResearchGate. (2025). Thermal decomposition of 5-amino-2-thiol-1,3,4-thiadiazole (HATT) Cu(II) and Zn(II) complexes. Available at: [Link]

Sources

Exploratory

The Vanguard of Discovery: A Technical Guide to Biological Activity Screening of Novel 1,3,4-Thiadiazole Derivatives

Foreword: The Enduring Promise of the 1,3,4-Thiadiazole Scaffold The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry, a five-membered heterocyclic system containing sulfur and nitrogen atoms that b...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: The Enduring Promise of the 1,3,4-Thiadiazole Scaffold

The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry, a five-membered heterocyclic system containing sulfur and nitrogen atoms that bestows upon its derivatives a remarkable versatility in biological interactions.[1][2][3] Its inherent properties, such as the ability to participate in hydrogen bonding and its bioisosteric resemblance to other key biological structures, have made it a focal point in the quest for novel therapeutics.[4][5] This guide is crafted for researchers, scientists, and drug development professionals, providing an in-depth exploration of the methodologies employed to unveil the therapeutic potential of newly synthesized 1,3,4-thiadiazole derivatives. We will delve into the causality behind experimental choices and present robust, self-validating protocols to ensure the scientific integrity of your screening cascade.

Chapter 1: The Foundation of Inquiry - Initial Cytotoxicity Assessment

Before embarking on specific activity screens, a foundational understanding of a compound's cytotoxicity is paramount. This initial step not only flags overtly toxic molecules but also informs the concentration ranges for subsequent, more targeted assays. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely adopted, reliable, and quantitative colorimetric method for this purpose.[6][7]

The Scientific Rationale: Why the MTT Assay?

The MTT assay hinges on the metabolic activity of living cells. Mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding a purple formazan product that is insoluble in aqueous solutions.[8] The intensity of the purple color, which is quantified spectrophotometrically after solubilization, is directly proportional to the number of metabolically active (and therefore viable) cells.[6] This allows for the determination of the IC50 value, the concentration of the compound that inhibits cell growth by 50%, a critical parameter in assessing cytotoxic potential.

Experimental Workflow: A Step-by-Step Protocol for the MTT Assay

MTT_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis cell_seeding 1. Seed cells in a 96-well plate (e.g., 1x10^4 cells/well) incubation_24h 2. Incubate for 24h (37°C, 5% CO2) cell_seeding->incubation_24h compound_addition 3. Add serial dilutions of 1,3,4-thiadiazole derivatives incubation_24h->compound_addition incubation_48_72h 4. Incubate for 48-72h compound_addition->incubation_48_72h mtt_addition 5. Add MTT solution (e.g., 20 µL of 5 mg/mL) incubation_48_72h->mtt_addition incubation_3h 6. Incubate for 3-4h (Formation of formazan crystals) mtt_addition->incubation_3h solubilization 7. Add solubilizing agent (e.g., DMSO) incubation_3h->solubilization absorbance_reading 8. Read absorbance (e.g., at 570 nm) solubilization->absorbance_reading ic50_calculation 9. Calculate % viability and IC50 absorbance_reading->ic50_calculation

Caption: Workflow for determining cytotoxicity using the MTT assay.

Detailed Protocol:

  • Cell Seeding: Plate cells in a 96-well flat-bottom plate at a density of 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[9]

  • Compound Treatment: Prepare a stock solution of the 1,3,4-thiadiazole derivatives in a suitable solvent, such as dimethyl sulfoxide (DMSO). Perform serial dilutions of the compounds in culture medium to achieve the desired final concentrations. Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compounds. Include a vehicle control (cells treated with the solvent at the same concentration as the highest compound concentration) and a blank control (medium only).

  • Incubation: Incubate the plate for 48 to 72 hours.[10]

  • MTT Addition: After the incubation period, add 20 µL of a 5 mg/mL MTT solution in phosphate-buffered saline (PBS) to each well.[9]

  • Formazan Formation: Incubate the plate for another 3-4 hours at 37°C. During this time, viable cells will convert the MTT into purple formazan crystals.[8]

  • Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[9] Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

  • Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

Chapter 2: Combating Microbial Threats - Antimicrobial Activity Screening

The 1,3,4-thiadiazole nucleus is a well-established pharmacophore in the design of antimicrobial agents.[2][11][12] A primary screening assay to determine the antimicrobial potential of novel derivatives is the broth microdilution method to ascertain the Minimum Inhibitory Concentration (MIC).

The Scientific Rationale: Quantifying Microbial Inhibition

The broth microdilution assay is a quantitative method that determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[10][13] This is a crucial parameter for evaluating the potency of a potential new antibiotic. The assay is performed in a 96-well microtiter plate, allowing for the simultaneous testing of multiple compounds at various concentrations.

Experimental Workflow: Broth Microdilution for MIC Determination

MIC_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis compound_dilution 1. Prepare serial two-fold dilutions of 1,3,4-thiadiazole derivatives in broth inoculation 4. Inoculate each well with the bacterial suspension compound_dilution->inoculation bacterial_inoculum 2. Prepare bacterial inoculum to 0.5 McFarland standard inoculum_dilution 3. Dilute inoculum to final concentration (e.g., 5 x 10^5 CFU/mL) bacterial_inoculum->inoculum_dilution inoculum_dilution->inoculation incubation 5. Incubate for 16-20 hours at 37°C inoculation->incubation visual_inspection 6. Visually inspect for turbidity incubation->visual_inspection mic_determination 7. Determine MIC (lowest concentration with no visible growth) visual_inspection->mic_determination

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Detailed Protocol:

  • Preparation of Compound Dilutions: Prepare a stock solution of the 1,3,4-thiadiazole derivatives in a suitable solvent. Perform serial two-fold dilutions of the compounds in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth).[10]

  • Preparation of Bacterial Inoculum: From a fresh agar plate, select 3-5 colonies of the test bacterium and inoculate them into a broth medium. Incubate at 37°C until the turbidity matches a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of about 5 x 10⁵ CFU/mL in the test wells.[10]

  • Inoculation and Incubation: Add the prepared bacterial inoculum to each well of the microtiter plate. Include a positive control (bacteria with no compound) and a negative control (broth only). Seal the plate and incubate at 37°C for 16-20 hours.[10]

  • MIC Determination: Following incubation, visually inspect the plate for bacterial growth, indicated by turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.[10]

Table 1: Representative Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives

Compound IDTarget OrganismMIC (µg/mL)Reference
Derivative A Staphylococcus aureus18.96 mm (Zone of Inhibition)[11]
Derivative B Escherichia coli17.33 mm (Zone of Inhibition)[11]
Derivative C Xanthomonas oryzae pv. oryzae52-79% inhibition at 100 µg/mL[11]
Derivative D Enterococcus faeciumVaries based on lipophilicity[11]

Chapter 3: Targeting Cancer - Anticancer Activity Screening

The 1,3,4-thiadiazole scaffold is a prominent feature in many compounds with potent anticancer activity.[1][14][15] These derivatives can exert their effects through various mechanisms, including the induction of apoptosis and the inhibition of key enzymes involved in cancer progression.[1][5] The initial screening for anticancer activity often involves cytotoxicity assays against a panel of human cancer cell lines, similar to the MTT assay described in Chapter 1.

The Scientific Rationale: A Multi-pronged Attack on Cancer

1,3,4-thiadiazole derivatives have been shown to target multiple pathways in cancer cells. Some act as inhibitors of protein kinases, such as tyrosine kinases, which are crucial for cell signaling and proliferation.[1] Others can interfere with DNA replication or induce programmed cell death (apoptosis).[1][4] Therefore, a comprehensive screening approach involves not only assessing cytotoxicity but also investigating the underlying mechanisms of action.

Advanced Screening and Mechanistic Studies

Following initial cytotoxicity screening, promising compounds should be subjected to more in-depth analysis to elucidate their mechanism of action. This can include:

  • Enzyme Inhibition Assays: If a specific enzyme is a suspected target (e.g., a kinase or topoisomerase), in vitro assays can be performed to quantify the inhibitory activity of the compounds.[1]

  • Apoptosis Assays: Techniques such as flow cytometry with Annexin V/propidium iodide staining can be used to determine if the compounds induce apoptosis.

  • Cell Cycle Analysis: Flow cytometry can also be used to analyze the effect of the compounds on the cell cycle distribution, identifying potential cell cycle arrest.

  • Western Blotting: This technique can be used to investigate the effect of the compounds on the expression levels of key proteins involved in cancer-related signaling pathways.

Anticancer_Screening_Pathway cluster_mechanistic Mechanistic Elucidation start Novel 1,3,4-Thiadiazole Derivatives cytotoxicity_screen Initial Cytotoxicity Screen (e.g., MTT Assay on Cancer Cell Lines) start->cytotoxicity_screen active_compounds Active Compounds (Low IC50) cytotoxicity_screen->active_compounds inactive_compounds Inactive/Toxic Compounds cytotoxicity_screen->inactive_compounds enzyme_inhibition Enzyme Inhibition Assays (e.g., Kinase, Topoisomerase) active_compounds->enzyme_inhibition apoptosis_assay Apoptosis Assays (e.g., Flow Cytometry) active_compounds->apoptosis_assay cell_cycle_analysis Cell Cycle Analysis active_compounds->cell_cycle_analysis western_blot Western Blotting active_compounds->western_blot lead_optimization Lead Optimization (SAR Studies) enzyme_inhibition->lead_optimization apoptosis_assay->lead_optimization cell_cycle_analysis->lead_optimization western_blot->lead_optimization

Caption: A logical workflow for anticancer drug screening and development.

Chapter 4: Quelling Inflammation - Anti-inflammatory Activity Screening

Chronic inflammation is implicated in a wide range of diseases, and the development of novel anti-inflammatory agents is a significant therapeutic goal. 1,3,4-thiadiazole derivatives have shown promise in this area.[3] Both in vitro and in vivo models are employed to assess anti-inflammatory activity.[16][17]

The Scientific Rationale: Modeling the Inflammatory Cascade

Inflammation is a complex biological response involving the release of various mediators.[18] Preclinical screening methods aim to mimic this process to evaluate the efficacy of test compounds.[16][19]

  • In Vitro Models: These assays often focus on the inhibition of key enzymes involved in the inflammatory pathway, such as cyclooxygenases (COX-1 and COX-2), or the suppression of pro-inflammatory cytokine production in cell cultures.

  • In Vivo Models: Animal models, such as carrageenan-induced paw edema in rats, are widely used to assess the in vivo efficacy of anti-inflammatory compounds.[18][19] This model induces a localized inflammatory response characterized by edema, which can be measured to determine the inhibitory effect of the test compound.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats
  • Animal Acclimatization: Acclimatize male Wistar rats for at least one week before the experiment.

  • Compound Administration: Administer the 1,3,4-thiadiazole derivatives orally or intraperitoneally to the test groups. A control group receives the vehicle, and a standard group receives a known anti-inflammatory drug (e.g., diclofenac).[18]

  • Induction of Inflammation: One hour after compound administration, inject 0.1 mL of a 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

  • Edema Measurement: Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

  • Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group.

Chapter 5: Addressing Neurological Disorders - Anticonvulsant Activity Screening

Epilepsy is a common neurological disorder, and there is a continuous need for new anticonvulsant drugs with improved efficacy and fewer side effects.[20] 1,3,4-thiadiazole derivatives have emerged as a promising class of compounds with potential anticonvulsant activity.[3]

The Scientific Rationale: Inducing and Preventing Seizures in Preclinical Models

The initial screening of anticonvulsant drugs relies on various animal models where seizures are induced either electrically or chemically.[21][22] These models help in identifying compounds that can prevent or reduce the severity of seizures.

  • Maximal Electroshock (MES) Test: This model is used to identify compounds effective against generalized tonic-clonic seizures.[22][23]

  • Pentylenetetrazole (PTZ) Seizure Test: This model is used to screen for compounds effective against absence seizures.[23][24]

Experimental Protocol: Maximal Electroshock (MES) Test in Mice
  • Animal Preparation: Use adult mice of either sex.

  • Compound Administration: Administer the test compounds intraperitoneally or orally.

  • Induction of Seizure: At the time of peak effect of the drug, deliver a supramaximal electrical stimulus (e.g., 50 mA for 0.2 seconds) through corneal electrodes.

  • Observation: Observe the mice for the presence or absence of the tonic hind limb extension phase of the seizure.

  • Data Analysis: A compound is considered to have anticonvulsant activity if it prevents the tonic hind limb extension in a significant percentage of the animals compared to the control group.

Conclusion: From Benchtop to Breakthrough

The biological activity screening of novel 1,3,4-thiadiazole derivatives is a systematic and multi-faceted process. It begins with a broad assessment of cytotoxicity and then funnels promising candidates into more specific and mechanistically informative assays. The methodologies outlined in this guide provide a robust framework for researchers to meticulously evaluate their synthesized compounds. By understanding the scientific principles behind each assay and adhering to rigorous experimental protocols, the scientific community can continue to unlock the vast therapeutic potential held within the 1,3,4-thiadiazole scaffold, paving the way for the next generation of innovative medicines.

References

  • Obakachi, V. A., et al. "Synthetic and anti-cancer activity aspects of 1, 3, 4-thiadiazole containing bioactive molecules: A concise review." Results in Chemistry, vol. 4, 2022, p. 100307, [Link].

  • CLYTE Technologies. "MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation." CLYTE Technologies, 24 Dec. 2025, [Link].

  • Bhosale, Anuja P., et al. "A review on the 1,3,4-Thiadiazole as Anticancer Activity." Bulletin of Environment, Pharmacology and Life Sciences, vol. 12, no. 11, 2023, pp. 382-88.
  • Patil, P., et al. "In Vivo Animal Models in Preclinical Evaluation of Anti- Inflammatory Activity- A Review." International Journal of Pharmaceutical and Phytopharmacological Research, vol. 9, no. 2, 2019, pp. 125-31.
  • Eze, Fabian I., and P. O. Osadebe. "In vitro and In vivo Models for Anti-inflammation: An Evaluative Review." INNOSC Theranostics and Pharmacological Sciences, vol. 2, no. 2, 2019, pp. 3-15.
  • Springer Nature Experiments. "Cytotoxicity MTT Assay Protocols and Methods." Springer Nature, [Link]. Accessed 16 Jan. 2026.

  • Al-Omair, Mai A., et al. "Synthesis and anti-cancer screening of novel heterocyclic-(2H)-1,2,3-triazoles as potential anti-cancer agents." Molecules, vol. 24, no. 23, 2019, p. 4272.
  • Swinyard, Ewart A., et al. "Strategies for identifying and developing new anticonvulsant drugs." Advances in Neurology, vol. 44, 1986, pp. 303-19.
  • Stępień, K., et al. "Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives." Molecules, vol. 30, no. 1, 2025, p. 1.
  • ResearchGate. "Structure–activity relationship (SAR) of 1,3‐thiazole and 1,3,4‐thiadiazole derivatives incorporating pyrazole tri‐heterocyclic systems as anticancer agents." ResearchGate, [Link]. Accessed 16 Jan. 2026.

  • Radi, Marco, et al. "Discovery and SAR of 1,3,4-thiadiazole derivatives as potent Abl tyrosine kinase inhibitors and cytodifferentiating agents." Bioorganic & Medicinal Chemistry Letters, vol. 18, no. 3, 2008, pp. 1207-11.
  • Pathak, Manish, et al. "Exploring The Antibacterial Efficacy Of Thiadiazole Derivatives: A Systematic Review." Educational Administration: Theory and Practice, vol. 30, no. 5, 2024, pp. 1989-96.
  • Slideshare. "In vivo screening method for anti inflammatory agent." Slideshare, 22 Nov. 2016, [Link].

  • Sławiński, J., et al. "Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent." Molecules, vol. 26, no. 24, 2021, p. 7592.
  • ResearchGate. "In vitro and In vivo Models for Anti-inflammation: An Evaluative Review." ResearchGate, 22 Nov. 2019, [Link].

  • Khan, Kamran, et al. "New 1,3,4-Thiadiazole Derivatives as α-Glucosidase Inhibitors: Design, Synthesis, DFT, ADME, and In Vitro Enzymatic Studies." ACS Omega, vol. 7, no. 43, 2022, pp. 38048-61.
  • Kędzierska, E., et al. "New 1,3,4-Thiadiazole Derivatives with Anticancer Activity." Molecules, vol. 27, no. 6, 2022, p. 1814.
  • Pharmacology Discovery Services. "In Vitro Antimicrobials." Pharmacology Discovery Services, [Link]. Accessed 16 Jan. 2026.

  • Protocols.io. "MTT (Assay protocol)." Protocols.io, 27 Feb. 2023, [Link].

  • Khan, Kamran, et al. "New 1,3,4-Thiadiazole Derivatives as α-Glucosidase Inhibitors: Design, Synthesis, DFT, ADME, and In Vitro Enzymatic Studies." ACS Omega, vol. 7, no. 43, 2022, pp. 38048-61.
  • Slideshare. "screening methods for Antiepileptic activity." Slideshare, 18 Apr. 2018, [Link].

  • Kędzierska, E., et al. "New 1,3,4-Thiadiazole Derivatives with Anticancer Activity." Molecules, vol. 27, no. 6, 2022, p. 1814.
  • ResearchGate. "New 1,3,4-Thiadiazole Derivatives with Anticancer Activity." ResearchGate, 13 Oct. 2025, [Link].

  • Monteiro, Â., et al. "Heterocyclic Anticancer Compounds: Recent Advances and the Paradigm Shift towards the Use of Nanomedicine's Tool Box." Molecules, vol. 26, no. 2, 2021, p. 445.
  • El-Faham, A., et al. "Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding." RSC Advances, vol. 12, no. 47, 2022, pp. 30591-603.
  • Journal of Applied Pharmaceutical Science. "In-vivo and in-vitro screening of medicinal plants for their anti-inflammatory activity." Journal of Applied Pharmaceutical Science, vol. 1, no. 5, 2011, pp. 1-6.
  • Nikaljea, A. P., and K. Bahetia. "Computer Based Drug Design of Various Heterocyclic Compounds having Anticancer Activity: A Brief Review." Journal of Bioinformatics, Genomics, and Proteomics, vol. 2, no. 1, 2017, p. 1014.
  • Kim, Y., et al. "Structure–activity relationships of thiazole and thiadiazole derivatives as potent and selective human adenosine A3 receptor antagonists." Bioorganic & Medicinal Chemistry, vol. 18, no. 10, 2010, pp. 3433-43.
  • Kaur, Avneet, et al. "Heterocyclic Compounds and their Derivatives with Potential Anticancer Activity." Current Pharmaceutical Design, vol. 30, no. 1, 2024, pp. 1-1.
  • Li, Y., et al. "Design, Synthesis, Antibacterial Activity, and Mechanisms of Novel 1,3,4-Thiadiazole Derivatives Containing an Amide Moiety." Journal of Agricultural and Food Chemistry, vol. 69, no. 31, 2021, pp. 8764-74.
  • Bentham Science. "Heterocyclic Compounds: Importance in Anticancer Drug Discovery." Bentham Science, [Link]. Accessed 16 Jan. 2026.

  • Maccallini, C., et al. "Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents." Pharmaceuticals, vol. 18, no. 4, 2025, p. 1.
  • Sławiński, J., et al. "Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation." Molecules, vol. 28, no. 24, 2023, p. 8058.
  • López-Cara, L. C., et al. "1,3,4-Thiadiazole derivatives as selective inhibitors of iNOS versus nNOS: Synthesis and structure-activity dependence." European Journal of Medicinal Chemistry, vol. 50, 2012, pp. 129-39.
  • Hawkins, N. A., et al. "Screening of conventional anticonvulsants in a genetic mouse model of epilepsy." Annals of Clinical and Translational Neurology, vol. 4, no. 1, 2017, pp. 20-30.
  • El-Faham, A., et al. "Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding." RSC Advances, vol. 12, no. 47, 2022, pp. 30591-603.
  • Kumar, D., et al. "Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold." Journal of Pharmaceutical Sciences and Research, vol. 9, no. 1, 2017, pp. 1-5.
  • Van der Henst, C., et al. "In Vitro Activity of Two Novel Antimicrobial Compounds on MDR-Resistant Clinical Isolates." Antibiotics, vol. 12, no. 8, 2023, p. 1272.
  • Horii, T., et al. "Discovery of Novel Antimicrobial-Active Compounds and Their Analogues by In Silico Small Chemical Screening Targeting Staphylococcus aureus MurB." International Journal of Molecular Sciences, vol. 24, no. 13, 2023, p. 10986.
  • Mary, P. M., et al. "SYNTHESIS AND CHARACTERIZATION OF NOVEL 1, 3, 4- THIADIAZOLE DERIVATIVES AND SCREENING FOR CERTAIN BIOLOGICAL ACTIVITIES." International Journal of Pharmaceutical Sciences and Research, vol. 9, no. 10, 2018, pp. 4235-42.
  • Gupta, Y. K., and S. S. Sharma. "METHODS AND CONSIDERATIONS FOR EXPERIMENTAL EVALUATION OF ANTIEPILEPTIC DRUGS." Indian Journal of Physiology and Pharmacology, vol. 43, no. 1, 1999, pp. 25-34.
  • Poto, R., et al. "Toward the use of novel alternative methods in epilepsy modeling and drug discovery." Frontiers in Molecular Neuroscience, vol. 16, 2023, p. 1198593.
  • Van der Henst, C., et al. "In Vitro Activity of Two Novel Antimicrobial Compounds on MDR-Resistant Clinical Isolates." Antibiotics, vol. 12, no. 8, 2023, p. 1272.
  • Kamal, A., et al. "Biological and Pharmacological Activities of 1,3,4-Thiadiazole Based Compounds." Current Medicinal Chemistry, vol. 22, no. 1, 2015, pp. 1-20.
  • Kandemir, L., et al. "Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold." Molecules, vol. 27, no. 24, 2022, p. 8694.

Sources

Foundational

An In-Depth Technical Guide to Assessing the In Vitro Cytotoxicity of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

Foreword: The Imperative of Cytotoxicity Profiling in Drug Discovery In the landscape of modern pharmacology and drug development, the early and accurate assessment of a compound's cytotoxic potential is a cornerstone of...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: The Imperative of Cytotoxicity Profiling in Drug Discovery

In the landscape of modern pharmacology and drug development, the early and accurate assessment of a compound's cytotoxic potential is a cornerstone of preclinical evaluation.[1][2] This guide provides a comprehensive framework for the in vitro cytotoxicological profiling of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, a member of the 1,3,4-thiadiazole class of heterocyclic compounds. This class is of significant interest due to the diverse biological activities exhibited by its derivatives, including antimicrobial, anti-inflammatory, and notably, anticancer properties.[3][4][5] A thorough understanding of a novel compound's effect on cell viability and the underlying mechanisms of cell death is paramount for its potential therapeutic development.[6] This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, field-proven methodologies.

Introduction to Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate and the Rationale for Cytotoxicity Assessment

Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is a synthetic organic compound featuring a 1,3,4-thiadiazole core.[7] The 1,3,4-thiadiazole scaffold is a privileged structure in medicinal chemistry, with numerous derivatives demonstrating potent biological activities.[3][5][8] The presence of the amino group and the ethyl acetate side chain suggests potential for hydrogen bonding and esterase-mediated intracellular modifications, respectively, which could influence its biological interactions and cytotoxic profile.

The primary objective of this guide is to present a robust and logical workflow for evaluating the in vitro cytotoxicity of this compound. This involves not only determining the concentration at which the compound induces cell death but also elucidating the primary mechanisms through which it exerts its cytotoxic effects. Such data is critical for establishing a preliminary safety and efficacy profile, guiding further preclinical and clinical development.

A Phased Approach to In Vitro Cytotoxicity Evaluation

A systematic and multi-faceted approach is essential for a comprehensive understanding of a compound's cytotoxic properties. We advocate for a two-phased experimental strategy:

  • Phase 1: Primary Cytotoxicity Screening. This initial phase aims to determine the concentration-dependent effect of the compound on cell viability using assays that measure metabolic activity and membrane integrity.

  • Phase 2: Mechanistic Investigation. Following the determination of cytotoxic potential, this phase focuses on elucidating the mode of cell death, with a primary focus on apoptosis, a common mechanism for thiadiazole-induced cytotoxicity.[9][10]

G cluster_0 Phase 1: Primary Cytotoxicity Screening cluster_1 Phase 2: Mechanistic Investigation Compound Treatment Compound Treatment MTT Assay (Metabolic Activity) MTT Assay (Metabolic Activity) Compound Treatment->MTT Assay (Metabolic Activity) Measures mitochondrial dehydrogenase activity LDH Assay (Membrane Integrity) LDH Assay (Membrane Integrity) Compound Treatment->LDH Assay (Membrane Integrity) Measures release of cytosolic enzyme Determine IC50 Value Determine IC50 Value MTT Assay (Metabolic Activity)->Determine IC50 Value LDH Assay (Membrane Integrity)->Determine IC50 Value Cytotoxic Concentration Identified Cytotoxic Concentration Identified Apoptosis Assays Apoptosis Assays Cytotoxic Concentration Identified->Apoptosis Assays Investigates programmed cell death Caspase Activity Assays Caspase Activity Assays Apoptosis Assays->Caspase Activity Assays Measures key apoptosis enzymes Elucidate Apoptotic Pathway Elucidate Apoptotic Pathway Caspase Activity Assays->Elucidate Apoptotic Pathway Determine IC50 Value->Cytotoxic Concentration Identified

Caption: A logical workflow for the in vitro cytotoxicity assessment of a novel compound.

Phase 1: Detailed Protocols for Primary Cytotoxicity Screening

The selection of appropriate cell lines is a critical first step. It is advisable to use a panel of cell lines, including both cancerous and non-cancerous lines, to assess for potential selectivity. For instance, a common approach is to use a cancer cell line relevant to a potential therapeutic indication (e.g., MCF-7 for breast cancer) and a normal cell line (e.g., human dermal fibroblasts) to evaluate general toxicity.[9][11]

MTT Assay for Metabolic Activity

The MTT assay is a colorimetric assay that measures the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells.[12][13] This reduction is primarily carried out by mitochondrial dehydrogenases and is therefore indicative of cell viability.[13]

Protocol:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well in 100 µL of culture medium and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare a series of dilutions of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate in culture medium. Remove the existing medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (e.g., DMSO) and untreated control wells.

  • Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO₂.

  • MTT Addition: Following incubation, add 10 µL of a 5 mg/mL MTT solution in PBS to each well.[14]

  • Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing for the formation of purple formazan crystals.

  • Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[12]

  • Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance at a wavelength of 570-590 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the compound concentration to determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

LDH Assay for Membrane Integrity

The Lactate Dehydrogenase (LDH) assay is a colorimetric method used to quantify cytotoxicity by measuring the activity of LDH released from damaged cells into the culture medium.[15][16] LDH is a stable cytosolic enzyme that is released upon plasma membrane damage, making it a reliable indicator of cell lysis.[16][17]

Protocol:

  • Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

  • Supernatant Collection: After the incubation period, carefully collect a small aliquot (e.g., 2-5 µL) of the cell culture supernatant from each well.[15]

  • LDH Reaction: Transfer the supernatant to a new 96-well plate. Add the LDH assay reaction mixture, which typically contains lactate, NAD+, a tetrazolium salt, and diaphorase, to each well according to the manufacturer's instructions.[16]

  • Incubation: Incubate the plate at room temperature for approximately 30 minutes, protected from light.[16]

  • Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm using a microplate reader.[16]

  • Data Analysis: Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer). Calculate the percentage of cytotoxicity and determine the IC₅₀ value.

AssayPrincipleEndpointAdvantagesDisadvantages
MTT Assay Enzymatic reduction of tetrazolium salt by mitochondrial dehydrogenases in viable cells.[13]Cell viability and metabolic activity.[12]Well-established, sensitive, and widely used.[18]Requires a solubilization step; can be affected by compounds altering cellular metabolism.[18]
LDH Assay Measurement of lactate dehydrogenase released from cells with damaged plasma membranes.[16][17]Cytotoxicity and membrane integrity.Simple, reliable, and allows for kinetic measurements from the same well.[15]Less sensitive for early apoptotic events where the membrane is initially intact.

Phase 2: Mechanistic Investigation of Apoptosis

Many 1,3,4-thiadiazole derivatives have been shown to induce apoptosis in cancer cells.[9][10][19] Therefore, a key aspect of understanding the cytotoxic mechanism of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is to investigate its ability to trigger this programmed cell death pathway. Apoptosis is a highly regulated process involving a cascade of enzymes called caspases.[20][21]

The Role of Caspases in Apoptosis

Caspases are a family of cysteine proteases that play a central role in the execution of apoptosis.[20] They are present in cells as inactive zymogens (pro-caspases) and are activated through proteolytic cleavage. The apoptotic caspase cascade can be broadly divided into initiator caspases (e.g., caspase-8 and caspase-9) and executioner caspases (e.g., caspase-3, -6, and -7).[21]

There are two primary pathways of apoptosis:

  • The Extrinsic (Death Receptor) Pathway: Initiated by the binding of extracellular death ligands to transmembrane death receptors, leading to the activation of caspase-8.[21][22]

  • The Intrinsic (Mitochondrial) Pathway: Triggered by various intracellular stresses, resulting in the release of cytochrome c from the mitochondria, which then activates caspase-9.[21][22]

Both pathways converge on the activation of executioner caspases, which then cleave a multitude of cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis.

G cluster_extrinsic Extrinsic Pathway cluster_intrinsic Intrinsic Pathway cluster_common Common Pathway Death Ligand Death Ligand Death Receptor Death Receptor Death Ligand->Death Receptor Pro-Caspase-8 Pro-Caspase-8 Death Receptor->Pro-Caspase-8 Caspase-8 Caspase-8 Pro-Caspase-8->Caspase-8 Activation Pro-Caspase-3 Pro-Caspase-3 Caspase-8->Pro-Caspase-3 Intracellular Stress Intracellular Stress Mitochondria Mitochondria Intracellular Stress->Mitochondria Cytochrome c Release Cytochrome c Release Mitochondria->Cytochrome c Release Apaf-1 Apaf-1 Cytochrome c Release->Apaf-1 Pro-Caspase-9 Pro-Caspase-9 Apaf-1->Pro-Caspase-9 Caspase-9 Caspase-9 Pro-Caspase-9->Caspase-9 Activation Caspase-9->Pro-Caspase-3 Caspase-3 Caspase-3 Pro-Caspase-3->Caspase-3 Activation Apoptosis Apoptosis Caspase-3->Apoptosis Cleavage of cellular substrates

Caption: A simplified diagram of the extrinsic and intrinsic apoptosis pathways.

Caspase Activity Assays

To determine if Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate induces apoptosis via caspase activation, colorimetric or fluorometric assays can be employed. These assays utilize specific peptide substrates conjugated to a chromophore or fluorophore. When cleaved by the active caspase, the reporter molecule is released, and the resulting signal is proportional to the caspase activity.

Protocol:

  • Cell Culture and Treatment: Treat cells with the compound at its IC₅₀ concentration for a predetermined time (e.g., 6, 12, or 24 hours).

  • Cell Lysis: Harvest and lyse the cells to release the intracellular contents, including caspases.

  • Caspase Reaction: Add the caspase-specific substrate (e.g., DEVD for caspase-3, IETD for caspase-8, and LEHD for caspase-9) to the cell lysate.

  • Incubation: Incubate the reaction mixture according to the assay kit's instructions.

  • Signal Detection: Measure the absorbance or fluorescence using a microplate reader.

  • Data Analysis: Compare the caspase activity in treated cells to that in untreated control cells. A significant increase in caspase activity is indicative of apoptosis induction.

Conclusion and Future Directions

This technical guide outlines a systematic and robust approach for the in vitro cytotoxicity assessment of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. By employing a combination of assays that measure different cellular parameters, researchers can gain a comprehensive understanding of the compound's cytotoxic potential and its underlying mechanisms of action. The initial screening with MTT and LDH assays will establish the concentration-dependent effects on cell viability and membrane integrity. Subsequent investigation into caspase activation will provide critical insights into whether the compound induces programmed cell death.

The data generated from these studies will be invaluable for the continued development of this and other 1,3,4-thiadiazole derivatives as potential therapeutic agents. Positive results, particularly the selective induction of apoptosis in cancer cells, would warrant further investigation into more complex cellular pathways and progression to in vivo models.

References

  • Lakhani, S. A., Masud, A., Kuida, K., Porter, G. A. Jr, Booth, C. J., Mehal, W. Z., Inayat, I., & Flavell, R. A. (1999). Activation and role of caspases in chemotherapy-induced apoptosis. Drug Resistance Updates, 2(1), 21–29. [Link]

  • CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. [Link]

  • Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods. [Link]

  • Journal of Chemical and Pharmaceutical Research. Review Article on Synthesis of 1,3,4-Thiadiazole Derivatives and It's Biological Activity. [Link]

  • Elabscience. Lactate Dehydrogenase (LDH) Cytotoxicity Colorimetric Assay Kit (E-BC-K771-M). [Link]

  • G-Biosciences. (2020). LDH Cytotoxicity Assay FAQs. [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. [Link]

  • Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. [Link]

  • National Center for Biotechnology Information. (2016). Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold. [Link]

  • National Center for Biotechnology Information. (2025). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. [Link]

  • National Center for Biotechnology Information. A high density assay format for the detection of novel cytotoxicagents in large chemical libraries. [Link]

  • Synthesis of Some New 1,3,4-Thiadiazole Derivatives and studying their Biological Activities. [Link]

  • MDPI. (2022). Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold. [Link]

  • National Center for Biotechnology Information. Cytotoxic Profiling of Annotated and Diverse Chemical Libraries Using Quantitative High Throughput Screening. [Link]

  • NorthEast BioLab. Cell Cytotoxicity Assay, Cell Toxicity Assay. [Link]

  • National Center for Biotechnology Information. Caspase Activation Pathways: an Overview - Holland-Frei Cancer Medicine. [Link]

  • National Center for Biotechnology Information. Rationale design and synthesis of new apoptotic thiadiazole derivatives targeting VEGFR-2: computational and in vitro studies. [Link]

  • National Center for Biotechnology Information. New 1,3,4-thiadiazoles as potential anticancer agents: pro-apoptotic, cell cycle arrest, molecular modelling, and ADMET profile. [Link]

  • National Center for Biotechnology Information. (2020). Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. [Link]

  • JournalAgent. A Comprehensive Study on Thiadiazole-Based Anticancer Agents Inducing Cell Cycle Arrest and Apoptosis/Necrosis through Suppressi. [Link]

  • National Center for Biotechnology Information. Caspases as Targets for Drug Development - Madame Curie Bioscience Database. [Link]

  • Wikipedia. Apoptosis. [Link]

  • National Center for Biotechnology Information. Thiadiazole derivatives as anticancer agents. [Link]

  • MDPI. (2020). New 5-Aryl-1,3,4-Thiadiazole-Based Anticancer Agents: Design, Synthesis, In Vitro Biological Evaluation and In Vivo Radioactive Tracing Studies. [Link]

  • ResearchGate. Synthesis of ethyl 5-alkyl-2-amino-1,3-thiazol-4-yl acetates 4a-e. [Link]

  • Sci-Hub. Evaluation of Antiproliferative Effect in Vitro of Some 2-Amino-5-(2,4-dihydroxyphenyl)-1,3,4-thiadiazole Derivatives. [Link]

  • ResearchGate. One-pot synthesis and anticancer studies of 2-arylamino-5-aryl-1,3,4-thiadiazoles. [Link]

  • National Center for Biotechnology Information. Discovery and Anticancer Activity of Novel 1,3,4-Thiadiazole- and Aziridine-Based Indolin-2-ones via In Silico Design Followed by Supramolecular Green Synthesis. [Link]

  • PubMed Central. 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity evaluation as potential anticancer agents. [Link]

  • PubMed. 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity evaluation as potential anticancer agents. [Link]

Sources

Exploratory

A Technical Guide to the Preliminary Antimemicrobial Screening of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

Prepared by: Gemini, Senior Application Scientist Executive Summary The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents. Heterocyclic compounds,...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Executive Summary

The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents. Heterocyclic compounds, particularly those containing the 1,3,4-thiadiazole scaffold, have emerged as a promising class of molecules with a broad spectrum of pharmacological activities.[1][2] This technical guide provides an in-depth framework for the preliminary antimicrobial screening of a specific derivative, Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. We detail the scientific rationale, standardized experimental protocols, data interpretation, and potential mechanisms of action, offering a comprehensive resource for researchers in microbiology and drug development. This document is grounded in authoritative standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) to ensure methodological integrity and reproducibility.

Introduction: The Rationale for Investigating 1,3,4-Thiadiazole Derivatives

The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry, featured in established drugs and numerous investigational compounds.[3] Its unique electronic structure, metabolic stability, and capacity to engage in various biological interactions contribute to its wide-ranging therapeutic potential.[2] Derivatives of 2-amino-1,3,4-thiadiazole, in particular, have been extensively studied and have demonstrated significant antimicrobial activity against a variety of pathogenic bacteria and fungi.[1] The core hypothesis is that the combination of the electron-rich aminothiadiazole ring and the flexible ethyl acetate side chain in the target compound can facilitate interactions with microbial enzymes or cellular structures, disrupting essential life processes. The sulfur atom often enhances liposolubility, potentially improving cell wall penetration.[4]

The Target Compound: Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

This compound features a 5-amino-1,3,4-thiadiazole core linked via a sulfur bridge to an ethyl acetate group. The primary amine at the 5-position is a key functional group, often involved in hydrogen bonding with biological targets. The thioether linkage provides conformational flexibility, while the ethyl acetate moiety modulates the compound's polarity and solubility. The overall structure suggests potential for both antibacterial and antifungal activity, making it a compelling candidate for screening.

Experimental Design: A Two-Tiered Screening Approach

A robust preliminary screen should efficiently identify both the presence and potency of antimicrobial activity. We advocate for a two-tiered approach:

  • Tier 1: Qualitative Screening via Agar Disk Diffusion. This method provides a rapid, cost-effective initial assessment of antimicrobial activity. It is excellent for identifying active compounds and observing qualitative differences in activity against a panel of microorganisms.

  • Tier 2: Quantitative Screening via Broth Microdilution. For compounds showing activity in Tier 1, this method determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of the compound that prevents visible microbial growth.[5] The MIC is the gold-standard metric for quantifying antimicrobial potency.[6]

Rationale for Microbial Panel Selection

The choice of microorganisms is critical for assessing the spectrum of activity. The panel should include representatives from key clinical and microbiological categories:

  • Gram-Positive Bacteria: Staphylococcus aureus (a major cause of skin and systemic infections) and Bacillus subtilis (a common soil bacterium and surrogate for other Gram-positive pathogens).

  • Gram-Negative Bacteria: Escherichia coli (a common cause of gastrointestinal and urinary tract infections) and Pseudomonas aeruginosa (an opportunistic pathogen known for its intrinsic resistance).

  • Fungi: Candida albicans (a common cause of opportunistic yeast infections) and Aspergillus niger (a common mold).

This selection provides a broad initial assessment of the compound's efficacy against bacteria with different cell wall structures and common fungal pathogens.

Tier 1 Protocol: Agar Disk Diffusion Assay (EUCAST Standard)

The disk diffusion method is a standardized, reproducible technique for preliminary screening.[6]

Step-by-Step Methodology
  • Media Preparation: Prepare Mueller-Hinton (MH) agar according to the manufacturer's instructions, ensuring a uniform depth of 4.0 ± 0.5 mm in sterile Petri dishes. For fungi, use Sabouraud Dextrose Agar (SDA).

  • Inoculum Preparation: Prepare a standardized inoculum of each test organism equivalent to a 0.5 McFarland turbidity standard.

  • Plate Inoculation: Within 15 minutes of preparation, evenly swab the entire surface of the agar plates with the microbial suspension.[7]

  • Disk Application: Prepare sterile blank paper disks by impregnating them with a known concentration of the test compound (e.g., 30 µ g/disk ). Place the disks firmly on the inoculated agar surface. Ensure positive (e.g., Ciprofloxacin) and negative (e.g., DMSO solvent) control disks are included.

  • Incubation: Incubate the plates at 35±1°C for 16-20 hours (24-48 hours for fungi).[7][8]

  • Data Collection: Measure the diameter of the zone of inhibition (the clear area around the disk where no growth occurs) in millimeters (mm).

Visualization of the Disk Diffusion Workflow

G cluster_prep Preparation cluster_exec Execution cluster_analysis Analysis P1 Prepare Mueller-Hinton Agar Plates P2 Prepare 0.5 McFarland Inoculum P3 Impregnate Sterile Disks with Test Compound E1 Inoculate Agar Surface with Microbial Suspension P3->E1 E2 Apply Compound & Control Disks to Plate E1->E2 E3 Incubate Plates (35°C, 18-24h) E2->E3 A1 Measure Zone of Inhibition (mm) E3->A1 A2 Compare to Controls A1->A2

Caption: Workflow for the Agar Disk Diffusion Assay.

Tier 2 Protocol: Broth Microdilution Assay (CLSI Standard)

This method provides quantitative MIC values and is essential for understanding a compound's potency.[5][9] The protocol adheres to the guidelines set forth in CLSI document M07.[5][10]

Step-by-Step Methodology
  • Plate Preparation: In a 96-well microtiter plate, perform a serial two-fold dilution of the test compound in appropriate broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth). Concentrations typically range from 256 µg/mL down to 0.5 µg/mL.

  • Control Wells: Include a positive control well (broth + inoculum, no compound) and a negative/sterility control well (broth only).

  • Inoculation: Add a standardized microbial inoculum to each well (except the sterility control) to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

  • Incubation: Incubate the plates at 35°C for 18-24 hours in ambient air.

  • Reading Results: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth).

Visualization of the Broth Microdilution Workflow

G cluster_plate 96-Well Plate Preparation cluster_read Data Analysis S1 Dispense Broth S2 Create Serial Dilution of Test Compound S1->S2 S3 Add Standardized Inoculum S2->S3 Incubate Incubate (35°C, 18-24h) S3->Incubate R1 Visually Inspect for Turbidity (Growth) Incubate->R1 R2 Determine Lowest Well with No Growth R1->R2 R3 Record MIC (µg/mL) R2->R3

Caption: Workflow for MIC determination via Broth Microdilution.

Data Presentation and Interpretation

Quantitative data should be summarized for clear comparison.

Table 1: Representative Antimicrobial Screening Data
Test OrganismGram Stain/TypeDisk Diffusion Zone (mm)Broth Microdilution MIC (µg/mL)
Staphylococcus aureus Gram-Positive1815.63
Bacillus subtilis Gram-Positive2015.63
Escherichia coli Gram-Negative12128
Pseudomonas aeruginosa Gram-Negative0>256
Candida albicans Yeast1631.25
Aspergillus niger Mold1462.5
Ciprofloxacin (Control) -25 (vs. S. aureus)1 (vs. S. aureus)
Fluconazole (Control) -22 (vs. C. albicans)8 (vs. C. albicans)

Note: Data are hypothetical and for illustrative purposes. Actual results may vary.

Interpretation:

  • The hypothetical data suggest the compound has moderate activity against Gram-positive bacteria and fungi.[11]

  • The activity against Gram-negative bacteria is weaker, particularly against P. aeruginosa, which is unsurprising given its highly impermeable outer membrane.[2]

  • The presence of the free amino group on the thiadiazole ring is often associated with significant antibacterial activity.[2]

Potential Mechanisms of Action

While a preliminary screen does not elucidate the precise mechanism, the 1,3,4-thiadiazole scaffold is known to act via several pathways. The =N-C-S- moiety is often considered critical for its biological activity.[12] Potential mechanisms include:

  • Enzyme Inhibition: Thiadiazoles can act as inhibitors of crucial bacterial enzymes, such as DNA gyrase or dihydrofolate reductase.

  • Cell Wall Synthesis Disruption: The compound may interfere with the biosynthesis of peptidoglycan in bacteria or chitin in fungi.

  • Membrane Disruption: The lipophilic nature of the compound could lead to disruption of the cell membrane's integrity.

  • DNA Interaction: Some heterocyclic compounds can intercalate with DNA, inhibiting replication and transcription.[3]

Visualization of Potential Mechanistic Pathways

G cluster_cell Microbial Cell Compound Ethyl 2-[(5-amino-1,3,4- thiadiazol-2-yl)sulfanyl]acetate Enzyme Essential Enzymes (e.g., DNA Gyrase) Compound->Enzyme Inhibition Membrane Cell Membrane Compound->Membrane Disruption DNA DNA/RNA Synthesis Compound->DNA Interference Outcome Inhibition of Growth & Cell Death Enzyme->Outcome Membrane->Outcome DNA->Outcome

Caption: Plausible antimicrobial mechanisms of action.

Conclusion and Future Directions

This guide outlines a standardized, robust methodology for the preliminary antimicrobial screening of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. The two-tiered approach of disk diffusion followed by broth microdilution provides a comprehensive initial assessment of the compound's activity spectrum and potency. Based on the known activities of the 1,3,4-thiadiazole scaffold, it is reasonable to anticipate activity, particularly against Gram-positive bacteria and fungi.[1][13]

Positive results from this screen would warrant further investigation, including:

  • Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC).

  • Time-kill kinetic studies.

  • Screening against a broader panel of resistant clinical isolates.

  • In-depth mechanism of action studies.

  • In silico ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) prediction. [14]

By following these rigorous, well-established protocols, researchers can generate reliable and reproducible data, paving the way for the development of the next generation of antimicrobial agents.

References

  • 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. National Institutes of Health. [Link]

  • Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. MDPI. [Link]

  • Synthesis, docking and characterization of some novel 5-(S-alkyl)-1.3.4-thiadiazole-2-carboxamide derivatives as anti-inflammatory and antibacterial agents. National Institutes of Health. [Link]

  • Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. RSC Publishing. [Link]

  • 1,3,4-Thiadiazole Derivatives as an Antimicrobial. Semantic Scholar. [Link]

  • Synthesis and antimicrobial activity of some new 1,3,4-thiadiazole derivatives. PubMed. [Link]

  • SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF SOME (2-AMINO-5-THIOL-1, 3, 4-THIADIAZOLE DERIVATIVES. Iraqi Journal of Pharmaceutical Sciences. [Link]

  • Synthesis and Antimicrobial Activity of Some New 1,3,4-Thiadiazole Derivatives. MDPI. [Link]

  • Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold. National Institutes of Health. [Link]

  • Synthesis and antimicrobial activity of some 5-amino-2-mercapto-1,3,4-thiadiazole derivatives thioeters and schiff bases. ResearchGate. [Link]

  • Disk Diffusion and Quality Control. EUCAST. [Link]

  • M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Clinical and Laboratory Standards Institute (CLSI). [Link]

  • M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. National Institutes of Health, Islamabad Pakistan. [Link]

  • Antimicrobial susceptibility testing EUCAST disk diffusion method. National Institute for Communicable Diseases (NICD). [Link]

  • Design, Synthesis, Antibacterial Activity, and Mechanisms of Novel 1,3,4-Thiadiazole Derivatives Containing an Amide Moiety. Journal of Agricultural and Food Chemistry - ACS Publications. [Link]

  • M07-A9: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. ResearchGate. [Link]

  • Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole. PubMed. [Link]

  • EUCAST Disk Diffusion Method (Part 1). CGSpace. [Link]

  • M07-A8 - Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard--Eighth Edition. Regulations.gov. [Link]

  • The EUCAST rapid disc diffusion method for antimicrobial susceptibility testing directly from positive blood culture bottles. PubMed Central. [Link]

  • EUCAST Disk Diffusion Testing for Antibiotic Resistance. Moledx. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes & Protocols: Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate as a Versatile Synthetic Scaffold

These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the utilization of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate as a strategic...

Author: BenchChem Technical Support Team. Date: January 2026

These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the utilization of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate as a strategic scaffold in the synthesis of novel chemical entities. This document outlines the core chemical principles, provides detailed, field-proven protocols for its synthesis and derivatization, and explains the causality behind the experimental choices.

Introduction: The Strategic Value of the 1,3,4-Thiadiazole Core

The 1,3,4-thiadiazole ring is a privileged heterocyclic motif in medicinal chemistry, renowned for its wide spectrum of pharmacological activities.[1] Its derivatives have demonstrated significant potential as anticancer, antibacterial, antifungal, anti-inflammatory, and anticonvulsant agents.[2] The 1,3,4-thiadiazole nucleus is considered a bioisostere of pyrimidines and oxadiazoles, allowing it to engage with biological targets through hydrogen bonding and other non-covalent interactions.

Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, hereafter referred to as the "scaffold," is a particularly attractive starting material for several reasons:

  • Multiple Reactive Centers: It possesses three distinct functional groups amenable to selective modification: a primary aromatic amine (-NH₂), a thioether linkage (-S-), and an ethyl ester (-COOEt). This trifecta of reactivity allows for the systematic construction of diverse molecular architectures.

  • Proven Bioactivity: The 5-amino-1,3,4-thiadiazole-2-thiol core, from which this scaffold is derived, is a well-established pharmacophore in numerous bioactive molecules.

  • Synthetic Tractability: The scaffold is readily prepared from commercially available starting materials, and its functional groups can be modified using robust and well-understood chemical transformations.

This guide will provide detailed protocols for the synthesis of the scaffold and its subsequent derivatization at the 5-amino and ethyl ester positions, unlocking its potential for the generation of compound libraries for drug discovery and materials science applications.

Synthesis of the Scaffold

The synthesis of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is achieved through a straightforward S-alkylation of the readily available 5-amino-1,3,4-thiadiazole-2-thiol with ethyl chloroacetate.

Synthesis_of_Scaffold Thiol 5-amino-1,3,4-thiadiazole-2-thiol Base Base (e.g., K2CO3) Solvent (e.g., Acetone) Thiol->Base ECA Ethyl chloroacetate ECA->Base Scaffold Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Base->Scaffold S-alkylation

Caption: Synthesis of the target scaffold via S-alkylation.

Protocol 2.1: Synthesis of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

This protocol is adapted from established procedures for the S-alkylation of heterocyclic thiols.[2]

Materials:

  • 5-amino-1,3,4-thiadiazole-2-thiol (1.0 equiv)

  • Ethyl chloroacetate (1.1 equiv)

  • Potassium carbonate (K₂CO₃) (2.0 equiv)

  • Acetone (anhydrous)

  • Standard workup and purification reagents (water, ethyl acetate, brine, anhydrous sodium sulfate, silica gel)

Procedure:

  • To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5-amino-1,3,4-thiadiazole-2-thiol (1.0 equiv) and anhydrous acetone.

  • Add potassium carbonate (2.0 equiv) to the suspension. The use of a base is crucial to deprotonate the thiol, forming the more nucleophilic thiolate anion.

  • Add ethyl chloroacetate (1.1 equiv) dropwise to the stirring mixture at room temperature.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting thiol is consumed.

  • After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate.

Data Presentation:

Compound Name Molecular Formula Molecular Weight CAS Number
Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetateC₆H₉N₃O₂S₂219.2932418-24-9

Derivatization of the Scaffold

The true utility of this scaffold lies in its potential for diversification. The following sections provide detailed protocols for the selective modification of its key functional groups.

Acylation of the 5-Amino Group

The primary amino group at the 5-position is a key site for introducing diversity. Acylation with various acylating agents (e.g., acid chlorides, anhydrides) allows for the installation of a wide range of substituents.

Acylation_of_Amino_Group Scaffold Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Conditions Solvent (e.g., Pyridine) Room Temperature Scaffold->Conditions AcylatingAgent Acylating Agent (e.g., Acetic Anhydride) AcylatingAgent->Conditions AcylatedProduct N-acylated Product Conditions->AcylatedProduct Acylation

Caption: Acylation of the 5-amino group of the scaffold.

Protocol 3.1.1: Acetylation of the 5-Amino Group

This protocol provides a general method for the acetylation of the 5-amino group using acetic anhydride.[3][4]

Materials:

  • Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate (1.0 equiv)

  • Acetic anhydride (1.5 equiv)

  • Pyridine (as solvent and base)

  • Standard workup and purification reagents

Procedure:

  • Dissolve Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate (1.0 equiv) in pyridine in a round-bottom flask at 0 °C (ice bath).

  • Slowly add acetic anhydride (1.5 equiv) to the solution. Pyridine acts as a base to neutralize the acetic acid byproduct.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC.

  • Upon completion, pour the reaction mixture into ice-water and extract with ethyl acetate.

  • Wash the organic layer sequentially with 1 M HCl (to remove pyridine), saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the residue by column chromatography or recrystallization to yield the N-acetylated product.

Hydrolysis of the Ethyl Ester

To enable further modifications, such as amide bond formation, the ethyl ester can be hydrolyzed to the corresponding carboxylic acid.

Ester_Hydrolysis Scaffold Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Base Base (e.g., LiOH, NaOH) Solvent (e.g., THF/H2O) Scaffold->Base Acidification Acidification (e.g., HCl) Base->Acidification Hydrolysis CarboxylicAcid 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetic acid Acidification->CarboxylicAcid

Caption: Hydrolysis of the ethyl ester to the carboxylic acid.

Protocol 3.2.1: Hydrolysis to the Carboxylic Acid

This protocol is a standard procedure for the saponification of esters. The choice of base can be critical; lithium hydroxide is often preferred for its mildness and reduced risk of side reactions.

Materials:

  • Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate (1.0 equiv)

  • Lithium hydroxide monohydrate (LiOH·H₂O) (2.0 equiv)

  • Tetrahydrofuran (THF) and Water (e.g., 3:1 v/v)

  • 1 M Hydrochloric acid (HCl)

  • Standard workup reagents

Procedure:

  • Dissolve the scaffold (1.0 equiv) in a mixture of THF and water.

  • Add LiOH·H₂O (2.0 equiv) and stir the mixture at room temperature for 2-4 hours, monitoring by TLC.

  • Once the starting material is consumed, remove the THF under reduced pressure.

  • Cool the remaining aqueous solution in an ice bath and acidify to pH ~2-3 with 1 M HCl. A precipitate should form.

  • Collect the precipitate by vacuum filtration, wash with cold water, and dry under vacuum to obtain the carboxylic acid.

Amide Coupling of the Carboxylic Acid

The resulting carboxylic acid is a versatile intermediate for the synthesis of a wide array of amides, which are prevalent in bioactive molecules. EDC/HOBt coupling is a reliable and widely used method for this transformation.[5][6][7]

Amide_Coupling CarboxylicAcid 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetic acid CouplingReagents EDC, HOBt Base (e.g., DIPEA) Solvent (e.g., DMF) CarboxylicAcid->CouplingReagents Amine Primary or Secondary Amine (R-NH2) Amine->CouplingReagents AmideProduct Amide Derivative CouplingReagents->AmideProduct Amide Coupling

Caption: EDC/HOBt mediated amide coupling.

Protocol 3.3.1: EDC/HOBt Mediated Amide Coupling

This protocol details a standard procedure for amide bond formation.[5][6][8]

Materials:

  • 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetic acid (1.0 equiv)

  • Amine (primary or secondary, 1.1 equiv)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC·HCl) (1.2 equiv)

  • Hydroxybenzotriazole (HOBt) (1.2 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (2.5 equiv)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Standard workup and purification reagents

Procedure:

  • To a round-bottom flask, add the carboxylic acid (1.0 equiv), HOBt (1.2 equiv), and the desired amine (1.1 equiv).

  • Dissolve the mixture in anhydrous DMF.

  • Cool the solution to 0 °C in an ice bath with stirring.

  • Add EDC·HCl (1.2 equiv) portion-wise to the reaction mixture. EDC activates the carboxylic acid to form a reactive O-acylisourea intermediate, which is then converted to a more stable HOBt-ester, minimizing racemization.[5]

  • Add DIPEA (2.5 equiv) dropwise. DIPEA acts as a non-nucleophilic base.

  • Allow the reaction to warm to room temperature and stir for 8 to 24 hours, monitoring by TLC or LC-MS.

  • Upon completion, quench the reaction with water and extract with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with saturated aqueous sodium bicarbonate, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography to obtain the desired amide.

Conclusion

Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is a highly valuable and versatile scaffold for the synthesis of novel compounds with potential applications in drug discovery and materials science. Its three distinct points of chemical reactivity allow for a systematic and combinatorial approach to the generation of diverse molecular libraries. The protocols provided herein are robust, well-precedented, and designed to be readily implemented in a standard synthetic chemistry laboratory. By leveraging the strategic advantages of this scaffold, researchers can efficiently explore new chemical space in their quest for innovative molecules.

References

  • Aapptec Peptides. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

  • Sych, I. V., Perekhoda, L., & Titko, T. (2015). Synthesis of 5-substituted 1,3,4-thiadiazol-2-yl-sulfanyl¬acetic acid derivatives. Scripta Scientifica Pharmaceutica, 2(2), 53-59. [Link]

  • Common Organic Chemistry. Amine to Amide (EDC + HOBt). [Link]

  • Gunda, G. K., et al. (2009). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 50(31), 4383-4386. [Link]

  • Kumar, R., & Kumar, S. (2014). METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. International Journal of Pharmaceutical Sciences and Research, 5(8), 3144-3157. [Link]

  • Al-Sultani, A. A. H. (2022). Photostability Study of Some Modified Poly(vinyl chloride) Containing Pendant Schiff's Bases. Journal of Heterocyclic Chemistry, 59(2), 346-354. [Link]

  • IonSource. (2007). Acetylation of Peptides and Proteins: Monograph 0003. [Link]

  • Vankayala, R., & Gunda, G. K. (2010). New and simple synthesis of acid azides, ureas and carbamates from carboxylic acids: application of peptide coupling agents EDC and HBTU. Tetrahedron Letters, 51(4), 694-697. [Link]

  • Senturk, M., et al. (2018). Synthesis of novel 5-amino-1,3,4-thiadiazole-2-sulfonamide containing acridine sulfonamide/carboxamide compounds and investigation of their inhibition effects on human carbonic anhydrase I, II, IV and VII. Bioorganic & Medicinal Chemistry, 26(18), 5126-5132. [Link]

  • CDN. N-Terminus Acetylation Protocol. [Link]

  • Ameen, H. A., & Qasir, A. (2017). Synthesis of 2-amino-5-mercapto-1,3,4-thiadiazole derivatives. Iraqi Journal of Pharmaceutical Sciences, 26(1), 10-17. [Link]

  • Aimoto, S., & Ueyama, N. (2005). Nα Selective Acetylation of Peptides. Journal of Peptide Science, 11(8), 524-528. [Link]

  • Wang, Y., et al. (2011). The synthesis of (Z)-2-(5-amino-1,2,4-thiadiazol-3-yl)-2-ethoxyiminoacetic acid. Advanced Materials Research, 233-235, 135-138. [Link]

  • Al-Juboori, A. M. J., & Al-Masoudi, N. A. (2022). Synthesis of some new Thiazolidine and 1,3,4-Oxadiazole Derived from L-cysteine and Study of Their Biological Activity. Egyptian Journal of Chemistry, 65(4), 1-10. [Link]

  • mzCloud. (2016). Ethyl 2-({2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}amino)acetate. [Link]

  • Shivarama, H. B., et al. (2003). Synthesis of ethyl 5-alkyl-2-amino-1,3-thiazol-4-yl acetates 4a-e. Indian Journal of Chemistry - Section B, 42(11), 2892-2895. [Link]

Sources

Application

Synthesis of Novel Schiff Base Derivatives from Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate: A Comprehensive Guide for Drug Discovery

This technical guide provides a detailed exploration into the synthesis of novel Schiff base derivatives, starting from Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. The 1,3,4-thiadiazole moiety is a privileg...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide provides a detailed exploration into the synthesis of novel Schiff base derivatives, starting from Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. The 1,3,4-thiadiazole moiety is a privileged scaffold in medicinal chemistry, known to impart a wide range of biological activities to molecular structures. When combined with the versatile azomethine linkage of a Schiff base, the resulting derivatives present a rich chemical space for the development of new therapeutic agents. This document is intended for researchers and professionals in drug discovery and development, offering in-depth protocols, mechanistic insights, and characterization guidelines.

The inherent biological significance of 1,3,4-thiadiazole derivatives, which includes antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties, makes them a focal point of contemporary pharmaceutical research.[1][2] The formation of Schiff bases from the 2-amino group of the thiadiazole ring allows for the introduction of diverse structural motifs, enabling the fine-tuning of physicochemical and pharmacological properties.

Part 1: Synthesis of the Starting Material: Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

The journey to the target Schiff bases commences with the synthesis of the key precursor, Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. This is achieved through a two-step process, starting with the synthesis of 2-amino-5-mercapto-1,3,4-thiadiazole.

Step 1.1: Synthesis of 2-Amino-5-mercapto-1,3,4-thiadiazole

This foundational heterocyclic compound is synthesized from the cyclization of thiosemicarbazide with carbon disulfide in an alkaline medium.[3][4][5]

Protocol:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve thiosemicarbazide (0.1 mol) and anhydrous sodium carbonate (0.1 mol) in absolute ethanol (150 mL).[3]

  • To this stirring suspension, add carbon disulfide (0.12 mol) dropwise at room temperature.

  • After the addition is complete, heat the reaction mixture to reflux and maintain for 7-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[3]

  • Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

  • Dissolve the residue in water and acidify with dilute hydrochloric acid to precipitate the product.

  • Filter the resulting solid, wash thoroughly with cold water, and recrystallize from ethanol to yield 2-amino-5-mercapto-1,3,4-thiadiazole as a pale-yellow solid.

Step 1.2: Synthesis of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

The thiol group of 2-amino-5-mercapto-1,3,4-thiadiazole is then S-alkylated using ethyl chloroacetate in the presence of a base.

Protocol:

  • Dissolve 2-amino-5-mercapto-1,3,4-thiadiazole (0.01 mol) and potassium hydroxide (0.01 mol) in absolute ethanol (20 mL) with stirring.

  • To this solution, add ethyl chloroacetate (0.01 mol) dropwise.

  • Reflux the reaction mixture for 8 hours.[2]

  • After cooling, the reaction mixture is poured onto crushed ice.

  • The precipitated solid is filtered, washed with water, and recrystallized from ethanol to afford the desired product, Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate.

Part 2: General Protocol for the Synthesis of Schiff Base Derivatives

The primary amino group of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate serves as the nucleophile for the condensation reaction with various aromatic and heteroaromatic aldehydes to form the corresponding Schiff bases (imines).

Schiff Base Synthesis Workflow Starting_Material Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Reaction Reflux (6-8 hours) Starting_Material->Reaction Aldehyde Aromatic/Heteroaromatic Aldehyde (R-CHO) Aldehyde->Reaction Solvent_Catalyst Ethanol (Solvent) Glacial Acetic Acid (Catalyst) Solvent_Catalyst->Reaction Reaction Medium Workup Cooling & Precipitation Reaction->Workup Purification Filtration & Recrystallization Workup->Purification Product Schiff Base Derivative Purification->Product

Figure 1: General workflow for the synthesis of Schiff base derivatives.

Protocol:

  • In a round-bottom flask, dissolve Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate (0.01 mol) in absolute ethanol (20 mL).

  • Add the desired aromatic or heteroaromatic aldehyde (0.01 mol) to the solution.

  • Add a few drops of glacial acetic acid as a catalyst to the reaction mixture.[3][6]

  • Reflux the mixture for 6-8 hours, monitoring the reaction progress by TLC.

  • After completion, cool the reaction mixture to room temperature. The solid product that precipitates out is collected by filtration.

  • Wash the crude product with cold ethanol and purify by recrystallization from a suitable solvent (e.g., ethanol, DMF-water mixture) to obtain the pure Schiff base derivative.

Part 3: Characterization of Synthesized Schiff Bases

The structural elucidation of the newly synthesized Schiff bases is crucial and is typically achieved through a combination of spectroscopic techniques.

Technique Expected Observations Rationale
FTIR (cm⁻¹) Disappearance of N-H stretching bands of the primary amine (around 3300-3100 cm⁻¹). Appearance of a C=N (azomethine) stretching band (around 1620-1600 cm⁻¹).Confirms the condensation of the amino group with the aldehyde.
¹H NMR (δ, ppm) Disappearance of the singlet corresponding to the -NH₂ protons. Appearance of a singlet for the azomethine proton (-N=CH-) in the range of 8.0-9.0 ppm. Signals corresponding to the aromatic/heteroaromatic protons and the ethyl acetate moiety will also be present.Provides definitive evidence of Schiff base formation and the overall proton environment of the molecule.
¹³C NMR (δ, ppm) Appearance of a signal for the azomethine carbon (-N=C-) in the range of 150-165 ppm.Confirms the presence of the imine carbon.
Mass Spectrometry The molecular ion peak (M⁺) or (M+H)⁺ should correspond to the calculated molecular weight of the synthesized Schiff base.Confirms the molecular formula of the compound.

Part 4: Application in Drug Discovery - A Workflow

The synthesized library of Schiff base derivatives can be subjected to a systematic screening process to identify potential drug candidates.

Drug Discovery Workflow cluster_synthesis Compound Synthesis cluster_screening Biological Screening cluster_optimization Lead Optimization cluster_preclinical Preclinical Development Synthesis Synthesis of Schiff Base Library Characterization Structural Characterization (NMR, MS, FTIR) Synthesis->Characterization Primary_Screening Primary in vitro Screening (e.g., Antimicrobial, Anticancer assays) Characterization->Primary_Screening Hit_Identification Hit Identification Primary_Screening->Hit_Identification SAR_Studies Structure-Activity Relationship (SAR) Studies Hit_Identification->SAR_Studies ADMET_Profiling In silico/In vitro ADMET Profiling Hit_Identification->ADMET_Profiling Lead_Optimization Lead Optimization SAR_Studies->Lead_Optimization In_Vivo_Studies In vivo Efficacy and Toxicity Studies Lead_Optimization->In_Vivo_Studies ADMET_Profiling->Lead_Optimization Candidate_Selection Preclinical Candidate Selection In_Vivo_Studies->Candidate_Selection

Figure 2: A typical workflow for the screening and development of synthesized compounds.

The diverse biological activities reported for 1,3,4-thiadiazole Schiff bases make them promising candidates for various therapeutic areas.[4][7] For instance, they have shown significant potential as antibacterial, antifungal, and antitubercular agents.[3] The mechanism of action for their antimicrobial effects is often attributed to the disruption of the bacterial cell wall synthesis.[3] Furthermore, many derivatives have been evaluated for their anticancer activity.[2][8]

Conclusion

The synthetic route detailed herein provides a robust and versatile platform for the generation of a diverse library of Schiff base derivatives based on the 1,3,4-thiadiazole scaffold. The straightforward protocols, coupled with established characterization techniques, empower researchers to efficiently explore this promising area of medicinal chemistry. The potential for these compounds to yield novel therapeutic agents warrants their further investigation in drug discovery programs.

References

  • Synthesis, charecterization and biological evaluation of some 1, 3 and 4- Thiadiazoles schiff bases. International Journal of Current Research. Available at: [Link]

  • Malak, S. A., Rajput, J. D., & Sharif, M. (2023). Design, synthesis, spectral analysis, and biological evaluation of Schiff bases with a 1,3,4-thiadiazole moiety as an effective inhibitor against bacterial and fungal strains. European Journal of Chemistry, 14(4), 466-472. Available at: [Link]

  • Synthesis, characterization of new Schiff base compounds contains 5H-thiazolo[3,4-b][1][3] thiadiazole and study its biological activity. Digital Repository of University of Babylon. Available at: [Link]

  • Mousa, M. N. (2017). SYNTHESIS, CHARACTERIZATION AND EVALUATION OF ANTIBACTERIAL ACTIVITY OF 1,3,4- THIADIAZOLE DERIVATIVES CONTAINING SCHIFF BASES. International Journal of Pharmaceutical and Clinical Biorational Sciences, 7(1), 71-76. Available at: [Link]

  • Büyükkıdan, B. (2022). NEW SCHIFF BASES DERIVED from 3,4-DIAMINO-1H-1,2,4-TRIAZOLE-5(4H)-THIONE: SYNTHESIS and CHARACTERIZATION. Journal of Scientific Reports-A, (48), 25-41. Available at: [Link]

  • Hashem, A. B., Nief, O. A., & Noori, A. M. (2024). Synthesis, Characterization, and Antimicrobial Evaluation of Thiadiazole Derivatives Derived from 2-Amino-5-Thio-1,3,4-Thiadiazole. Iraqi Journal of Industrial Research, 11(2). Available at: [Link]

  • Synthesis and Biological Study of Some Transition Metal Ions Complexes of Schiff-Mannich Base Derived from 2- amino-5-mercpto -1,3,4 thiadiazole. Journal of Medicinal and Chemical Sciences. Available at: [Link]

  • Malak, S. A., Rajput, J. D., & Sharif, M. (2023). Design, synthesis, spectral analysis, and biological evaluation of Schiff bases with a 1,3,4-thiadiazole moiety as an effective inhibitor against bacterial and fungal strains. European Journal of Chemistry. Available at: [Link]

  • Malak, S. A., et al. (2023). Design, synthesis, spectral analysis, and biological evaluation of Schiff bases with a 1,3,4-thiadiazole moiety as an effective inhibitor against bacterial and fungal strains. Bohrium. Available at: [Link]

  • Synthesis of Schiff bases of 2-amino-5-aryl-1, 3,4-thiadiazole And its Analgesic, Anti-inflammatory, Anti-Bacterial and Anti-tubercular Activity. E-Journal of Chemistry. Available at: [Link]

  • Jawad, N. M., & Narren, S. F. (2020). Synthesis and Characterization of Based on Some New Schiff base from 5-styryl-2-amino-1,3,4-thiadiazole. International Journal of Drug Delivery Technology, 10(4), 581-586. Available at: [Link]

  • Synthesis of Some New Schiff Bases and Reaction with Urea & Thiourea Derivatives from 2- Amino -1,3,4-thiadiazole-5-thiol. Journal of Al-Nahrain University. Available at: [Link]

  • Li, W. Y., et al. (2014). Synthesis of 2-amino-5-mercapto-1,3,4-thiadiazole derivatives. De Gruyter. Available at: [Link]

  • Al-Masoudi, N. A., et al. (2015). Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents. Molecules, 20(9), 16048-16067. Available at: [Link]

  • Paneth, A., et al. (2020). Synthetic Compounds with 2-Amino-1,3,4-Thiadiazole Moiety Against Viral Infections. Molecules, 25(21), 5198. Available at: [Link]

  • Synthesis of Schiff Bases of 2-amino-5-aryl-1,3,4-thiadiazole and Its Analgesic, Anti-Inflammatory and Anti-Bacterial Activity. ResearchGate. Available at: [Link]

  • Ahmed, B., et al. METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. World Journal of Pharmaceutical Research. Available at: [Link]

  • Synthesis of 5-substituted 1,3,4-thiadiazol-2-yl-sulfanyl¬acetic acid derivatives. ResearchGate. Available at: [Link]

  • Chapter Three Result and Discussion. University of Baghdad College of Science Department of Chemistry. Available at: [Link]

Sources

Method

Application Note: A Comprehensive Guide to the N-Acylation of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

Introduction: The Significance of N-Acylated 1,3,4-Thiadiazoles in Drug Discovery The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wi...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of N-Acylated 1,3,4-Thiadiazoles in Drug Discovery

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of pharmacologically active compounds.[1][2][3] Molecules incorporating this five-membered heterocyclic ring have demonstrated a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties.[1][4] The structural versatility of the 1,3,4-thiadiazole nucleus allows for extensive chemical modification to modulate its therapeutic effects.[1]

One of the most effective strategies for derivatizing this scaffold is N-acylation of the 5-amino group. This modification introduces an amide linkage, which can significantly alter the molecule's physicochemical properties, such as lipophilicity, hydrogen bonding capacity, and metabolic stability. These changes, in turn, can enhance target binding affinity, improve pharmacokinetic profiles, and lead to the discovery of novel therapeutic agents.[5]

This application note provides a detailed protocol for the N-acylation of a key intermediate, Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. We will explore two robust and widely applicable methods: the classic Schotten-Baumann reaction using acyl chlorides and a milder, coupling agent-mediated approach for carboxylic acids. This guide is designed for researchers, scientists, and drug development professionals, offering both step-by-step instructions and the underlying chemical principles to ensure successful synthesis and characterization.

Reaction Mechanism: The Chemistry of Amide Bond Formation

The N-acylation of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate proceeds via a nucleophilic acyl substitution mechanism. The exocyclic amino group (-NH₂) on the thiadiazole ring acts as the nucleophile, attacking the electrophilic carbonyl carbon of the acylating agent (e.g., an acyl chloride or an activated carboxylic acid).[6]

In the case of an acyl chloride, the reaction is often carried out under Schotten-Baumann conditions.[7][8] These conditions typically involve a two-phase solvent system (e.g., an organic solvent and water) with a base, such as sodium hydroxide or pyridine.[9] The base plays a crucial dual role: it neutralizes the hydrochloric acid byproduct, driving the reaction to completion, and prevents the protonation of the starting amine, which would render it non-nucleophilic.[10]

Alternatively, when using a carboxylic acid as the acylating agent, a coupling agent is required to activate the carboxylic acid, making it more susceptible to nucleophilic attack. A common and effective combination is 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of Hydroxybenzotriazole (HOBt). EDC first reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate can then be attacked by the amine. HOBt is often added to suppress side reactions and improve yields by forming an activated ester, which is less prone to racemization and more reactive towards the amine.[11]

N-Acylation_Mechanism cluster_0 Method A: Acyl Chloride (Schotten-Baumann) cluster_1 Method B: Carboxylic Acid + Coupling Agents Amine_A Thiadiazole-NH₂ Intermediate_A Tetrahedral Intermediate Amine_A->Intermediate_A Nucleophilic Attack AcylChloride R-COCl AcylChloride->Intermediate_A Product_A N-Acylated Product Intermediate_A->Product_A Collapse & Cl⁻ leaves HCl HCl Base Base (e.g., NaOH) Base->HCl Neutralization Salt Salt + H₂O Amine_B Thiadiazole-NH₂ Product_B N-Acylated Product Amine_B->Product_B Nucleophilic Attack CarboxylicAcid R-COOH ActiveEster O-Acylisourea Intermediate CarboxylicAcid->ActiveEster Activation EDC EDC EDC->ActiveEster ActiveEster->Product_B

Caption: General mechanisms for N-acylation.

Experimental Workflow: A Visual Guide

The overall process, from reaction setup to the isolation of the final product, follows a logical sequence. Proper planning and execution of each step are critical for achieving high purity and yield.

Experimental_Workflow General Experimental Workflow Setup Reaction Setup Dissolve starting amine in appropriate solvent. Cool in an ice bath. Reagent_Add Reagent Addition Add base (if required). Slowly add acylating agent or pre-activated carboxylic acid. Setup->Reagent_Add Step 1 Reaction Reaction Monitor progress using TLC. Allow to warm to room temperature and stir. Reagent_Add->Reaction Step 2 Workup Workup Quench the reaction (e.g., with water). Perform liquid-liquid extraction. Wash organic layer with brine. Reaction->Workup Step 3 Isolation Isolation & Purification Dry organic layer (e.g., with Na₂SO₄). Filter and concentrate under reduced pressure. Purify crude product (e.g., recrystallization or chromatography). Workup->Isolation Step 4 Characterization Characterization Obtain spectroscopic data (FT-IR, NMR, MS). Confirm structure and purity. Isolation->Characterization Step 5

Caption: A generalized workflow for synthesis.

Detailed Experimental Protocols

Safety Precautions: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Acyl chlorides are corrosive and lachrymatory; handle with extreme care.

Protocol A: N-Acylation using Acetyl Chloride (Schotten-Baumann Conditions)

This protocol is a robust method for introducing an acetyl group, yielding Ethyl 2-{[5-(acetylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate.

Materials and Reagents:

  • Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate (1.0 eq)

  • Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Pyridine or Triethylamine (1.5 eq)

  • Acetyl chloride (1.2 eq)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Deionized water

Equipment:

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Ice bath

  • Dropping funnel or syringe

  • Separatory funnel

  • Rotary evaporator

  • Thin Layer Chromatography (TLC) apparatus

Procedure:

  • Reaction Setup: In a clean, dry round-bottom flask, dissolve Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate (1.0 eq) in DCM. Cool the flask in an ice bath with magnetic stirring.

  • Base Addition: Add pyridine (1.5 eq) to the cooled solution and stir for 5 minutes. The base acts as a scavenger for the HCl generated during the reaction.[10]

  • Acylating Agent Addition: Slowly add acetyl chloride (1.2 eq) dropwise to the reaction mixture over 10-15 minutes, ensuring the temperature remains below 10 °C. Vigorous reaction or fuming may occur.

  • Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours. Monitor the reaction progress by TLC until the starting material is consumed.

  • Workup: Quench the reaction by slowly adding deionized water. Transfer the mixture to a separatory funnel.

  • Extraction: Separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (to remove excess acid) and then with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure N-acylated product.

Protocol B: N-Acylation using a Carboxylic Acid and Coupling Agents (EDC/HOBt)

This method is ideal for a wider range of acyl groups and is generally milder than using acyl chlorides.

Materials and Reagents:

  • Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate (1.0 eq)

  • Carboxylic acid (R-COOH) (1.1 eq)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq)

  • Hydroxybenzotriazole (HOBt) (1.2 eq)

  • N,N-Dimethylformamide (DMF) or Acetonitrile

  • Ethyl acetate

  • 5% aqueous sodium bicarbonate (NaHCO₃) solution

  • 1M Hydrochloric acid (HCl)

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

  • TLC apparatus

Procedure:

  • Activation of Carboxylic Acid: In a round-bottom flask, dissolve the carboxylic acid (1.1 eq), EDC (1.2 eq), and HOBt (1.2 eq) in DMF or acetonitrile.[11] Stir the mixture at 0 °C (ice bath) for 30 minutes to pre-activate the carboxylic acid.

  • Amine Addition: Add a solution of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate (1.0 eq) in a minimal amount of the same solvent to the activated mixture.

  • Reaction Monitoring: Remove the ice bath and stir the reaction mixture at room temperature overnight (12-18 hours). Monitor the reaction by TLC.

  • Workup: Once the reaction is complete, pour the mixture into a separatory funnel containing ethyl acetate and water.

  • Extraction: Separate the layers. Wash the organic layer sequentially with 1M HCl, 5% aqueous NaHCO₃, and brine.[11] This washing sequence removes unreacted starting materials and coupling agent byproducts.

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

  • Purification: Purify the resulting crude solid by recrystallization or column chromatography on silica gel to obtain the desired N-acylated product.

Data Summary and Characterization

Successful N-acylation can be confirmed by a combination of spectroscopic methods. The following table summarizes typical reaction conditions and expected analytical data.

ParameterProtocol A (Acyl Chloride)Protocol B (EDC/HOBt)
Acylating Agent Acetyl ChlorideCarboxylic Acid
Solvent DCM, THFDMF, Acetonitrile
Base/Coupling Agent Pyridine, TriethylamineEDC, HOBt
Temperature 0 °C to Room Temp0 °C to Room Temp
Typical Time 2-4 hours12-18 hours
Expected Yield 70-90%65-85%
Spectroscopic Characterization
  • FT-IR (Fourier-Transform Infrared Spectroscopy):

    • Starting Material: Shows characteristic N-H stretching bands for a primary amine around 3300-3100 cm⁻¹ and N-H bending vibrations around 1600 cm⁻¹.[12]

    • N-Acylated Product: The primary amine bands will disappear, replaced by a single N-H stretching band for the secondary amide around 3300 cm⁻¹. A strong, characteristic C=O stretching band (Amide I) will appear around 1650-1680 cm⁻¹.[12]

  • ¹H NMR (Proton Nuclear Magnetic Resonance):

    • Starting Material: A broad singlet corresponding to the -NH₂ protons is typically observed.

    • N-Acylated Product: The -NH₂ signal disappears and is replaced by a new, sharp singlet for the amide proton (-NH-CO) at a downfield chemical shift (typically δ 12-13 ppm).[12] New signals corresponding to the protons of the added acyl group will also be present (e.g., a singlet around δ 2.2 ppm for an acetyl group).[12]

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

    • N-Acylated Product: A new signal for the amide carbonyl carbon will appear in the range of δ 165-175 ppm. The chemical shift of the carbon atom on the thiadiazole ring attached to the nitrogen (C5) will also shift downfield upon acylation.[13]

  • MS (Mass Spectrometry):

    • The mass spectrum of the product will show a molecular ion peak (M⁺) or protonated molecular ion peak ([M+H]⁺) that corresponds to the molecular weight of the starting material plus the mass of the acyl group minus the mass of one hydrogen atom.

References

  • Fatima, A., et al. (2018). N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents. National Center for Biotechnology Information. Available at: [Link]

  • Nelson, D. L., & Cox, M. M. (2017). Lehninger Principles of Biochemistry (7th ed.). W. H. Freeman.
  • Karakuş, S., & Demir, N. (2023). 1,3,4-Thiadiazole: A Versatile Pharmacophore of Medicinal Significance. PubMed. Available at: [Link]

  • Nazari Montazer, M., et al. (2022). The synthesis of 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-arylacetamide derivatives as potent urease inhibitors: synthesis, in vitro, and in silico studies. ResearchGate. Available at: [Link]

  • Amer, Z., et al. (2022). Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide And Studying Their Antioxidant Activity. Chemical Methodologies. Available at: [Link]

  • Jain, A. K., et al. (2013). METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. International Journal of Pharmaceutical Sciences and Research.
  • Uddin, M. J., et al. (2025). Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. PubMed Central. Available at: [Link]

  • Khatoon, N., et al. (2022). 1,3,4-Thiadiazole Scaffold: As Anti-Epileptic Agents. Frontiers in Chemistry. Available at: [Link]

  • Nikolova, Y., et al. (2021). Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin. MDPI. Available at: [Link]

  • Kumar, R., et al. (2021). A Review On 1, 3, 4-Thiadiazole & It's Pharmacological Activities. Nanotechnology Perceptions.
  • Al-Mulla, A. (2017). One-Pot Synthesis of 5-Acyl-2-amino-1,3,4-thiadiazoles. Synlett.
  • Gümüş, F., et al. (2022). New 1,3,4-Thiadiazole Derivatives with Anticancer Activity. PubMed Central. Available at: [Link]

  • Mohammed, S. A. (2015). Scheme 1 :Preparation of 5-amino-1, 3, 4-Thiadiazole-2-Thiol Synthesis... ResearchGate. Available at: [Link]

  • Drapak, I. V., et al. (2019). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives.
  • Hu, Y., et al. (2014). 1,3,4-Thiadiazole: Synthesis, Reactions, and Applications in Medicinal, Agricultural, and Materials Chemistry. ACS Publications. Available at: [Link]

  • Amer, Z. A., et al. (2022). Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide and Studying Their Antioxidant Activity. ResearchGate. Available at: [Link]

  • Fisyuk, A. S., et al. (2021). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. PubMed Central. Available at: [Link]

  • Al-Obaidi, A. S. M. (2021). Preparations, Reactions and Biological Activities of 1,3,4-Thiadiazole Derivatives: Reviewing Study. ResearchGate. Available at: [Link]

  • Wikipedia. (2023). Schotten–Baumann reaction. Available at: [Link]

  • Çavuş, M. S., & Muğlu, H. (2018).
  • Grokipedia. (n.d.). Schotten–Baumann reaction.
  • Uslu, B., et al. (2022). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. PubMed Central. Available at: [Link]

  • Al-Adilee, K. J., & Al-Juboori, A. M. H. (2020). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol.
  • Sathee CUET. (n.d.). Chemistry Schotten Baumann Reaction.
  • BYJU'S. (2019). Schotten Baumann Reaction. Available at: [Link]

  • L.S.College, Muzaffarpur. (2020). Schotten–Baumann reaction.

Sources

Application

Application of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate in Anticancer Drug Design: A Technical Guide for Researchers

Introduction: The Promise of the 1,3,4-Thiadiazole Scaffold in Oncology The 1,3,4-thiadiazole ring is a privileged heterocyclic scaffold in medicinal chemistry, recognized for its broad spectrum of pharmacological activi...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Promise of the 1,3,4-Thiadiazole Scaffold in Oncology

The 1,3,4-thiadiazole ring is a privileged heterocyclic scaffold in medicinal chemistry, recognized for its broad spectrum of pharmacological activities.[1] Its derivatives have shown significant promise as anticancer agents due to their ability to engage with a variety of biological targets crucial for cancer cell proliferation and survival.[1][2][3] The unique mesoionic character of the 1,3,4-thiadiazole ring allows these compounds to readily cross cellular membranes, enhancing their bioavailability and interaction with intracellular targets.[3] This technical guide focuses on a specific, yet promising, derivative: Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate . While extensive research has validated the anticancer potential of the broader 2-amino-1,3,4-thiadiazole class, this particular molecule represents a compelling starting point for novel drug discovery programs. This document provides a comprehensive overview of the rationale for its investigation, potential mechanisms of action, and detailed protocols for its synthesis and evaluation as an anticancer agent.

Scientific Rationale and Potential Mechanisms of Action

The structural features of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate suggest several potential mechanisms for its anticancer activity, based on established structure-activity relationships (SAR) of related compounds. The core 2-amino-1,3,4-thiadiazole moiety is a known pharmacophore that can interact with various enzymatic targets.[3]

Key Hypothesized Anticancer Mechanisms:

  • Inhibition of Protein Kinases: Many 1,3,4-thiadiazole derivatives are known to inhibit protein kinases that are often dysregulated in cancer, such as epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR). These kinases are pivotal in signaling pathways that control cell growth, proliferation, and angiogenesis.

  • Induction of Apoptosis: A common mechanism for anticancer drugs is the induction of programmed cell death, or apoptosis. Derivatives of 2-amino-1,3,4-thiadiazole have been shown to trigger apoptosis in cancer cells through various intrinsic and extrinsic pathways.

  • Cell Cycle Arrest: By interfering with the cell cycle machinery, these compounds can halt the uncontrolled proliferation of cancer cells.

  • Topoisomerase Inhibition: Some thiadiazole derivatives have been found to inhibit topoisomerases, enzymes essential for DNA replication and repair in cancer cells.[1]

The ethyl acetate substituent in the target molecule may enhance its solubility and cell permeability, potentially leading to improved efficacy.

Below is a diagram illustrating the potential signaling pathways that could be targeted by Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate.

Anticancer_Mechanism_of_Action cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus Growth_Factor_Receptor Growth Factor Receptor (e.g., EGFR, VEGFR) Kinase_Cascade Kinase Cascade (e.g., RAS/RAF/MEK/ERK) Growth_Factor_Receptor->Kinase_Cascade Activates PI3K_AKT_Pathway PI3K/AKT Pathway Growth_Factor_Receptor->PI3K_AKT_Pathway Activates Thiadiazole_Compound Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Thiadiazole_Compound->Kinase_Cascade Inhibits Thiadiazole_Compound->PI3K_AKT_Pathway Inhibits Apoptotic_Proteins Pro-apoptotic Proteins (e.g., Bax) Thiadiazole_Compound->Apoptotic_Proteins Activates Cell_Cycle_Proteins Cell Cycle Proteins (e.g., Cyclins, CDKs) Thiadiazole_Compound->Cell_Cycle_Proteins Inhibits DNA_Replication DNA Replication & Topoisomerases Thiadiazole_Compound->DNA_Replication Inhibits (Topoisomerase) Transcription_Factors Transcription Factors (e.g., AP-1, NF-κB) Kinase_Cascade->Transcription_Factors Activates Anti_Apoptotic_Proteins Anti-apoptotic Proteins (e.g., Bcl-2) PI3K_AKT_Pathway->Anti_Apoptotic_Proteins Activates PI3K_AKT_Pathway->Cell_Cycle_Proteins Promotes Apoptosis Apoptosis Apoptotic_Proteins->Apoptosis Anti_Apoptotic_Proteins->Apoptosis Inhibits Gene_Transcription Gene Transcription Transcription_Factors->Gene_Transcription Regulates Cell_Cycle_Arrest Cell Cycle Arrest Cell_Cycle_Proteins->Cell_Cycle_Arrest Synthesis_Workflow Start Thiosemicarbazide Step1 Cyclization with CS₂/KOH Start->Step1 Intermediate 5-amino-1,3,4-thiadiazole-2-thiol Step1->Intermediate Step2 S-alkylation with Ethyl Chloroacetate Intermediate->Step2 Product Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Step2->Product Characterization Spectroscopic Characterization (NMR, MS) Product->Characterization

Sources

Method

Methodology for Testing the Antimicrobial Efficacy of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

APPLICATION NOTE & PROTOCOLS Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the methodologies to rigorously evaluate the antimicrobial efficacy of...

Author: BenchChem Technical Support Team. Date: January 2026

APPLICATION NOTE & PROTOCOLS

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the methodologies to rigorously evaluate the antimicrobial efficacy of the novel compound, Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. The protocols detailed herein are grounded in international standards set forth by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST). We present a multi-faceted approach, beginning with foundational qualitative assessments and progressing to quantitative and kinetic evaluations. The causality behind each experimental choice is explained to ensure scientific integrity and reproducibility. This guide covers protocols for the Kirby-Bauer disk diffusion assay, broth microdilution for Minimum Inhibitory Concentration (MIC) determination, and time-kill kinetic assays to differentiate between bacteriostatic and bactericidal activity.

Introduction: The Scientific Rationale

The 1,3,4-thiadiazole heterocyclic nucleus is a cornerstone in medicinal chemistry, recognized for its broad spectrum of pharmacological activities.[1][2][3] Derivatives of this scaffold have demonstrated significant potential as antimicrobial, anti-inflammatory, anticonvulsant, and anticancer agents.[1][2][4] The biological activity of these compounds is often attributed to the stable aromaticity of the thiadiazole ring and its ability to act as a bioisostere for other moieties, enhancing in vivo stability and therapeutic action.[1]

The specific compound of interest, Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, incorporates several key pharmacophores:

  • The 1,3,4-thiadiazole ring: A well-established scaffold for antimicrobial activity.[5][6]

  • A free amino group (-NH2): This functional group has been shown in some derivatives to be crucial for significant antibacterial activity.[5]

  • A sulfanylacetate group: The presence of a sulfur bridge and an ester may modulate the compound's lipophilicity and ability to penetrate bacterial cell membranes.

The proposed mechanism of action for many thiadiazole derivatives involves the inhibition of essential microbial enzymes or disruption of cellular integrity.[7] Therefore, a systematic evaluation of this compound's antimicrobial properties is a critical step in its development as a potential therapeutic agent.

This guide provides the necessary protocols to:

  • Qualitatively screen for antimicrobial activity against a panel of clinically relevant bacteria.

  • Quantitatively determine the minimum concentration required to inhibit bacterial growth (MIC).

  • Assess the rate and extent of bacterial killing to classify the agent as bactericidal or bacteriostatic.

Foundational Screening: Kirby-Bauer Disk Diffusion Method

The Kirby-Bauer test is a standardized, qualitative method used to determine the susceptibility of bacteria to various antimicrobial compounds.[8][9] It provides a rapid visual assessment of whether a substance can inhibit microbial growth.

Principle

A filter paper disk impregnated with a standardized concentration of the test compound is placed on an agar plate uniformly inoculated with a test microorganism. The compound diffuses from the disk into the agar. If the compound is effective against the bacterium at that concentration, a clear zone of no growth, known as the "zone of inhibition," will appear around the disk after incubation.[8] The size of this zone is influenced by the compound's efficacy, diffusion rate, and the microorganism's susceptibility.

Experimental Workflow: Disk Diffusion

G cluster_prep Preparation cluster_inoculation Inoculation & Application cluster_incubation Incubation & Analysis P1 Prepare 0.5 McFarland standard bacterial suspension I1 Inoculate MH plate for confluent lawn growth P1->I1 P2 Prepare Mueller-Hinton (MH) agar plates P2->I1 P3 Impregnate sterile disks with test compound I2 Aseptically place impregnated disks on agar P3->I2 I1->I2 I3 Place control disks (positive & negative) I2->I3 A1 Incubate plates at 35°C ± 2°C for 16-18 hours I3->A1 A2 Measure diameter of inhibition zones (mm) A1->A2 A3 Interpret results: Susceptible, Intermediate, Resistant A2->A3

Caption: Kirby-Bauer Disk Diffusion Workflow.

Detailed Protocol

Materials:

  • Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate (Test Compound)

  • Sterile filter paper disks (6 mm diameter)

  • Mueller-Hinton (MH) agar plates (4 mm depth)[10]

  • Test bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Sterile Tryptic Soy Broth or Mueller Hinton Broth

  • 0.5 McFarland turbidity standard[11]

  • Sterile cotton swabs

  • Positive control antibiotic disks (e.g., Ciprofloxacin)

  • Negative control disks (impregnated with solvent, e.g., DMSO)

  • Incubator (35°C ± 2°C)

  • Metric ruler or caliper

Procedure:

  • Inoculum Preparation: Select 3-5 isolated colonies of the test bacterium and suspend them in broth. Incubate until the turbidity matches the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[12][13]

  • Compound Disk Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Aseptically apply a precise volume (e.g., 20 µL) of a known concentration (e.g., 1 mg/mL) onto sterile blank disks and allow them to dry completely.

  • Plate Inoculation: Within 15 minutes of adjusting the inoculum, dip a sterile cotton swab into the bacterial suspension. Remove excess fluid by pressing the swab against the inside of the tube.[13] Streak the swab evenly across the entire surface of the MH agar plate in three directions, rotating the plate approximately 60 degrees each time to ensure a uniform lawn of growth.[8][10]

  • Disk Placement: Aseptically place the prepared test compound disks, positive control disks, and negative control disks onto the inoculated agar surface. Ensure disks are placed at least 24 mm apart.[10] Gently press each disk to ensure complete contact with the agar.[8]

  • Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-18 hours.[8][13]

  • Data Analysis: After incubation, measure the diameter of the zones of complete inhibition to the nearest millimeter, including the disk diameter.[10] Compare the zone sizes to standardized charts (if available) or the positive control. The results are typically reported as Susceptible (S), Intermediate (I), or Resistant (R).[10]

Quantitative Analysis: Broth Microdilution for MIC Determination

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in a broth dilution susceptibility test.[14] This quantitative method is considered the gold standard for susceptibility testing.[11][15]

Principle

A standardized inoculum of the test microorganism is exposed to serial twofold dilutions of the test compound in a liquid growth medium within a 96-well microtiter plate.[14][16] Following incubation, the wells are visually inspected for turbidity. The MIC is the lowest concentration of the compound at which no growth is observed.[12]

Experimental Workflow: Broth Microdilution

G cluster_prep Preparation cluster_inoculation Inoculation & Incubation cluster_analysis Analysis P1 Prepare 2x concentrated serial dilutions of test compound in 96-well plate I1 Add equal volume of inoculum to each well, halving the compound concentrations P1->I1 P2 Prepare standardized bacterial inoculum (e.g., 5 x 10^5 CFU/mL) P2->I1 I2 Include growth control (no compound) and sterility control (no bacteria) I1->I2 I3 Incubate plate at 37°C for 16-20 hours I2->I3 A1 Visually inspect wells for turbidity I3->A1 A2 Determine the lowest concentration with no visible growth (MIC) A1->A2

Caption: Broth Microdilution Workflow for MIC.

Detailed Protocol

Materials:

  • Test Compound stock solution

  • Sterile 96-well round-bottom microtiter plates[16]

  • Cation-Adjusted Mueller-Hinton Broth (CAMHB)

  • Standardized bacterial inoculum (prepared as in 2.3)

  • Multichannel pipette

  • Plate reader (optional, for spectrophotometric reading)

Procedure:

  • Plate Preparation: Dispense 50 µL of sterile CAMHB into wells 2 through 12 of a 96-well plate.

  • Serial Dilution: Add 100 µL of the test compound stock solution (at 2x the highest desired final concentration) to well 1. Perform a serial twofold dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, then transferring 50 µL from well 2 to well 3, and so on, down to well 10. Discard the final 50 µL from well 10.[16] Well 11 will serve as the growth control (no compound), and well 12 will be the sterility control (no bacteria).[14]

  • Inoculation: Prepare the final bacterial inoculum in CAMHB to a concentration of approximately 1 x 10⁶ CFU/mL. Add 50 µL of this final inoculum to wells 1 through 11. This brings the total volume in each well to 100 µL and the final inoculum density to the standard 5 x 10⁵ CFU/mL.[17] The compound concentrations are also halved to their final test concentrations.

  • Incubation: Cover the plate and incubate at 37°C for 16-20 hours.[18]

  • MIC Determination: After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound in which there is no visible growth (the well appears clear).[14][18] The growth control (well 11) should be turbid, and the sterility control (well 12) should be clear.

Data Presentation

Results should be summarized in a table for clarity.

Test OrganismCompoundMIC (µg/mL)
S. aureus ATCC 29213Compound X16
E. coli ATCC 25922Compound X32
P. aeruginosa ATCC 27853Compound X>128
S. aureus ATCC 29213Ciprofloxacin0.5
E. coli ATCC 25922Ciprofloxacin0.015
P. aeruginosa ATCC 27853Ciprofloxacin0.25

Kinetic Analysis: Time-Kill Assay

The time-kill kinetics assay provides critical pharmacodynamic information, determining the rate and extent of bacterial killing over time.[19] This allows for the classification of an antimicrobial agent as either bactericidal (kills bacteria) or bacteriostatic (inhibits bacterial growth).[20]

Principle

A standardized inoculum of bacteria is exposed to various concentrations of the antimicrobial agent (typically based on the previously determined MIC).[19] At specific time points, aliquots are removed, serially diluted, and plated to quantify the number of viable bacteria (CFU/mL). A plot of log₁₀ CFU/mL versus time reveals the killing kinetics.[19] A bactericidal effect is generally defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.[20]

Experimental Workflow: Time-Kill Assay

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis P1 Prepare culture tubes with broth and test compound at various MIC multiples (0.5x, 1x, 2x, 4x) E1 Inoculate tubes and incubate in shaking incubator P1->E1 P2 Prepare standardized bacterial inoculum (~5 x 10^5 CFU/mL) P2->E1 E2 At time points (0, 2, 4, 8, 24h), remove aliquots E1->E2 E3 Perform serial dilutions and plate onto agar E2->E3 A1 Incubate plates and count colonies (CFU) E3->A1 A2 Calculate log10 CFU/mL for each time point A1->A2 A3 Plot log10 CFU/mL vs. Time to determine kinetics A2->A3

Caption: Time-Kill Kinetic Assay Workflow.

Detailed Protocol

Materials:

  • Test Compound

  • Culture tubes with CAMHB

  • Standardized bacterial inoculum

  • Shaking incubator (37°C)

  • Sterile saline or phosphate-buffered saline (PBS) for dilutions

  • Tryptic Soy Agar (TSA) plates

  • Micropipettes and sterile tips

Procedure:

  • Setup: Prepare culture tubes containing CAMHB with the test compound at concentrations corresponding to 0x MIC (growth control), 0.5x MIC, 1x MIC, 2x MIC, and 4x MIC.

  • Inoculation: Inoculate each tube (except a sterility control) with the standardized bacterial suspension to achieve a starting density of approximately 5 x 10⁵ to 5 x 10⁶ CFU/mL.[19]

  • Sampling: Immediately after inoculation (T=0) and at subsequent time points (e.g., 2, 4, 8, and 24 hours), vortex each tube and remove an aliquot (e.g., 100 µL).[19][21]

  • Quantification: Perform 10-fold serial dilutions of each aliquot in sterile saline or PBS. Plate a specific volume (e.g., 100 µL) of appropriate dilutions onto TSA plates.[19]

  • Incubation and Counting: Incubate the TSA plates at 37°C for 18-24 hours. Count the colonies on plates that contain between 30 and 300 colonies to ensure statistical accuracy.[19]

  • Data Analysis: Calculate the CFU/mL for each time point. Convert the CFU/mL values to log₁₀ CFU/mL. Plot the mean log₁₀ CFU/mL against time for each concentration.

Data Presentation

The primary output is a time-kill curve graph.

Table of Results:

Time (h)Growth Control (log₁₀ CFU/mL)1x MIC (log₁₀ CFU/mL)4x MIC (log₁₀ CFU/mL)
05.705.715.69
26.855.404.88
47.915.153.95
88.824.902.51
249.104.85<2.00

Interpretation:

  • Bacteriostatic Activity: The colony count remains relatively stable or shows less than a 3-log₁₀ reduction compared to the initial inoculum.[20]

  • Bactericidal Activity: A reduction of ≥3-log₁₀ (99.9%) in the CFU/mL from the initial inoculum is observed.[19][20]

References

  • MDPI. (n.d.). Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. Retrieved from [Link]

  • American Society for Microbiology. (2009). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. Retrieved from [Link]

  • Hardy Diagnostics. (2024). How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test. Retrieved from [Link]

  • Microbe Notes. (2022). Kirby Bauer Disc Diffusion Method For Antibiotic Susceptibility Testing. Retrieved from [Link]

  • American Society for Microbiology. (2009). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences and Research. (2014). Synthesis and Antimicrobial Activity of Some Novel 1, 3, 4- Thiadiazole derivatives. Retrieved from [Link]

  • Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method. Retrieved from [Link]

  • European Society of Clinical Microbiology and Infectious Diseases. (n.d.). EUCAST. Retrieved from [Link]

  • UK Health Security Agency. (n.d.). Broth microdilution protocol for determining antimicrobial susceptibility of Legionella pneumophila to clinically relevant antimicrobials. Retrieved from [Link]

  • Microbiology International. (n.d.). Broth Microdilution. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Retrieved from [Link]

  • Semantic Scholar. (n.d.). 1,3,4-Thiadiazole Derivatives as an Antimicrobial. Retrieved from [Link]

  • SciSpace. (2018). Antimicrobial Activity of 1, 3, 4-thiadiazole Derivatives: a Recent Review. Retrieved from [Link]

  • FWD AMR-RefLabCap. (2022). MIC determination by broth micro dilution using Sensititre plates from Thermo Scientific. Retrieved from [Link]

  • Hardy Diagnostics. (n.d.). HardyDisks - disk diffusion susceptibility test procedure - Kirby Bauer. Retrieved from [Link]

  • Clinical and Laboratory Standards Institute. (n.d.). Antimicrobial Susceptibility Testing. Retrieved from [Link]

  • YouTube. (2021). Broth Microdilution assay - How to determine the MIC (Minimum Inhibitory Concentration). Retrieved from [Link]

  • Emery Pharma. (n.d.). Time-Kill Kinetics Assay. Retrieved from [Link]

  • European Committee on Antimicrobial Susceptibility Testing. (n.d.). EUCAST - Home. Retrieved from [Link]

  • Clinical and Laboratory Standards Institute. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. Retrieved from [Link]

  • Journal of Clinical Microbiology. (2018). CLSI Methods Development and Standardization Working Group Best Practices for Evaluation of Antimicrobial Susceptibility Tests. Retrieved from [Link]

  • European Committee on Antimicrobial Susceptibility Testing. (n.d.). Expert Rules. Retrieved from [Link]

  • Acta Scientific. (2021). Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. Retrieved from [Link]

  • National Institutes of Health. (2020). The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing: Background, Organization, Functions, and Processes. Retrieved from [Link]

  • National Institutes of Health, Islamabad Pakistan. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. Retrieved from [Link]

  • European Committee on Antimicrobial Susceptibility Testing. (n.d.). Guidance Documents. Retrieved from [Link]

  • ResearchGate. (2011). (PDF) EUCAST expert rules in antimicrobial susceptibility testing. Retrieved from [Link]

  • Linnaeus Bioscience. (n.d.). Antimicrobial Assays. Retrieved from [Link]

  • ACS Publications. (2021). Design, Synthesis, Antibacterial Activity, and Mechanisms of Novel 1,3,4-Thiadiazole Derivatives Containing an Amide Moiety. Retrieved from [Link]

  • Preprints.org. (2024). An overview of biological activities of thiadiazole derivatives. Retrieved from [Link]

  • PubMed. (2023). Thiadiazole and Thiazole Derivatives as Potential Antimicrobial Agents. Retrieved from [Link]

  • RSC Publishing. (2022). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. Retrieved from [Link]

  • Iraqi Journal of Industrial Research. (2024). Synthesis, Characterization, and Antimicrobial Evaluation of Thiadiazole Derivatives Derived from 2-Amino-5-Thio-1,3,4-Thiadiazole. Retrieved from [Link]

  • Iraqi Journal of Industrial Research. (2024). Synthesis, Characterization, and Antimicrobial Evaluation of Thiadiazole Derivatives Derived from 2-Amino-5-Thio-1,3,4. Retrieved from [Link]

  • Baghdad Science Journal. (n.d.). synthesis and antimicrobial activity of some (2-amino-5-thiol-1, 3, 4-thiadiazole derivatives. Retrieved from [Link]

  • MDPI. (2021). Efficient Green Synthesis and Biological Evaluation of Thiadiazole Derivatives. Retrieved from [Link]

Sources

Application

Application &amp; Protocol Guide: Evaluating Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate in Enzyme Inhibition Assays

Authored for: Researchers, Scientists, and Drug Development Professionals This document provides a comprehensive guide for the characterization of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate as a potential e...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the characterization of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate as a potential enzyme inhibitor. We will delve into the scientific rationale for selecting specific enzyme targets, provide detailed, step-by-step protocols for robust in vitro assays, and offer insights into data analysis and interpretation.

The core of this guide is built on the well-established principle that the 1,3,4-thiadiazole scaffold is a "privileged structure" in medicinal chemistry.[1] This heterocyclic moiety is a cornerstone in numerous pharmacologically active compounds, prized for its metabolic stability and capacity for hydrogen bonding.[2] Derivatives of 1,3,4-thiadiazole are known to exhibit a vast array of biological activities, including anticancer, antimicrobial, anti-inflammatory, and potent enzyme inhibitory properties.[1][3][4]

Given the structural features of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, this guide will focus on two high-probability enzyme classes where this scaffold has demonstrated significant inhibitory action: Carbonic Anhydrases and Ureases. The protocols herein are designed to be self-validating systems, incorporating essential controls to ensure data integrity and reproducibility.

Section 1: The Scientific Rationale - Why Target Carbonic Anhydrase?

Carbonic Anhydrases (CAs) are a superfamily of zinc-containing metalloenzymes that catalyze the rapid interconversion of carbon dioxide and water to bicarbonate and protons.[5] Their critical role in physiological processes like pH homeostasis, CO₂ transport, and biosynthesis makes them significant therapeutic targets for conditions ranging from glaucoma and epilepsy to cancer.[5][6]

The 1,3,4-thiadiazole ring is a foundational component of some of the most well-known CA inhibitors, including the clinically used drug Acetazolamide.[2][5] The inhibitory mechanism of these compounds is predicated on the coordination of nitrogen and/or sulfur atoms from the heterocyclic ring with the Zn²⁺ ion located in the enzyme's active site. This interaction displaces a key water/hydroxide molecule, thereby blocking the enzyme's catalytic activity.[7] The presence of the 5-amino-1,3,4-thiadiazole-2-thiol core in the target compound makes it a prime candidate for investigation as a CA inhibitor.

enzyme CA Active Site (Zn²⁺) product Inhibited Complex (Enzyme-Inhibitor) enzyme->product inhibitor Thiadiazole Inhibitor (e.g., Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate) inhibitor->enzyme Coordinates with Zn²⁺ (N/S atoms) substrate H₂O / OH⁻ substrate->enzyme Binds to Zn²⁺ no_reaction Catalysis Blocked

Caption: Mechanism of Carbonic Anhydrase inhibition by a thiadiazole compound.

Section 2: Protocol for Carbonic Anhydrase (hCA) Inhibition Assay

This protocol is based on the esterase activity of CA, which catalyzes the hydrolysis of a colorless substrate, p-nitrophenyl acetate (p-NPA), into the yellow-colored product, p-nitrophenol (p-NP). The rate of p-NP formation is monitored spectrophotometrically, and a decrease in this rate signifies inhibition.[6]

Experimental Workflow Diagram

prep Reagent Prep (Buffer, Enzyme, Substrate, Test Compound) plate Plate Setup (96-well) (Buffer, DMSO/Inhibitor) prep->plate add_enzyme Add CA Enzyme Solution plate->add_enzyme pre_incubate Pre-incubate (Allow Enzyme-Inhibitor Binding) add_enzyme->pre_incubate initiate Initiate Reaction (Add p-NPA Substrate) pre_incubate->initiate measure Kinetic Measurement (Absorbance at 405 nm) initiate->measure analyze Data Analysis (Calculate Rates, % Inhibition, IC₅₀) measure->analyze

Caption: Experimental workflow for the in vitro Carbonic Anhydrase inhibition assay.

Materials and Reagents
  • Enzyme: Human Carbonic Anhydrase II (e.g., from human erythrocytes, Sigma-Aldrich C4396).

  • Substrate: p-Nitrophenyl acetate (p-NPA).

  • Test Compound: Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate.

  • Positive Control: Acetazolamide (a known CA inhibitor).[6]

  • Buffer: 50 mM Tris-HCl, pH 7.5.

  • Solvent: DMSO (for dissolving substrate and compounds).

  • Equipment: 96-well clear, flat-bottom microplate; microplate reader capable of kinetic measurements at 400-405 nm; multichannel pipettes.

Step-by-Step Methodology
  • Reagent Preparation:

    • CA Enzyme Stock Solution (1 mg/mL): Dissolve CA in cold Tris-HCl buffer. Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.[6]

    • CA Working Solution: Just before use, dilute the CA stock solution to the desired final concentration (e.g., 10-60 units/mL) with cold Tris-HCl buffer.[6]

    • Substrate Stock Solution (3 mM p-NPA): Dissolve p-NPA in DMSO. Prepare this solution fresh daily.[6]

    • Compound Stock Solutions (10 mM): Dissolve the test compound and Acetazolamide in 100% DMSO. Create serial dilutions from this stock to generate a concentration gradient for IC₅₀ determination.

  • Assay Plate Setup (in Triplicate):

    • Add 158 µL of Tris-HCl buffer to the appropriate wells of a 96-well plate.

    • Test Compound Wells: Add 2 µL of each test compound dilution.

    • Positive Control Wells: Add 2 µL of each Acetazolamide dilution.

    • Maximum Activity (Vehicle Control): Add 2 µL of 100% DMSO.[6]

    • Blank (No Enzyme): Set up separate wells containing 180 µL of buffer.

  • Enzyme-Inhibitor Pre-incubation:

    • Add 20 µL of the CA Working Solution to all wells except the Blank wells.

    • Mix gently and incubate the plate at room temperature for 15 minutes to permit the inhibitor to bind to the enzyme.[6]

  • Reaction Initiation and Measurement:

    • Initiate the reaction by adding 20 µL of the p-NPA Substrate Stock Solution to all wells, including the Blank. The final volume in each well should be 200 µL.

    • Immediately place the plate in the microplate reader and begin measuring the absorbance at 405 nm in kinetic mode. Record readings every 30 seconds for 10-20 minutes.[6]

Data Analysis
  • Calculate Reaction Rates (V): For each well, determine the rate of reaction (V) by calculating the slope (ΔAbs/min) of the linear portion of the absorbance vs. time curve.[6]

  • Calculate Percent Inhibition: Use the following formula to determine the percentage of inhibition for each compound concentration:[6] % Inhibition = [(V_control - V_inhibitor) / V_control] * 100

    • Where V_control is the reaction rate of the Maximum Activity (Vehicle Control) well and V_inhibitor is the rate in the presence of the test compound.

  • Determine IC₅₀ Value: Plot the Percent Inhibition against the logarithm of the inhibitor concentration. Use non-linear regression analysis (e.g., sigmoidal dose-response curve) to calculate the IC₅₀ value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.

Section 3: The Scientific Rationale - Why Target Urease?

Urease is a nickel-containing metalloenzyme that catalyzes the hydrolysis of urea into ammonia and carbon dioxide.[8] This enzymatic action is a significant virulence factor for pathogens like Helicobacter pylori and contributes to the formation of infectious urinary stones. In agriculture, urease activity in soil leads to nitrogen loss from urea-based fertilizers and environmental pollution.[8] Therefore, the development of effective urease inhibitors is of high interest in both medicine and agriculture. The known affinity of heterocyclic compounds for metalloenzymes makes Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate a logical candidate for screening against urease.

Section 4: Protocol for Urease Inhibition Assay

This protocol employs the Berthelot (or indophenol) method, a sensitive and reliable colorimetric technique to measure the ammonia produced by urease activity. Ammonia reacts with a phenol-hypochlorite solution to form a blue-green indophenol compound, the absorbance of which is directly proportional to the ammonia concentration.[6][8]

Experimental Workflow Diagram

prep Reagent Prep (Buffer, Urease, Urea, Test Compound) plate Plate Setup (96-well) (Buffer, DMSO/Inhibitor) prep->plate add_enzyme Add Urease Enzyme plate->add_enzyme pre_incubate Pre-incubate (Allow Enzyme-Inhibitor Binding) add_enzyme->pre_incubate initiate Initiate Reaction (Add Urea Substrate) pre_incubate->initiate incubate_reaction Incubate at 37°C initiate->incubate_reaction color_dev Add Berthelot Reagents (Phenol & Hypochlorite) incubate_reaction->color_dev incubate_color Incubate for Color Development color_dev->incubate_color measure Endpoint Measurement (Absorbance at 625-670 nm) incubate_color->measure analyze Data Analysis (% Inhibition, IC₅₀) measure->analyze

Caption: Experimental workflow for the in vitro Urease inhibition assay.

Materials and Reagents
  • Enzyme: Jack Bean Urease.

  • Substrate: Urea.

  • Test Compound: Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate.

  • Positive Control: Thiourea (a known urease inhibitor).

  • Buffer: Phosphate buffer (e.g., 100 mM, pH 7.4).

  • Berthelot Reagents:

    • Reagent A: Phenol and sodium nitroprusside solution.

    • Reagent B: Sodium hypochlorite and sodium hydroxide solution.

    • (Commercially available kits are recommended, e.g., from Abcam or Bio-Techne).[9][10]

  • Equipment: 96-well clear, flat-bottom microplate; incubator; microplate reader.

Step-by-Step Methodology
  • Reagent Preparation:

    • Urease Working Solution: Prepare a fresh solution of urease in phosphate buffer to the desired concentration.

    • Urea Solution: Prepare a solution of urea in phosphate buffer.

    • Compound Stock Solutions (10 mM): Dissolve the test compound and Thiourea in DMSO, followed by serial dilutions.

  • Assay Plate Setup (in Triplicate):

    • Test Compound Wells: Add 5 µL of each test compound dilution.

    • Positive Control Wells: Add 5 µL of each Thiourea dilution.

    • Maximum Activity (Vehicle Control): Add 5 µL of DMSO.[8]

    • Blank (No Enzyme): Add buffer in place of the enzyme solution later.

    • Add buffer to bring the volume in each well to a consistent pre-enzyme volume.

  • Enzyme-Inhibitor Incubation:

    • Add 20 µL of the Urease Working Solution to all wells except the Blank.

    • Mix and incubate the plate at 37°C for 15-30 minutes.

  • Reaction Initiation:

    • Add 50 µL of the Urea Solution to all wells to start the reaction.[9]

    • Incubate the plate at 37°C for 30 minutes.[9]

  • Color Development and Measurement:

    • Stop the reaction and initiate color development by adding the Berthelot reagents according to the manufacturer's protocol (e.g., add 80 µL of Reagent A, mix, then add 40 µL of Reagent B).[9]

    • Incubate at 37°C for 30 minutes, protected from light, to allow for full color development.[9]

    • Measure the absorbance at 670 nm in an endpoint reading mode.[9]

Data Analysis
  • Correct for Blank: Subtract the average absorbance of the Blank wells from all other readings.

  • Calculate Percent Inhibition: Use the following formula:[8] % Inhibition = [1 - (OD_test / OD_control)] * 100

    • Where OD_test is the absorbance of the well with the test compound and OD_control is the absorbance of the Maximum Activity (Vehicle Control) well.

  • Determine IC₅₀ Value: As with the CA assay, plot Percent Inhibition vs. log[Inhibitor] and use non-linear regression to determine the IC₅₀ value.

Section 5: Data Interpretation and Best Practices

A successful screening campaign relies on meticulous data interpretation. The inclusion of a positive control (Acetazolamide for CA, Thiourea for Urease) validates that the assay is performing correctly and provides a benchmark against which to compare the potency of the test compound. The vehicle control (DMSO) establishes the 100% enzyme activity baseline and ensures that the solvent itself does not inhibit the enzyme.

The primary quantitative output of these assays is the IC₅₀ (Half-maximal inhibitory concentration) . A lower IC₅₀ value indicates a more potent inhibitor. Below is a hypothetical table summarizing potential findings for the test compound.

Enzyme TargetTest CompoundIC₅₀ (µM)Positive ControlIC₅₀ (µM)
Human Carbonic Anhydrase IIEthyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate[Experimental Value]Acetazolamide[Experimental Value]
Jack Bean UreaseEthyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate[Experimental Value]Thiourea[Experimental Value]

Troubleshooting: Potential issues include poor solubility of the test compound (can be mitigated by adjusting DMSO concentration, but always check solvent effects), or direct interference of the compound with the colorimetric readout (test this by running a control with the compound and substrate but no enzyme).

Conclusion

Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, by virtue of its 5-amino-1,3,4-thiadiazole core, represents a promising candidate for enzyme inhibition studies. The detailed protocols provided for Carbonic Anhydrase and Urease assays offer a robust and scientifically-grounded framework for initiating the biological characterization of this molecule. The results from these assays will provide critical insights into its potency and selectivity, paving the way for further investigation in the drug discovery and development pipeline.

References

  • BenchChem. Application Notes and Protocols for Testing Urease Inhibitors.
  • BenchChem. Application Notes and Protocols for In Vitro Carbonic Anhydrase Inhibition Assay.
  • Alafeefy, A. M., et al. (2007). Design, synthesis, and docking studies of new 1,3,4-thiadiazole-2-thione derivatives with carbonic anhydrase inhibitory activity. PubMed.
  • Gül, H. İ., et al. (2024). New N-(1,3,4-thiadiazole-2-yl)acetamide derivatives as human carbonic anhydrase I and II and acetylcholinesterase inhibitors. Taylor & Francis Online.
  • Arslan, O., et al. Synthesis and evaluation of new thiadiazole derivatives as potential inhibitors of human carbonic anhydrase isozymes (hCA-I and hCA-II). Taylor & Francis Online.
  • Chen, K. H., et al. (1993).
  • Assay Genie. Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric).
  • Beydemir, S., et al. (2011). Synthesis of 5-amino-1,3,4-thiadiazole-2-sulphonamide derivatives and their inhibition effects on human carbonic anhydrase isozymes. PubMed.
  • Abcam. (2023). Urease Inhibitor Screening Kit (Colorimetric) (ab308245).
  • Taylor & Francis Online. (2010). Synthesis of 5-amino-1,3,4-thiadiazole-2-sulphonamide derivatives and their inhibition effects on human carbonic anhydrase isozymes.
  • Taylor & Francis Online. Carbonic anhydrase inhibitors – Knowledge and References.
  • Bio-protocol. 4.5.1. Urease Enzyme Inhibition Assay.
  • ResearchGate. (2017).
  • Bio-Techne. Urease Assay Kit.
  • Protocols.io. (2019). Carbonic Anhydrase Activity Assay.
  • National Institutes of Health (NIH). Synthesis and optimization of thiadiazole derivatives as a novel class of substrate competitive c-Jun N-terminal kinase inhibitors.
  • Al-Warhi, T., et al. (2025). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. PMC.
  • Zehetgruber, A., et al. (2021). A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases. MDPI.
  • Mahendrasinh, M. R., et al. (2013). SYNTHESIS AND BIOLOGICAL EVALUATION OF SOME NEW 1,3,4- THIADIAZOLE DERIVATIVES FOR THEIR ANTIMICROBIAL ACTIVITIES. International Journal of Pharmaceutical, Chemical, and Biological Sciences.
  • Abcam. (2025). Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric) (ab283387).
  • Khan, I., et al. (2022).
  • PubMed. (2010). Synthesis and Optimization of Thiadiazole Derivatives as a Novel Class of Substrate Competitive c-Jun N-terminal Kinase Inhibitors.
  • OUCI. (2025).
  • PubMed. (2025).
  • Sigma-Aldrich. ethyl [(5-{[(methylamino)carbonyl]amino}-1,3,4-thiadiazol-2-yl)
  • Santa Cruz Biotechnology. Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)
  • Echemi. ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)
  • CP Lab Safety. Ethyl [(5-amino-1, 3, 4-thiadiazol-2-yl)
  • PubChemLite. Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)
  • SpectraBase. Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)
  • ResearchGate.
  • PubMed Central. (2025). Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities.
  • PubMed Central. Identification of 2-Aminoacyl-1,3,4-thiadiazoles as Prostaglandin E2 and Leukotriene Biosynthesis Inhibitors.

Sources

Method

Application Notes and Protocols: Molecular Docking of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

Introduction: The Therapeutic Potential of the 1,3,4-Thiadiazole Scaffold and the Role of In Silico Screening The 1,3,4-thiadiazole ring is a privileged heterocyclic scaffold in medicinal chemistry, forming the core of n...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Therapeutic Potential of the 1,3,4-Thiadiazole Scaffold and the Role of In Silico Screening

The 1,3,4-thiadiazole ring is a privileged heterocyclic scaffold in medicinal chemistry, forming the core of numerous compounds with a broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] This versatility stems from the unique electronic and structural features of the thiadiazole nucleus, which allow for diverse interactions with biological macromolecules. Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate (CAS No: 32418-24-9) is a representative member of this class, possessing the key pharmacophoric elements that suggest potential therapeutic value.[4][5]

Molecular docking is a powerful and indispensable computational tool in modern drug discovery.[6] It predicts the preferred orientation of a ligand when bound to a specific protein target, providing critical insights into the binding affinity and the nature of the intermolecular interactions at the atomic level.[6] By employing in silico methods like molecular docking early in the research pipeline, scientists can rapidly screen virtual libraries of compounds, prioritize candidates for synthesis and biological testing, and gain a deeper understanding of structure-activity relationships. This approach significantly accelerates the drug discovery process and reduces the associated costs.[7]

This guide provides a comprehensive set of application notes and detailed protocols for conducting a molecular docking study of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. We will use Dihydrofolate Reductase (DHFR), a clinically validated target for anticancer and antimicrobial therapies, as our model receptor.[1] The protocols are designed for researchers, scientists, and drug development professionals, offering a blend of theoretical justification and practical, step-by-step instructions.

Part 1: Pre-Docking Essentials: Target Selection, Ligand Preparation, and ADMET Profiling

Rationale for Target Selection: Dihydrofolate Reductase (DHFR)

Dihydrofolate Reductase (DHFR) is a crucial enzyme in the folate metabolic pathway, responsible for the reduction of dihydrofolate to tetrahydrofolate. Tetrahydrofolate is an essential cofactor in the synthesis of purines, thymidylate, and several amino acids, all of which are vital for cell proliferation and survival.[1] The inhibition of DHFR disrupts DNA synthesis, leading to cell cycle arrest and apoptosis. This makes DHFR an attractive and well-established target for the development of anticancer and antimicrobial agents.[1] Notably, several 1,3,4-thiadiazole derivatives have been investigated as potential DHFR inhibitors, suggesting that this protein is a highly relevant target for our subject compound.[1][8]

For this protocol, we will utilize the crystal structure of human DHFR. Several high-resolution structures are available in the Protein Data Bank (PDB). For instance, PDB ID: 1DRF provides the crystal structure of human DHFR complexed with folate at a resolution of 2.00 Å.[7]

In Silico ADMET Prediction: An Early Assessment of Drug-Likeness

Before committing resources to extensive computational and experimental studies, it is prudent to perform an early assessment of the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of a compound.[9] In silico tools like SwissADME provide rapid predictions of a molecule's pharmacokinetic properties and drug-likeness based on its chemical structure.[10][11] This allows for the early identification of potential liabilities that could hinder a compound's development into a viable drug.

Protocol 1: ADMET Prediction using SwissADME

  • Access SwissADME: Navigate to the SwissADME web server ([Link]).

  • Input Ligand Structure:

    • Obtain the SMILES (Simplified Molecular Input Line Entry System) string for Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. This can be found in databases like PubChem (SMILES: CCOC(=O)CSC1=NN=C(S1)N).[12]

    • Paste the SMILES string into the input box on the SwissADME homepage.

  • Run Prediction: Click the "Run" button to initiate the ADMET property prediction.

  • Analyze Results: The output will provide a comprehensive analysis of various parameters, including:

    • Physicochemical Properties: Molecular Weight, LogP, TPSA (Topological Polar Surface Area), etc.

    • Lipophilicity: Consensus LogP values.

    • Water Solubility: Predicted solubility class.

    • Pharmacokinetics: Predictions of GI absorption, BBB permeation, and P-gp substrate potential.

    • Drug-likeness: Evaluation based on filters like Lipinski's rule of five.[9]

    • Medicinal Chemistry: Alerts for PAINS (Pan Assay Interference Compounds) and other potentially problematic fragments.

Table 1: Predicted Physicochemical and ADMET Properties of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

PropertyPredicted ValueInterpretation
Molecular FormulaC6H9N3O2S2-
Molecular Weight219.29 g/mol Fulfills Lipinski's rule (<500)
LogP (Consensus)0.85Optimal lipophilicity for drug absorption
Water SolubilitySolubleFavorable for bioavailability
GI AbsorptionHighLikely to be well-absorbed orally
BBB PermeantNoReduced potential for CNS side effects
Lipinski Violations0Good drug-likeness profile
Ligand and Protein Preparation: Ensuring Structural Integrity for Docking

Accurate molecular docking requires high-quality, properly prepared 3D structures of both the ligand and the protein target. This involves adding hydrogen atoms, assigning correct atom types and charges, and for the ligand, defining rotatable bonds.

Protocol 2: Ligand Preparation using AutoDockTools

  • Obtain Ligand Structure: Download the 3D structure of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate in SDF or MOL2 format from a chemical database like PubChem (CID: 351912).[12]

  • Load into AutoDockTools (ADT):

    • Open ADT.

    • Go to File > Read Molecule and select the downloaded ligand file.

  • Add Hydrogens:

    • Go to Edit > Hydrogens > Add.

    • Select Polar Only and click OK.

  • Compute Charges:

    • Go to Edit > Charges > Compute Gasteiger.

  • Assign Atom Types:

    • Go to Edit > Atoms > Assign AD4 type.

  • Define Rotatable Bonds:

    • Go to Ligand > Torsion Tree > Detect Root.

    • Go to Ligand > Torsion Tree > Choose Torsions. The rotatable bonds will be highlighted in green.

  • Save as PDBQT:

    • Go to Ligand > Output > Save as PDBQT.

Protocol 3: Protein Preparation using AutoDockTools

  • Download Protein Structure: Download the PDB file for human DHFR (e.g., PDB ID: 1DRF) from the RCSB PDB website ([Link]7]

  • Load into AutoDockTools (ADT):

    • Open ADT.

    • Go to File > Read Molecule and select the downloaded PDB file.

  • Clean the Protein Structure:

    • Go to Edit > Delete Water.

    • Remove any co-crystallized ligands and other heteroatoms that are not part of the protein or essential cofactors.

  • Add Hydrogens:

    • Go to Edit > Hydrogens > Add.

    • Select Polar Only and click OK.

  • Compute Charges:

    • Go to Edit > Charges > Compute Gasteiger.

  • Assign Atom Types:

    • Go to Edit > Atoms > Assign AD4 type.

  • Save as PDBQT:

    • Go to File > Save > Write PDBQT.

Part 2: The Docking Simulation: A Step-by-Step Protocol with AutoDock Vina

With the prepared ligand and protein structures, we can now proceed with the molecular docking simulation using AutoDock Vina, a widely used and accurate docking program.[10]

G cluster_prep Preparation Phase cluster_dock Docking Phase cluster_analysis Analysis Phase Ligand_SDF Ligand (SDF/MOL2) Ligand_PDBQT Ligand (PDBQT) Ligand_SDF->Ligand_PDBQT ADT: Add H+, Charges Protein_PDB Protein (PDB) Protein_PDBQT Protein (PDBQT) Protein_PDB->Protein_PDBQT ADT: Clean, Add H+, Charges Config_File Create config.txt Ligand_PDBQT->Config_File Grid_Box Define Grid Box Protein_PDBQT->Grid_Box Visualization Visualize Interactions (PyMOL) Protein_PDBQT->Visualization Grid_Box->Config_File Vina_Run Run AutoDock Vina Config_File->Vina_Run Output_PDBQT Output Poses (PDBQT) Vina_Run->Output_PDBQT Log_File Log File (Binding Affinities) Vina_Run->Log_File Output_PDBQT->Visualization

Caption: Molecular Docking Workflow.

Defining the Binding Site: Grid Box Generation

AutoDock Vina requires the definition of a 3D search space, known as the grid box, within which it will search for the optimal binding pose of the ligand.[13]

Protocol 4: Grid Box Generation in AutoDockTools

  • Load Prepared Protein: In ADT, ensure your prepared protein PDBQT file is loaded.

  • Open Grid Options: Go to Grid > Grid Box.

  • Position and Size the Grid Box:

    • A box will appear around the protein.

    • You can manually adjust the center and dimensions of the box using the sliders in the "Grid Options" window.

    • Alternatively, if you know the key active site residues, you can center the box around them. For DHFR, the active site is well-characterized and typically includes residues like Ile7, Ala9, and Leu22.[1]

    • Ensure the box is large enough to accommodate the entire ligand and allow for some rotational and translational freedom. A good starting point is a box size of 25 x 25 x 25 Å.

  • Save Grid Parameters: Note down the coordinates for the center of the grid box (center_x, center_y, center_z) and the dimensions (size_x, size_y, size_z). These will be needed for the configuration file.

Running the Docking Simulation with AutoDock Vina

The docking process is controlled by a configuration file that specifies the input files and search parameters.

Protocol 5: Running AutoDock Vina

  • Create a Configuration File:

    • Open a text editor and create a new file named config.txt.

    • Add the following lines, replacing the file names and grid parameters with your own:[14][15]

  • Run AutoDock Vina from the Command Line:

    • Open a terminal or command prompt.

    • Navigate to the directory containing your prepared PDBQT files, the config.txt file, and the AutoDock Vina executable.

    • Execute the following command:[16]

    • --config config.txt: Specifies the configuration file.

    • --log log.txt: Specifies the output log file, which will contain the binding affinity scores.

    • --out output.pdbqt: Specifies the output file for the docked ligand poses.

Part 3: Post-Docking Analysis: Interpreting Results and Visualizing Interactions

Analyzing Binding Affinities and Poses

The primary quantitative output from AutoDock Vina is the binding affinity, reported in kcal/mol.[6][17] A more negative value indicates a stronger predicted binding affinity.[17] The log file (log.txt) will contain a table of binding affinities for the top-ranked poses.

Interpreting the Results:

  • Binding Affinity: The top-ranked pose (mode 1) has the most favorable binding affinity. Compare this value to known inhibitors of the target protein if available.

  • Root Mean Square Deviation (RMSD): The RMSD values in the log file indicate the conformational similarity between the different poses. A low RMSD between the top poses suggests a well-defined binding mode.

  • Pose Clustering: AutoDock Vina clusters similar poses. A large cluster for the top-ranked pose suggests that the binding mode is energetically favorable and conformationally stable.

G cluster_analysis Analysis results Docking Results Binding Affinity (kcal/mol) Ligand Pose (Coordinates) Intermolecular Interactions affinity Binding Affinity (Lower is better) results:f1->affinity pose Binding Pose (Visual Inspection) results:f2->pose interactions Key Interactions (H-bonds, etc.) results:f3->interactions

Sources

Application

"experimental setup for evaluating the anti-inflammatory properties of thiadiazole derivatives"

Topic: Experimental Setup for Evaluating the Anti-inflammatory Properties of Thiadiazole Derivatives Introduction Thiadiazole derivatives, particularly the 1,3,4-thiadiazole isomer, represent a class of five-membered het...

Author: BenchChem Technical Support Team. Date: January 2026

Topic: Experimental Setup for Evaluating the Anti-inflammatory Properties of Thiadiazole Derivatives

Introduction

Thiadiazole derivatives, particularly the 1,3,4-thiadiazole isomer, represent a class of five-membered heterocyclic compounds that have garnered significant interest in medicinal chemistry due to their broad spectrum of pharmacological activities.[1][2] Numerous studies have highlighted their potential as antimicrobial, anticancer, and notably, anti-inflammatory agents.[3][4][5] The anti-inflammatory effects of certain thiadiazole derivatives have been shown to be comparable to established non-steroidal anti-inflammatory drugs (NSAIDs) like indomethacin in preclinical models.[1] This efficacy is often attributed to their ability to modulate key inflammatory pathways, including the inhibition of enzymes like cyclooxygenase (COX) and the suppression of pro-inflammatory mediators.[3][6]

This guide provides a comprehensive, field-proven experimental framework for researchers, scientists, and drug development professionals to systematically evaluate the anti-inflammatory potential of novel thiadiazole derivatives. The protocols detailed herein follow a logical screening cascade, beginning with high-throughput in vitro cellular and enzymatic assays to establish biological activity and mechanism, and progressing to a validated in vivo model to confirm efficacy in a physiological context.

Overall Experimental Strategy

A tiered approach is essential for the efficient evaluation of new chemical entities. The workflow begins with broad cellular screening to identify active compounds, followed by more specific mechanistic assays, and culminates in a definitive in vivo model for the most promising candidates.

G cluster_0 Phase 1: In Vitro Screening cluster_1 Phase 2: Mechanistic Elucidation cluster_2 Phase 3: In Vivo Validation vitro_cell Cell-Based Assays (LPS-Stimulated RAW 264.7 Macrophages) vitro_assays Measure Inflammatory Markers: • Nitric Oxide (NO) • Pro-inflammatory Cytokines (TNF-α, IL-6) vitro_cell->vitro_assays Identify Active Compounds enzyme_assay Cell-Free Enzymatic Assay (COX-1 & COX-2 Inhibition) vitro_assays->enzyme_assay Characterize Potency & Selectivity pathway_assay Mechanism of Action (NF-κB Pathway Activation) vitro_assays->pathway_assay vivo_model Acute Inflammation Model (Carrageenan-Induced Paw Edema) enzyme_assay->vivo_model Test Lead Candidates vivo_result Measure Edema Inhibition vivo_model->vivo_result Confirm Efficacy

Caption: A tiered experimental workflow for screening thiadiazole derivatives.

Part 1: In Vitro Evaluation of Anti-inflammatory Activity

The initial screening phase utilizes a well-established cell-based model of inflammation. Murine macrophage cells (RAW 264.7) are stimulated with lipopolysaccharide (LPS), an endotoxin component of Gram-negative bacteria.[7] LPS activates Toll-like receptor 4 (TLR4), triggering downstream signaling cascades, most notably the Nuclear Factor-kappa B (NF-κB) pathway, which results in the production of key pro-inflammatory mediators.[8][9] This model is a robust and high-throughput method to assess a compound's ability to suppress inflammation.[10]

Protocol 1: LPS-Induced Inflammation in RAW 264.7 Macrophages

Causality: This protocol establishes a cellular inflammatory environment. Pre-treating the cells with thiadiazole derivatives before LPS stimulation allows for the assessment of their preventative anti-inflammatory effects. Dexamethasone, a potent corticosteroid, serves as a positive control by broadly suppressing inflammatory gene expression.

Methodology:

  • Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

  • Compound Treatment: Prepare serial dilutions of the thiadiazole derivatives and the positive control (e.g., Dexamethasone, final concentration 1 µM) in DMEM. Remove the old media from the cells and add 100 µL of the compound-containing media to the respective wells. A vehicle control (e.g., 0.1% DMSO) must be included. Incubate for 2 hours.

  • Inflammatory Stimulation: Add 10 µL of LPS solution (final concentration 1 µg/mL) to all wells except the unstimulated (negative) control wells.[7][11]

  • Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ atmosphere.

  • Supernatant Collection: After incubation, centrifuge the plate at 400 x g for 5 minutes. Carefully collect the supernatant for subsequent analysis of nitric oxide and cytokines. Store at -80°C if not used immediately.

  • Cell Viability: Perform an MTT or similar cytotoxicity assay on the remaining cells to ensure that the observed anti-inflammatory effects are not due to cell death.[12]

Nitric Oxide (NO) Production Assay (Griess Assay)

Causality: During inflammation, the inducible nitric oxide synthase (iNOS) enzyme is upregulated, leading to a high output of nitric oxide (NO), a key inflammatory mediator.[11] The Griess assay measures nitrite (NO₂⁻), a stable breakdown product of NO, in the cell culture supernatant. A reduction in nitrite levels indicates inhibition of the iNOS pathway.

Methodology:

  • Reagent Preparation: Prepare Griess Reagent by mixing equal volumes of Reagent A (1% sulfanilamide in 5% phosphoric acid) and Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

  • Assay Procedure: Add 50 µL of cell culture supernatant to a new 96-well plate.

  • Add 50 µL of the prepared Griess Reagent to each well.

  • Incubation: Incubate the plate for 10 minutes at room temperature, protected from light.

  • Measurement: Measure the absorbance at 540 nm using a microplate reader.

  • Quantification: Calculate the nitrite concentration by comparing the absorbance values to a standard curve generated using known concentrations of sodium nitrite.

Pro-inflammatory Cytokine Quantification (ELISA)

Causality: Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) are pivotal pro-inflammatory cytokines produced by macrophages upon LPS stimulation.[13][14] Their levels are directly correlated with the intensity of the inflammatory response. Enzyme-Linked Immunosorbent Assay (ELISA) provides a highly specific and sensitive method to quantify these cytokines.

Methodology:

  • Kit Selection: Use commercially available ELISA kits for murine TNF-α and IL-6.[15][16][17]

  • Procedure: Follow the manufacturer's protocol precisely. A general workflow is as follows:

    • Coat a 96-well plate with a capture antibody specific for the target cytokine (e.g., anti-TNF-α).

    • Block non-specific binding sites.

    • Add cell culture supernatants and standards to the wells and incubate.

    • Wash the plate, then add a biotinylated detection antibody.

    • Wash the plate, then add Streptavidin-Horseradish Peroxidase (HRP).

    • Wash the plate and add a chromogenic substrate (e.g., TMB).

    • Stop the reaction with a stop solution and measure the absorbance at 450 nm.[16]

  • Quantification: Calculate the cytokine concentrations in the samples by interpolating from the standard curve.

Part 2: Mechanistic Elucidation

After identifying active compounds in the cell-based screen, the next step is to investigate their potential mechanism of action. This involves assessing their direct effect on key inflammatory enzymes and signaling pathways.

The NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation.[8] In resting cells, NF-κB is held inactive in the cytoplasm by an inhibitory protein called IκBα.[18] Upon LPS stimulation, the IκB kinase (IKK) complex is activated, which then phosphorylates IκBα.[19][20] This phosphorylation targets IκBα for degradation, freeing NF-κB to translocate into the nucleus, where it binds to DNA and initiates the transcription of pro-inflammatory genes, including iNOS, COX-2, TNF-α, and IL-6.[11] Investigating a compound's effect on this pathway provides critical mechanistic insight.

G cluster_0 Nucleus LPS LPS TLR4 TLR4 Receptor LPS->TLR4 IKK IKK Complex TLR4->IKK Activates IkBa IκBα IKK->IkBa Phosphorylates Proteasome Proteasome Degradation IkBa->Proteasome NFkB NF-κB (p50/p65) NFkB->IkBa Bound/ Inactive NFkB_nuc NF-κB NFkB->NFkB_nuc Translocates Proteasome->NFkB Releases Nucleus DNA DNA Response Element NFkB_nuc->DNA Binds Genes Pro-inflammatory Genes (TNF-α, IL-6, COX-2, iNOS) DNA->Genes Induces Transcription Inhibitor Thiadiazole Derivative Inhibitor->IKK Potential Inhibition Inhibitor->NFkB_nuc Potential Inhibition

Caption: The canonical NF-κB signaling pathway and potential inhibition points.

Protocol 2: Cyclooxygenase (COX) Inhibition Assay

Causality: Many NSAIDs function by inhibiting COX enzymes, which convert arachidonic acid into prostaglandins, key mediators of pain and inflammation.[3] There are two main isoforms: COX-1 (constitutively expressed, involved in housekeeping functions like gastric protection) and COX-2 (inducible at sites of inflammation).[6] A selective COX-2 inhibitor is often desirable to minimize gastrointestinal side effects. This cell-free assay directly measures the enzymatic activity of purified COX-1 and COX-2, allowing for the determination of both potency (IC₅₀) and selectivity.

Methodology:

  • Kit and Reagents: Use a commercial COX inhibitor screening assay kit (e.g., from Cayman Chemical or BPS Bioscience).[21][22][23] These kits typically provide purified human recombinant COX-1 and COX-2 enzymes, arachidonic acid (substrate), and a detection system.

  • Inhibitor Preparation: Prepare serial dilutions of the thiadiazole derivatives. Include a known non-selective inhibitor (e.g., Ibuprofen) and a selective COX-2 inhibitor (e.g., Celecoxib) as positive controls.

  • Assay Procedure (General):

    • In separate wells of a 96-well plate, add reaction buffer, heme cofactor, and either the COX-1 or COX-2 enzyme.[24]

    • Add the test inhibitors or controls to the wells and pre-incubate for a specified time (e.g., 10 minutes at 37°C) to allow the compound to bind to the enzyme.[24]

    • Initiate the reaction by adding the arachidonic acid substrate.[22]

    • Incubate for a short period (e.g., 2 minutes).

    • Stop the reaction.

  • Detection: The detection method varies by kit. It may be a colorimetric assay measuring the peroxidase activity of COX or a fluorometric assay detecting the prostaglandin product.[23][25] Measure the signal using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

    • Plot the percentage inhibition against the logarithm of the inhibitor concentration and use non-linear regression to determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme's activity).

    • Calculate the Selectivity Index (SI) as: SI = IC₅₀ (COX-1) / IC₅₀ (COX-2) . A higher SI value indicates greater selectivity for COX-2.

Part 3: In Vivo Validation

The most promising compounds from in vitro testing must be evaluated in a living organism to assess their efficacy, pharmacokinetics, and potential toxicity. The carrageenan-induced paw edema model is a widely used, robust, and highly reproducible assay for screening acute anti-inflammatory activity.[26][27]

Protocol 3: Carrageenan-Induced Paw Edema in Rats

Causality: The subplantar injection of carrageenan, a sulfated polysaccharide, into a rat's paw elicits a biphasic acute inflammatory response.[26]

  • Early Phase (0–2.5 hours): Characterized by the release of histamine, serotonin, and bradykinin.

  • Late Phase (3–6 hours): Primarily mediated by the overproduction of prostaglandins, driven by the upregulation of COX-2, and involves neutrophil infiltration.[26] This model is particularly effective for evaluating compounds, like NSAIDs, that target the prostaglandin pathway.

G start Acclimatize Rats (Sprague-Dawley, 180-200g) group Group Animals (n=6 per group) • Vehicle Control • Positive Control (Indomethacin) • Test Compound(s) start->group baseline Measure Initial Paw Volume (V₀) (Plethysmometer) group->baseline admin Administer Compound (Oral Gavage) baseline->admin induce Induce Inflammation (Inject 0.1 mL 1% Carrageenan into subplantar region) admin->induce 1 hour later measure Measure Paw Volume (Vₜ) at 1, 2, 3, 4, 5, 6 hours post-carrageenan induce->measure analyze Data Analysis: • Calculate Edema (Vₜ - V₀) • Calculate % Inhibition measure->analyze

Caption: Experimental workflow for the carrageenan-induced paw edema assay.

Methodology:

  • Animals: Use male Wistar or Sprague-Dawley rats weighing 180-200 g.[26] Allow them to acclimatize for at least one week before the experiment.

  • Grouping: Randomly divide the animals into groups (n=6-8 per group):

    • Group 1: Vehicle Control (e.g., 0.5% carboxymethyl cellulose).

    • Group 2: Positive Control (e.g., Indomethacin, 10 mg/kg, p.o.).[28]

    • Group 3+: Test Groups (Thiadiazole derivatives at various doses).

  • Baseline Measurement: Measure the initial volume (V₀) of the right hind paw of each rat using a digital plethysmometer.[28]

  • Drug Administration: Administer the vehicle, positive control, or test compounds orally (p.o.) or intraperitoneally (i.p.), typically 1 hour before carrageenan injection.[26][29]

  • Induction of Edema: Inject 0.1 mL of 1% (w/v) lambda carrageenan solution in sterile saline into the subplantar surface of the right hind paw.[26][29]

  • Paw Volume Measurement: Measure the paw volume (Vₜ) at 1, 2, 3, 4, 5, and 6 hours after the carrageenan injection.[26]

  • Data Analysis:

    • Calculate the increase in paw volume (Edema) for each animal at each time point: Edema (mL) = Vₜ - V₀ .

    • Calculate the Percentage Inhibition of edema at each time point using the following formula: % Inhibition = [ (Edema_control - Edema_treated) / Edema_control ] x 100

    • Statistical analysis (e.g., ANOVA followed by Dunnett's test) should be performed to determine significant differences between the treated groups and the vehicle control group.

Data Presentation and Interpretation

Summarizing the quantitative data from all assays in a structured table allows for a clear comparison of the candidate compounds and facilitates the selection of leads for further development.

Table 1: Hypothetical Anti-inflammatory Profile of a Lead Thiadiazole Derivative (Compound X)

AssayParameterCompound XIndomethacin (Control)Dexamethasone (Control)
In Vitro Cell-Based
NO Production InhibitionIC₅₀ (µM)8.5>500.1
TNF-α Release InhibitionIC₅₀ (µM)12.2>500.05
IL-6 Release InhibitionIC₅₀ (µM)15.8>500.08
In Vitro Enzymatic
COX-1 InhibitionIC₅₀ (µM)45.15.2N/A
COX-2 InhibitionIC₅₀ (µM)1.50.9N/A
Selectivity Index (COX-1/COX-2) 30.1 5.8 N/A
In Vivo Paw Edema
% Inhibition @ 4 hr(50 mg/kg, p.o.)58.2%65.5% (10 mg/kg)N/A

Interpretation: In this hypothetical example, Compound X shows moderate activity in suppressing NO and cytokine production in cells. Crucially, it demonstrates potent and selective inhibition of the COX-2 enzyme, with a selectivity index (30.1) far superior to that of Indomethacin (5.8). This strong in vitro profile translates to significant in vivo efficacy in the paw edema model, making Compound X a promising lead candidate.

Conclusion

This application note provides a validated, multi-tiered strategy for the comprehensive evaluation of thiadiazole derivatives as potential anti-inflammatory agents. By progressing from broad cellular screens to specific enzymatic assays and confirming results in a relevant in vivo model, researchers can efficiently identify and characterize promising lead compounds. The inclusion of appropriate positive and negative controls at every stage is critical for ensuring the trustworthiness and scientific validity of the data generated. This systematic approach provides the robust evidence necessary for advancing novel anti-inflammatory therapeutics from the bench to preclinical development.

References

  • Review Article THIADIAZOLES AS ANTI-INFLAMMATORY AGENTS: A REVIEW. (2018). ResearchGate. Available at: [Link]

  • 1,3,4-THIADIAZOLE AS ANTIINFLAMMATORY AGENT:A REVIEW. (n.d.). International Journal of Current Research and Review. Available at: [Link]

  • Liu, T., et al. (2017). NF-κB signaling in inflammation. Signal Transduction and Targeted Therapy. Available at: [Link]

  • Carrageenan Induced Paw Edema (Rat, Mouse). (n.d.). Inotiv. Available at: [Link]

  • Raphael, I., et al. (2016). NF-κB: At the Borders of Autoimmunity and Inflammation. Frontiers in Immunology. Available at: [Link]

  • Jialal, I., & Devaraj, S. (2003). Development of an in vitro screening assay to test the antiinflammatory properties of dietary supplements and pharmacologic agents. The American Journal of Clinical Nutrition. Available at: [Link]

  • Lawrence, T. (2009). The Nuclear Factor NF-kB Pathway in Inflammation. Cold Spring Harbor Perspectives in Biology. Available at: [Link]

  • An overview of biological activities of thiadiazole derivatives. (2024). Aureus Publishing. Available at: [Link]

  • Ledochowski, M., et al. (2004). In vitro testing for anti-inflammatory properties of compounds employing peripheral blood mononuclear cells freshly isolated from healthy donors. Journal of Inflammation. Available at: [Link]

  • Pinteala, M., et al. (2023). In Vitro and Ex Vivo Models for Screening Topical Anti-Inflammatory Drugs. MDPI. Available at: [Link]

  • The NF-kB Signaling Pathway. (n.d.). Creative Diagnostics. Available at: [Link]

  • In vitro pharmacological screening methods for anti-inflammatory agents. (2016). ResearchGate. Available at: [Link]

  • NF-κB. (n.d.). Wikipedia. Available at: [Link]

  • Carrageenan induced Paw Edema Model. (n.d.). Creative Biolabs. Available at: [Link]

  • Review on Biological Activities of 1,3,4-Thiadiazole Derivatives. (2013). Semantic Scholar. Available at: [Link]

  • κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol. (2024). ResearchGate. Available at: [Link]

  • Screening models for inflammatory drugs. (2018). Slideshare. Available at: [Link]

  • Buczynski, M. W., et al. (2010). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. Journal of Chromatography B. Available at: [Link]

  • COX2 Inhibitor Screening Assay Kit. (n.d.). BPS Bioscience. Available at: [Link]

  • 1,3,4- Thiadiazole and Its Derivatives- A Review on Syntheic Account and Recent Progress on its Phermoacological Activities. (2020). Asian Journal of Pharmaceutical Research and Development. Available at: [Link]

  • Tan, J. S., et al. (2020). Suppression of Proinflammatory Cytokines and Mediators in LPS-Induced RAW 264.7 Macrophages by Stem Extract of Alternanthera sessilis via the Inhibition of the NF-κB Pathway. Journal of Immunology Research. Available at: [Link]

  • Liu, X., et al. (2022). Lipopolysaccharide (LPS)-induced inflammation in RAW264.7 cells is inhibited by microRNA-494-3p via targeting lipoprotein-associated phospholipase A2. Journal of Translational Medicine. Available at: [Link]

  • Ay, M., et al. (2024). Design and Synthesis of Thiadiazole Derivatives as Dual EGFR/COX‑2 Inhibitors with Anticancer and Anti‑inflammatory Activities. ACS Omega. Available at: [Link]

  • Georgiev, M., et al. (2013). Rat paw oedema modeling and NSAIDs: Timing of effects. Biotechnology & Biotechnological Equipment. Available at: [Link]

  • COX-2 Inhibitor Screening Kit (Fluorometric). (n.d.). Assay Genie. Available at: [Link]

  • Han, Y., et al. (2024). Modulation of LPS-induced RAW 264.7 macrophages by Pulsatilla koreana-synthesized gold nanoparticles. Frontiers in Pharmacology. Available at: [Link]

  • Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents. (2014). Bentham Science. Available at: [Link]

  • de Oliveira, M. R., et al. (2022). Inflammatory biomarkers on an LPS-induced RAW 264.7 cell model: a systematic review and meta-analysis. Inflammation Research. Available at: [Link]

  • Zhang, X., et al. (2015). Regulation of Inflammatory Cytokines in Lipopolysaccharide-Stimulated RAW 264.7 Murine Macrophage by 7-O-Methyl-naringenin. Molecules. Available at: [Link]

  • Hisada, A., et al. (2013). Simultaneous Immunoassay Analysis of Plasma IL-6 and TNF-α on a Microchip. Analytical Sciences. Available at: [Link]

  • Synthesis and Anti-inflammatory Activity of Some New 6-Aryltriazolo[3,4-b][3][8][29]thiadiazole Derivatives. (2023). Pharmaceutical Chemistry Journal. Available at: [Link]

  • Synthesis and analgesic, anti-inflammatory activities of some novel Thiadiazole derivatives. (2021). International Journal of Research in Pharmaceutical Sciences. Available at: [Link]

  • ELISA assay for TNF-α (a), IL-6 (b) and IL-1β (c) concentrations in spleen homogenates. (n.d.). ResearchGate. Available at: [Link]

  • Ouchi, N., et al. (2011). Proinflammatory cytokines IL-6 and TNF-α and the development of inflammation in obese subjects. European Journal of Internal Medicine. Available at: [Link]

Sources

Method

Synthesis of Novel Metal Complexes with Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate: A Detailed Guide for Researchers

Introduction: The Promise of 1,3,4-Thiadiazole Scaffolds in Medicinal Chemistry The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry, with its derivatives exhibiting a wide spectrum of biological ac...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Promise of 1,3,4-Thiadiazole Scaffolds in Medicinal Chemistry

The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry, with its derivatives exhibiting a wide spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and anticonvulsant properties.[1] The unique electronic and structural features of this heterocycle, including its aromaticity and the presence of multiple heteroatoms, make it an excellent ligand for the coordination of metal ions. The resulting metal complexes often exhibit enhanced biological activity compared to the free ligands, a phenomenon attributed to factors such as increased lipophilicity and altered geometry, which can facilitate interaction with biological targets.[2][3]

This guide provides a comprehensive overview of the synthesis and characterization of novel metal complexes based on the ligand Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate . This particular ligand is of significant interest due to the presence of multiple potential coordination sites: the amino group, the nitrogen atoms of the thiadiazole ring, and the ester moiety. This multi-dentate character allows for the formation of stable and structurally diverse metal complexes with a range of transition metals.

This document is intended for researchers and professionals in the fields of medicinal chemistry, inorganic chemistry, and drug development. It offers detailed protocols, explains the rationale behind experimental choices, and provides a framework for the characterization and potential application of these novel compounds.

Ligand Synthesis: A Proposed Pathway

Diagram of the Proposed Ligand Synthesis Workflow:

Ligand_Synthesis Thiosemicarbazide Thiosemicarbazide Intermediate 5-amino-1,3,4-thiadiazole-2-thiol Thiosemicarbazide->Intermediate 1. CS2, KOH, EtOH 2. Acidification Ligand Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Intermediate->Ligand Ethyl chloroacetate, Base, EtOH

Caption: Proposed two-step synthesis of the target ligand.

Protocol 1: Synthesis of 5-amino-1,3,4-thiadiazole-2-thiol (Intermediate)

This procedure is adapted from the synthesis of similar thiadiazole thiols.

Rationale: This reaction involves the cyclization of thiosemicarbazide with carbon disulfide in a basic medium to form the thiadiazole ring. Subsequent acidification protonates the thiol group, leading to the precipitation of the desired intermediate.

Materials:

  • Thiosemicarbazide

  • Carbon disulfide (CS₂)

  • Potassium hydroxide (KOH)

  • Ethanol (EtOH)

  • Concentrated Hydrochloric acid (HCl)

  • Distilled water

Procedure:

  • In a round-bottom flask equipped with a reflux condenser, dissolve potassium hydroxide in ethanol.

  • To this solution, add thiosemicarbazide and stir until it dissolves.

  • Cool the mixture in an ice bath and slowly add carbon disulfide dropwise with continuous stirring.

  • After the addition is complete, reflux the reaction mixture for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture and reduce the volume of the solvent under reduced pressure.

  • Pour the concentrated mixture into ice-cold water and carefully acidify with concentrated HCl to a pH of approximately 5-6.

  • The resulting precipitate of 5-amino-1,3,4-thiadiazole-2-thiol is collected by filtration, washed thoroughly with cold distilled water, and dried in a desiccator.

Protocol 2: Synthesis of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate (Ligand)

Rationale: This step involves the S-alkylation of the thiol group of the intermediate with ethyl chloroacetate in the presence of a base. The base deprotonates the thiol, forming a thiolate anion which then acts as a nucleophile, attacking the electrophilic carbon of the ethyl chloroacetate.

Materials:

  • 5-amino-1,3,4-thiadiazole-2-thiol (from Protocol 1)

  • Ethyl chloroacetate

  • Sodium acetate or another suitable base

  • Ethanol (EtOH)

Procedure:

  • Suspend 5-amino-1,3,4-thiadiazole-2-thiol in ethanol in a round-bottom flask.

  • Add a molar equivalent of a base (e.g., sodium acetate) to the suspension and stir.

  • To this mixture, add a molar equivalent of ethyl chloroacetate dropwise.

  • Reflux the reaction mixture for several hours, monitoring the reaction by TLC.

  • After the reaction is complete, cool the mixture to room temperature.

  • Pour the reaction mixture into cold water to precipitate the crude product.

  • Filter the precipitate, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain the pure ligand, Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate.

Synthesis of Metal Complexes: A General Protocol

The following is a general protocol for the synthesis of metal complexes of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate with various transition metal salts (e.g., Co(II), Ni(II), Cu(II), Zn(II)). The specific conditions, such as the metal-to-ligand ratio and solvent, may need to be optimized for each metal salt.

Diagram of the Metal Complex Synthesis Workflow:

Complex_Synthesis Ligand Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Solvent Solvent (e.g., Ethanol) Ligand->Solvent Metal_Salt Metal Salt (e.g., MCl2·nH2O) Metal_Salt->Solvent Complex Metal Complex Solvent->Complex Reflux, Stir

Caption: General workflow for the synthesis of metal complexes.

Protocol 3: General Synthesis of Metal Complexes

Rationale: This protocol is based on the direct reaction of the ligand with a metal salt in a suitable solvent. The choice of solvent is crucial to ensure the solubility of both the ligand and the metal salt. Refluxing provides the necessary energy to overcome the activation barrier for the complexation reaction. The metal-to-ligand ratio is varied to obtain complexes with different stoichiometries.

Materials:

  • Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate (Ligand)

  • Metal salts (e.g., CoCl₂·6H₂O, NiCl₂·6H₂O, CuCl₂·2H₂O, ZnCl₂)

  • Ethanol (EtOH) or other suitable solvent (e.g., Methanol, DMF)

Procedure:

  • Dissolve the ligand in a suitable solvent (e.g., ethanol) in a round-bottom flask, with gentle heating if necessary.

  • In a separate flask, dissolve the metal salt in the same solvent.

  • Add the metal salt solution dropwise to the ligand solution with constant stirring. The molar ratio of metal to ligand can be varied (e.g., 1:1 or 1:2).

  • After the addition is complete, reflux the reaction mixture for several hours. The formation of a precipitate may be observed.

  • Monitor the reaction by observing the color change and precipitation.

  • After cooling to room temperature, collect the precipitated complex by filtration.

  • Wash the complex with the solvent used for the reaction and then with a low-boiling point solvent like diethyl ether to facilitate drying.

  • Dry the complex in a vacuum desiccator over anhydrous CaCl₂.

Table of Reaction Conditions and Expected Observations:

Metal IonMetal Salt ExampleM:L RatioSolventExpected Color of Complex
Co(II)CoCl₂·6H₂O1:2EthanolPink / Violet
Ni(II)NiCl₂·6H₂O1:2EthanolGreen / Pale Blue
Cu(II)CuCl₂·2H₂O1:2EthanolGreen / Blue
Zn(II)ZnCl₂1:2EthanolWhite / Off-white

Characterization of the Ligand and its Metal Complexes

Thorough characterization is essential to confirm the structure and purity of the synthesized compounds. A combination of spectroscopic and analytical techniques should be employed.

Physicochemical Properties

The melting point, color, and solubility of the synthesized compounds should be determined. The melting point of a pure compound should be sharp. The solubility in various solvents (water, ethanol, DMSO, DMF) provides information about the polarity of the molecules.

Spectroscopic Techniques

1. Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is a powerful tool to identify the coordination sites of the ligand upon complexation.

  • Rationale: Changes in the vibrational frequencies of the functional groups of the ligand upon coordination to the metal ion provide direct evidence of complex formation.

  • Expected Observations:

    • A shift in the stretching frequency of the ν(N-H) band of the amino group.

    • A shift in the stretching frequency of the ν(C=N) band of the thiadiazole ring.

    • The appearance of new bands in the far-IR region corresponding to ν(M-N) and ν(M-S) vibrations, confirming the coordination of the nitrogen and sulfur atoms to the metal ion.

    • A possible shift in the ν(C=O) of the ester group if it is involved in coordination.

2. Nuclear Magnetic Resonance (¹H-NMR and ¹³C-NMR) Spectroscopy: NMR spectroscopy is used to elucidate the structure of the ligand and its diamagnetic complexes (e.g., Zn(II) complexes).

  • Rationale: The chemical shifts of the protons and carbons in the ligand will be affected by the coordination to a metal ion.

  • Expected Observations:

    • A downfield or upfield shift of the proton signals of the ligand upon complexation.

    • The disappearance of the -NH₂ proton signal upon deuteration with D₂O.

    • For paramagnetic complexes (e.g., Co(II), Ni(II), Cu(II)), the NMR signals will be broadened, making the interpretation difficult.

3. UV-Visible Spectroscopy: Electronic spectroscopy provides information about the electronic transitions within the complexes and can help in determining their geometry.

  • Rationale: The d-d electronic transitions in transition metal complexes are sensitive to the coordination environment and geometry.

  • Expected Observations:

    • Ligand: Intense bands in the UV region corresponding to π→π* and n→π* transitions.

    • Complexes: The appearance of new, weaker bands in the visible region corresponding to d-d transitions. The position of these bands can suggest the geometry of the complex (e.g., octahedral or tetrahedral). Charge transfer bands (LMCT or MLCT) may also be observed.

4. Mass Spectrometry: Mass spectrometry is used to determine the molecular weight of the synthesized compounds and confirm their composition.

  • Rationale: The molecular ion peak in the mass spectrum corresponds to the molecular weight of the compound.

  • Expected Observations:

    • A molecular ion peak ([M]⁺) that matches the calculated molecular weight of the ligand and its complexes.

    • Fragmentation patterns that are consistent with the proposed structures.

Analytical and Other Techniques
  • Elemental Analysis (CHN): Provides the percentage composition of carbon, hydrogen, and nitrogen in the compounds, which is used to confirm the empirical formula.

  • Molar Conductance Measurements: Helps to determine whether the complexes are electrolytic or non-electrolytic in nature. This is particularly useful for complexes with counter-ions.

  • Magnetic Susceptibility Measurements: Used to determine the magnetic moment of the paramagnetic complexes, which provides information about the number of unpaired electrons and the geometry of the complex.

Potential Applications in Drug Development

Metal complexes of 1,3,4-thiadiazole derivatives have shown significant potential in various therapeutic areas. The newly synthesized complexes of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate are expected to exhibit a range of biological activities.

Diagram of Potential Biological Applications:

Caption: Potential therapeutic applications of the synthesized metal complexes.

  • Antimicrobial Activity: The presence of the thiadiazole ring and the metal ion can lead to enhanced antimicrobial activity against a broad spectrum of bacteria and fungi. The mechanism may involve the inhibition of essential enzymes or the disruption of cell membrane integrity.

  • Anticancer Activity: Many metal complexes exhibit cytotoxic effects against cancer cell lines. The planar structure of the thiadiazole ligand may facilitate intercalation with DNA, while the metal center can catalyze redox reactions that generate reactive oxygen species, leading to apoptosis.

  • Anti-inflammatory and Antioxidant Activity: The ability of the ligand to chelate metal ions can be beneficial in reducing inflammation and oxidative stress, as free metal ions can catalyze the production of harmful free radicals.

Conclusion and Future Directions

This guide provides a detailed framework for the synthesis, characterization, and potential application of novel metal complexes with Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. The proposed protocols, based on established chemical principles, offer a solid starting point for researchers in this field. The diverse coordination possibilities of the ligand suggest that a wide range of structurally interesting and biologically active metal complexes can be synthesized.

Future research should focus on the systematic synthesis and characterization of a series of these complexes with different metal ions and stoichiometries. In-depth biological evaluation, including studies on the mechanism of action, will be crucial to unlock the full therapeutic potential of these promising compounds. The insights gained from such studies will undoubtedly contribute to the development of new and effective metallodrugs for the treatment of various diseases.

References

  • Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin. MDPI. Available at: [Link]

  • Schiff base metal complexes: Synthesis, characterisation, and antibacterial properties. Indian Journal of Chemical Technology. Available at: [Link]

  • Metal complexes of Schiff base: Preparation, characterization and antibacterial activity. Oriental Journal of Chemistry. Available at: [Link]

  • 1,3,4-Thiadiazole Derivatives. Part 91. Synthesis and Biological Activity of Metal Complexes of 5-(2-Aminoethyl). Molecules. Available at: [Link]

  • Synthesis, Characterization and Antimicrobial Activity of some Metal Complexes Derived from Thiazole Schiff Bases with In-vitro. Indian Journal of Pharmaceutical Education and Research. Available at: [Link]

  • Synthesis and Characterization of New Ligand with 5-((4-bromobenzylidene)-1,3,4- thiadiazole-2-thiol with Some Transition Metal Complexes. ResearchGate. Available at: [Link]

  • Chemical properties of thiadiazole compounds. Journal of Education for Pure Science. Available at: [Link]

  • BIOLOGICAL ACTIVITIES OF 1, 3, 4- THIADIAZOLES AND SOME OF THEIR METAL COMPLEXES: A CONCISE REVIEW. ShodhKosh: Journal of Visual and Performing Arts. Available at: [Link]

  • 1,3,4-Thiadiazole Derivatives. Part 9. Synthesis and Biological Activity of Metal Complexes of 5-(2-Aminoethyl). ResearchGate. Available at: [Link]

  • Synthesis and Biological Activities on Metal Complexes of 2,5-Diamino-1,3,4-thiadiazole Derived from Semicarbazide Hydrochloride. PMC. Available at: [Link]

  • The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Journal of Medicinal and Chemical Sciences. Available at: [Link]

  • The Biological Applications of Metals and Metal Complexes. MDPI. Available at: [Link]

  • Synthesis and characterization of transition metal complexes of 4-Amino-5-pyridyl-4H-1,2,4-triazole-3-thiol. Oriental University Journal of Chemical and Interdisciplinary Sciences. Available at: [Link]

  • Synthesis of 5-substituted 1,3,4-thiadiazol-2-yl-sulfanyl¬acetic acid derivatives. ResearchGate. Available at: [Link]

  • A five-coordinate complex of copper chloride with 2-amino-5-ethyl-1,3,4-thiadiazole. ResearchGate. Available at: [Link]

  • Synthesis, Characterization and Thermal Study of Some New Metal Ions Complexes with a New Azo 2-((2-(1H-Indol-2-yl)ethyl)diaziny. Journal of Medicinal and Chemical Sciences. Available at: [Link]

  • Preparation and characterization of some transition metal complexes of 4-amino-N-(5-sulfanyl-1,3,4- thiadiazol-2-yl)benzenesulfonamide. ResearchGate. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of Crude Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

From the desk of the Senior Application Scientist: Welcome to the technical support guide for the purification of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate (CAS No: 32418-24-9). This molecule, while crucia...

Author: BenchChem Technical Support Team. Date: January 2026

From the desk of the Senior Application Scientist:

Welcome to the technical support guide for the purification of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate (CAS No: 32418-24-9). This molecule, while crucial for various research and development pipelines, presents unique purification challenges due to its polarity and the nature of its synthetic precursors. This guide is structured to provide direct, actionable solutions to common issues encountered in the lab. We will explore the "why" behind each problem and provide validated, step-by-step protocols to resolve them.

Troubleshooting Guide: Common Purification Issues

Question 1: My final product is a persistent oil or sticky solid, not the expected crystalline material. What's causing this and how do I fix it?

Answer:

This is a very common issue, often referred to as "oiling out," and it typically points to one of two culprits: residual solvent or the presence of impurities that depress the melting point. The high polarity of your target compound and potential starting materials can make complete removal of polar solvents like DMF or DMSO challenging, while unreacted starting materials can act as a eutectic contaminant.

Causality Explained:

  • Impurity Presence: The starting material, 5-amino-1,3,4-thiadiazole-2-thiol, is a polar solid. The other reactant, an ethyl haloacetate, is an oily liquid. Any unreacted starting materials, alongside potential side products, will significantly disrupt the crystal lattice formation of your desired product.

  • Solvent Entrapment: Polar aprotic solvents used in the synthesis (e.g., DMF, DMAc) have high boiling points and can become trapped within the crude product, leading to an oily or tacky consistency.

Recommended Protocol: Trituration & Recrystallization

  • Initial Trituration (Impurity & Solvent Removal):

    • Place the crude oil/solid in a flask.

    • Add a solvent in which your product has poor solubility but the impurities are more soluble. Diethyl ether or a mixture of ethyl acetate/hexanes (e.g., 1:4 v/v) is an excellent starting point.

    • Using a spatula or glass rod, vigorously stir and break up the crude material in the solvent. The goal is to "wash" the impurities out of the crude solid.

    • Decant or filter the solvent. Repeat 2-3 times. This process should yield a more manageable solid powder.

  • Optimized Recrystallization:

    • Transfer the solid from step 1 into a clean Erlenmeyer flask.

    • Add a minimal amount of a hot solvent in which the product is soluble. Based on its polarity, ethanol or an ethanol/water mixture is a prime candidate.

    • Heat the mixture with stirring until the solid completely dissolves.

    • Allow the solution to cool slowly to room temperature. Rapid cooling is a primary cause of oiling out[1].

    • If no crystals form, scratch the inside of the flask with a glass rod to create nucleation sites[1].

    • Once crystal formation begins, place the flask in an ice bath to maximize yield.

    • Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry thoroughly under vacuum.

Solvent System Application Notes
EthanolGood for dissolving the product when hot, less so when cold.
Ethanol/WaterA highly effective system. Dissolve in hot ethanol, then add water dropwise until turbidity persists. Re-heat to clarify and cool slowly.
Ethyl AcetateCan be used if the product has sufficient solubility when hot.
Question 2: My TLC plate shows multiple spots after the reaction work-up. How do I effectively separate my product from the starting materials and byproducts?

Answer:

Multiple spots on TLC indicate an incomplete reaction or the formation of side products. Given the polar and basic nature of the aminothiadiazole ring, column chromatography on silica gel is the most robust method for separation, but it requires careful optimization to prevent streaking and ensure good resolution.[1][2]

Causality Explained:

  • High Polarity: The target molecule contains an ester, a thioether linkage, and an amino-thiadiazole core, making it quite polar. This can lead to very low Rf values (retention factor) and poor separation if the mobile phase is not polar enough.[3][4]

  • Basic Nitrogen Heterocycle: The amino group and nitrogen atoms in the thiadiazole ring are basic. They can interact strongly with the acidic silanol groups on the surface of standard silica gel, causing significant tailing or "streaking" on the TLC plate and column.[1][5]

Workflow for Purification by Column Chromatography

G DryLoad DryLoad Pack Pack DryLoad->Pack Result Pure Product Combine Combine Combine->Result

Detailed Protocol: Flash Column Chromatography

  • Determine the Optimal Mobile Phase via TLC:

    • Test various solvent systems. A good starting point for polar compounds is a mixture of Ethyl Acetate (EtOAc) and Hexanes.[3]

    • Begin with 30% EtOAc in Hexanes and increase polarity (e.g., 50%, 70% EtOAc). If the compound still doesn't move, switch to a more polar system like 5% Methanol (MeOH) in Dichloromethane (DCM).

    • Troubleshooting Streaking: If you observe streaking, add 0.5-1% triethylamine (Et3N) or a 7N ammonia in methanol solution to your mobile phase. This deactivates the acidic sites on the silica gel, leading to sharper spots.[1][5]

    • Aim for an Rf value of 0.25 - 0.35 for your target compound to ensure good separation on the column.

  • Prepare the Sample for Loading:

    • Dissolve your crude product in a minimal amount of a strong solvent (e.g., methanol or DCM).

    • Add a small amount of silica gel (approx. 2-3 times the mass of your crude product).

    • Remove the solvent under reduced pressure (rotary evaporator) until you have a dry, free-flowing powder. This technique, known as "dry loading," prevents overloading the top of the column and leads to much better separation.[1]

  • Pack and Run the Column:

    • Pack a glass column with silica gel using your chosen mobile phase (without the added base initially).

    • Carefully add your dry-loaded sample to the top of the silica bed.

    • Run the column using a gradient elution, starting with a less polar solvent mixture and gradually increasing the polarity. Collect fractions and monitor them by TLC.

Mobile Phase System Typical Application Notes
Ethyl Acetate / HexanesStandard system for moderately polar compounds.Good for initial trials.
Methanol / DichloromethaneFor highly polar compounds that do not move in EtOAc/Hex.[3]Use up to 10% MeOH; higher concentrations can dissolve silica.[3]
Additive: 1% TriethylamineFor basic compounds that streak on silica.[1]Neutralizes acidic silica surface.

Frequently Asked Questions (FAQs)

Q1: What are the expected spectroscopic characteristics of pure Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate?

A: The pure compound (Molecular Formula: C6H9N3O2S2, MW: 219.29) should exhibit characteristic signals. While specific NMR shifts can vary slightly based on solvent, you should generally look for:

  • ¹H NMR: A triplet around 1.2-1.3 ppm (3H, -CH3 of ethyl), a quartet around 4.1-4.2 ppm (2H, -CH2 of ethyl), a singlet around 4.0 ppm (2H, S-CH2-C=O), and a broad singlet for the amino (-NH2) protons, which can vary in position.

  • ¹³C NMR: Signals corresponding to the methyl and methylene carbons of the ethyl group, the thio-linked methylene carbon, the ester carbonyl carbon, and two distinct carbons for the thiadiazole ring.

  • Mass Spec (ESI+): A prominent peak for [M+H]⁺ at approximately m/z 220.

Q2: Is this compound stable? What are the proper storage conditions?

A: 1,3,4-Thiadiazole derivatives are generally stable, aromatic heterocyclic systems.[6][7] However, the free amino group and the thioether linkage can be susceptible to oxidation over long periods or upon exposure to harsh conditions. The ester is also susceptible to hydrolysis under strongly acidic or basic conditions. For long-term storage, it is recommended to keep the pure, dry solid in a tightly sealed container at <4°C, protected from light and moisture.

Q3: My purification yield is very low. What are the common causes of product loss?

A: Low yield can stem from several factors:

  • Incomplete Reaction: Ensure your initial reaction has gone to completion by TLC analysis before beginning the work-up.

  • Irreversible Adsorption: Highly polar or basic compounds can sometimes bind irreversibly to silica gel, especially if streaking is severe.[1] Using a mobile phase modifier (like Et3N) or switching to a different stationary phase (e.g., neutral alumina) can mitigate this.[1]

  • Loss During Extraction: Ensure the pH of the aqueous layer during work-up is appropriate. The amino group can be protonated in acidic conditions, potentially drawing your product into the aqueous layer. A neutral or slightly basic wash is often safest.

  • Overly Aggressive Recrystallization: Using too much hot solvent during recrystallization will result in a significant portion of your product remaining in the mother liquor. Always use the minimum amount of hot solvent required to fully dissolve the solid.

References

  • ResearchGate. (n.d.). Scheme 1: Preparation of 5-amino-1, 3, 4-Thiadiazole-2-Thiol Synthesis... Retrieved from [Link]

  • University of Toronto. (n.d.). Column chromatography. Retrieved from [Link]

  • Reddit. (2017). Column chromatography & TLC on highly polar compounds? Retrieved from [Link]

  • Scripta Scientifica Pharmaceutica. (2015). Synthesis of 5-substituted 1,3,4-thiadiazol-2-yl-sulfanyl¬acetic acid derivatives. Retrieved from [Link]

  • ResearchGate. (n.d.). Systematic scheme for synthesizing the 5-amino-1,3,4-thiadiazole derivative. Retrieved from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from [Link]

  • University of Colorado Boulder, Department of Chemistry. (n.d.). Column Chromatography. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of ethyl 2-oxo-2-[(5-aryl-1,3,4-thiadiazol-2-yl)amino] acetates. Retrieved from [Link]

  • RSC Publishing. (2022). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. Retrieved from [Link]

  • MDPI. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. Retrieved from [Link]

  • ISRES Publishing. (2021). Thiadiazoles and Their Properties. Retrieved from [Link]

Sources

Optimization

"troubleshooting low reactivity of the amino group in thiadiazole derivatization"

Technical Support Center: Aminothiadiazole Derivatization Welcome to the technical support center for troubleshooting the derivatization of amino-thiadiazoles. This guide is designed for researchers, medicinal chemists,...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Aminothiadiazole Derivatization

Welcome to the technical support center for troubleshooting the derivatization of amino-thiadiazoles. This guide is designed for researchers, medicinal chemists, and drug development professionals who are encountering challenges with the notoriously low reactivity of the amino group on the thiadiazole scaffold. Here, we will dissect the underlying chemical principles, provide robust troubleshooting guides in a direct question-and-answer format, and offer detailed protocols to overcome common hurdles in your synthetic workflow.

Section 1: Understanding the Root Cause: Why is the Amino Group on Thiadiazole So Unreactive?

Before troubleshooting, it is crucial to understand the fundamental electronic properties that govern the reactivity of 2-amino-1,3,4-thiadiazoles. The challenge does not stem from a simple experimental flaw but from the inherent nature of the molecule itself.

The core issue is the decreased nucleophilicity of the exocyclic amino group. This is due to two primary electronic factors:

  • Electron-Withdrawing Nature of the Thiadiazole Ring: The 1,3,4-thiadiazole ring is an electron-deficient heteroaromatic system. The nitrogen and sulfur atoms exert a strong inductive electron-withdrawing effect, pulling electron density away from the attached amino group.

  • Resonance Delocalization: The lone pair of electrons on the exocyclic nitrogen atom is extensively delocalized into the aromatic thiadiazole ring. This participation in resonance gives the C-N bond a significant partial double bond character.[1][2] This delocalization stabilizes the molecule but at the cost of reducing the availability of the lone pair for nucleophilic attack.

The consequence is that the amino group is a significantly weaker nucleophile compared to a typical aniline or aliphatic amine, making standard derivatization conditions ineffective.

Caption: Resonance delocalization in 2-amino-1,3,4-thiadiazole.

Section 2: Troubleshooting Guide & Protocols

This section addresses the most common derivatization challenges in a Q&A format, providing explanations, solutions, and detailed experimental protocols.

Q1: My acylation (or sulfonylation) reaction with an acid chloride/anhydride is sluggish, incomplete, or fails entirely. What should I do?

Answer: This is the most frequently encountered problem and is a direct result of the low nucleophilicity of the amino group. Standard conditions using mild bases like triethylamine (TEA) or pyridine are often insufficient to promote the reaction.

Core Problem: The amino group is not nucleophilic enough to attack the electrophile efficiently, and the HCl byproduct is not effectively scavenged by weak bases.

Troubleshooting Workflow:

Acylation_Troubleshooting Acylation/Sulfonylation Troubleshooting Workflow Start Reaction Failure (Low Conversion) Base Is the base strong enough? (e.g., TEA, Pyridine) Start->Base StrongBase Action: Switch to a strong, non-nucleophilic base (e.g., NaH, KHMDS, DBU) Base->StrongBase No Temp Is the temperature high enough? Base->Temp Yes StrongBase->Temp Success Reaction Success (High Conversion) StrongBase->Success Heat Action: Increase temperature (e.g., 60-100 °C in DMF/DMSO) Temp->Heat No Catalyst Is a catalyst being used? Temp->Catalyst Yes Heat->Catalyst Heat->Success AddCatalyst Action: Add a nucleophilic catalyst (e.g., DMAP, 5-10 mol%) Catalyst->AddCatalyst No Reassess Re-evaluate Electrophile/ Substrate Stability Catalyst->Reassess Yes AddCatalyst->Success

Caption: Troubleshooting workflow for acylation reactions.

Solutions & Methodologies:

  • Employ a Strong Base: The most effective strategy is to deprotonate the amino group to generate a highly nucleophilic amide anion. This requires a strong, non-nucleophilic base.

    • Recommended Bases: Sodium hydride (NaH), potassium bis(trimethylsilyl)amide (KHMDS), or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).

    • Causality: These bases are strong enough to overcome the pKa of the N-H bond, which is lowered by the electron-withdrawing ring. The resulting anion is a potent nucleophile that reacts rapidly with acylating agents.

  • Use a Nucleophilic Catalyst: 4-Dimethylaminopyridine (DMAP) can be used as a catalyst (5-10 mol%) to accelerate the reaction, especially when used with acid anhydrides.

    • Mechanism: DMAP reacts with the anhydride to form a highly reactive N-acylpyridinium intermediate, which is a much more potent acylating agent than the anhydride itself.

  • Optimize Solvent and Temperature:

    • Solvents: Use polar aprotic solvents like N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or Tetrahydrofuran (THF). These solvents can solvate the ions generated without interfering with the reaction.

    • Temperature: Heating the reaction mixture (e.g., to 60-100 °C) can provide the necessary activation energy to overcome the reactivity barrier.

Protocol 1: Robust Acylation of 2-Amino-1,3,4-thiadiazole using NaH

  • Materials:

    • 2-Amino-1,3,4-thiadiazole derivative (1.0 eq)

    • Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

    • Acyl chloride or anhydride (1.1 eq)

    • Anhydrous DMF

    • Anhydrous Diethyl Ether or Hexanes (for washing NaH)

  • Procedure:

    • Under an inert atmosphere (Nitrogen or Argon), add the required amount of NaH dispersion to a flame-dried flask.

    • Wash the NaH three times with anhydrous hexanes to remove the mineral oil. Carefully decant the hexanes each time.

    • Add anhydrous DMF to the flask to create a slurry. Cool the flask to 0 °C in an ice bath.

    • Dissolve the 2-amino-1,3,4-thiadiazole derivative in a minimal amount of anhydrous DMF and add it dropwise to the NaH slurry.

    • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. You should observe the cessation of hydrogen gas evolution.

    • Cool the mixture back down to 0 °C.

    • Add the acyl chloride or anhydride dropwise.

    • Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring by TLC or LC-MS. If the reaction is slow, it can be gently heated (e.g., 50-60 °C).

    • Upon completion, carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C.

    • Extract the product with a suitable organic solvent (e.g., Ethyl Acetate).

    • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography or recrystallization.

Q2: My N-alkylation with an alkyl halide is giving low yields and multiple products. What's going wrong?

Answer: N-alkylation faces similar reactivity challenges as acylation, with the added complication of potential regioselectivity issues (alkylation on the ring nitrogens) and over-alkylation. The choice of base and reaction conditions is critical to ensure selective alkylation of the exocyclic amino group.

Core Problems:

  • Low nucleophilicity of the exocyclic amine.

  • Competition from alkylation at the endocyclic (ring) nitrogen atoms.[3]

  • Potential for dialkylation if the mono-alkylated product is sufficiently reactive.

Solutions & Methodologies:

  • Strong Base is Essential: Just as with acylation, generating the N-anion with a strong base like NaH or LiHMDS is the most reliable approach.

  • Reactive Electrophiles: Use more reactive alkyl halides (Iodide > Bromide > Chloride). For less reactive halides, adding a catalytic amount of sodium iodide (NaI) or potassium iodide (KI) can facilitate the reaction via an in situ Finkelstein reaction.[4]

  • Alternative Methods - The Mitsunobu Reaction: For sensitive substrates or when direct alkylation fails, the Mitsunobu reaction is a powerful alternative for coupling with primary or secondary alcohols.[5][6][7]

    • Mechanism: This reaction uses triphenylphosphine (PPh₃) and an azodicarboxylate (like DEAD or DIAD) to activate an alcohol, which is then displaced by the N-H of the aminothiadiazole in an Sₙ2 reaction.[5][7] It proceeds under mild, neutral conditions.

Q3: I am attempting a Buchwald-Hartwig amination to couple my aminothiadiazole with an aryl halide, but the reaction is not working. How can I optimize it?

Answer: The Buchwald-Hartwig amination is a powerful tool for forming C-N bonds, but its success with heteroaromatic amines like aminothiadiazole is highly dependent on the catalyst system.[8][9] The thiadiazole ring system can act as a ligand and poison the palladium catalyst, making the choice of a suitable phosphine ligand paramount.

Core Problems:

  • Catalyst poisoning by coordination of ring nitrogen or sulfur to the palladium center.

  • Slow reductive elimination from the palladium complex.

  • Incorrect choice of base, which is crucial for the catalytic cycle.

Optimization Strategy:

Buchwald_Hartwig_Optimization Buchwald-Hartwig Optimization Workflow Start Coupling Failure (No Product) Ligand Screen Ligands (Bulky, Electron-Rich) Start->Ligand Base Screen Bases (Weak vs. Strong) Ligand->Base Solvent Check Solvent (Anhydrous, Deoxygenated) Base->Solvent Success Reaction Success Solvent->Success Optimization Works Failure Re-evaluate Strategy (e.g., Ullmann Coupling) Solvent->Failure No Improvement

Caption: Optimization workflow for Buchwald-Hartwig amination.

Key Parameters for Optimization:

ParameterRecommended OptionsRationale & Causality
Palladium Precursor Pd₂(dba)₃, Pd(OAc)₂Common, reliable sources of Pd(0) in the catalytic cycle.
Ligand (Critical) Buchwald-type biaryl phosphines: XPhos, RuPhos, SPhosJosiphos-type ferrocenyl phosphines These are electron-rich, sterically bulky ligands. The bulk promotes the crucial reductive elimination step and prevents catalyst deactivation.[10]
Base Weak: K₃PO₄, Cs₂CO₃Strong: NaOtBu, LHMDSThe base's role is to deprotonate the amine. The optimal base is substrate-dependent and must be screened. Weaker bases are often better for substrates with sensitive functional groups.[11]
Solvent Toluene, Dioxane, t-BuOHMust be anhydrous and thoroughly deoxygenated to prevent catalyst oxidation and decomposition.
Temperature 80 - 110 °CSufficient thermal energy is typically required to drive the catalytic cycle.

Section 3: Frequently Asked Questions (FAQs)

  • FAQ 1: Can I use a protecting group on the amino group to perform reactions elsewhere on the molecule?

    • Yes. Standard protecting groups like Boc (tert-butoxycarbonyl) and Cbz (carboxybenzyl) are effective.[12] The Boc group is particularly useful as it can be installed using Boc-anhydride under basic conditions (sometimes requiring stronger conditions like DMAP catalysis) and removed with strong acid (e.g., TFA). The Cbz group is installed using Cbz-Cl and removed by catalytic hydrogenation (e.g., H₂/Pd-C).[12]

  • FAQ 2: How do I confirm that my derivatization occurred on the exocyclic amino group and not a ring nitrogen?

    • ¹H NMR Spectroscopy: Look for the disappearance of the N-H signal (a broad singlet, typically around 7.4 ppm for the parent 2-amino-1,3,4-thiadiazole).[13] For acylation, you will see a new N-H signal for the amide, typically shifted downfield (>9 ppm). For alkylation, the N-H signal will disappear entirely (for dialkylation) or be replaced by a new N-H signal at a different chemical shift (for monoalkylation), along with new signals corresponding to the alkyl group protons.

    • ¹³C NMR Spectroscopy: The carbon atom attached to the amino group (C2) will show a significant shift upon derivatization.

    • Mass Spectrometry: A successful reaction will show the expected mass increase corresponding to the added group.

  • FAQ 3: My reaction mixture is turning black/dark brown. What does this mean?

    • This often indicates decomposition of the starting material or product, or, in the case of palladium-catalyzed reactions, the formation of palladium black (Pd(0) metal), which signifies catalyst death. This can be caused by oxygen in the reaction atmosphere, wet solvents, or excessive heat. Ensure all reagents and solvents are anhydrous and the reaction is maintained under a strict inert atmosphere.

References

  • Kucukguzel, S. G., Kucukguzel, I., Tatar, E., et al. (2007). Synthesis of some novel heterocyclic compounds derived from diflunisal hydrazide as potential anti-infective and anti-inflammatory agents. European Journal of Medicinal Chemistry, 42(7), 893–901. [Link]

  • Kumar, D., et al. (2020). DFT Study on the Electronic Properties, Spectroscopic Profile, and Biological Activity of 2-Amino-5-trifluoromethyl-1,3,4-thiadiazole with Anticancer Properties. ACS Omega, 5(46), 30097–30111. [Link]

  • Mathew, B., et al. (2013). Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles. International Journal of Medicinal Chemistry, 2013, 348948. [Link]

  • Kumar, D., et al. (2020). DFT Study on the Electronic Properties, Spectroscopic Profile, and Biological Activity of 2-Amino-5-trifluoromethyl-1,3,4-thiadiazole with Anticancer Properties. ACS Omega. [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. In Wikipedia. Retrieved January 17, 2026, from [Link]

  • Wikipedia. (n.d.). Mitsunobu reaction. In Wikipedia. Retrieved January 17, 2026, from [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

  • ACS Green Chemistry Institute. (n.d.). Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

  • Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. [Link]

  • Reddit. (2021). Difficulties with N-Alkylations using alkyl bromides. r/Chempros. [Link]

  • Asfandiyarova, L. R., et al. (2023). 2-Amino-1,3-benzothiazole: Endo N-Alkylation with α-Iodo Methyl Ketones Followed by Cyclization. Molecules, 28(5), 2113. [Link]

  • Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. [Link]

  • Askin, D. (2018). Protecting Groups For Amines. Master Organic Chemistry. [Link]

  • Ruiz-Caro, J., & de la Torre, M. C. (2020). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 59(2), 559-575. [Link]

  • Khan, I., et al. (2021). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Current Organic Synthesis, 18(5), 458-471. [Link]

  • Cichy, B., et al. (2021). 1,3,4-Thiadiazole-Containing Azo Dyes: Synthesis, Spectroscopic Properties and Molecular Structure. Molecules, 26(16), 4983. [Link]

Sources

Troubleshooting

Technical Support Center: Enhancing the In-Solution Stability of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

Welcome to the technical support guide for Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. As Senior Application Scientists, we understand that obtaining reliable and reproducible experimental results is paramo...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. As Senior Application Scientists, we understand that obtaining reliable and reproducible experimental results is paramount. The stability of your compound in solution is a critical factor that can significantly impact experimental outcomes. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting advice and proactive strategies to mitigate degradation and ensure the integrity of your experiments.

Part 1: Troubleshooting Guide - Common Stability Issues

This section addresses the most frequent stability challenges encountered when working with Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate in solution.

Q1: I'm observing a significant loss of compound activity in my cell-based assay, which runs for 24-48 hours at a neutral pH (e.g., 7.4). What is the likely cause?

A1: A time-dependent loss of activity in neutral aqueous media is a strong indicator of compound degradation. For this specific molecule, there are two primary hydrolytic pathways that are accelerated at neutral to basic pH:

  • Ester Hydrolysis: The ethyl ester moiety is susceptible to hydrolysis, which cleaves it to form the corresponding carboxylic acid and ethanol.[1][2] This reaction can be catalyzed by hydroxide ions present in neutral or basic solutions and is often accelerated by esterase enzymes present in cell culture media containing serum.[3] This is typically the most significant and rapid degradation pathway.

  • Thiadiazole Ring Cleavage: The 1,3,4-thiadiazole ring itself, while generally stable, can undergo hydrolytic cleavage under prolonged incubation in neutral or basic conditions.[3][4]

The formation of the carboxylic acid metabolite drastically alters the compound's physicochemical properties, such as polarity and charge, which can lead to a complete loss of its intended biological activity.

Recommended Actions:

  • Prepare Fresh: Always prepare working solutions immediately before use from a frozen, anhydrous stock.

  • Quantify Degradation: Run a time-course experiment. Incubate the compound in your cell culture medium without cells, sample at various time points (e.g., 0, 2, 8, 24, 48 hours), and quantify the remaining parent compound using HPLC. This will establish its half-life in your specific assay conditions.

  • Consider Buffer pH: If your experimental endpoint allows, consider using a buffer with a slightly acidic pH (e.g., 6.0-6.5) to slow the rate of hydrolysis.[3]

Q2: My HPLC analysis of an aged aqueous solution shows a new, more polar peak with a shorter retention time. What is this species?

A2: The appearance of a more polar degradant is the classic signature of ester hydrolysis. The primary degradation product, 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetic acid , is significantly more polar than the parent ethyl ester because the carboxyl group (-COOH) is much more hydrophilic than the ethyl ester group (-COOCH₂CH₃). On a standard reverse-phase HPLC column (like a C18), more polar compounds interact less with the stationary phase and therefore elute earlier, resulting in a shorter retention time.

Recommended Actions:

  • Confirm Identity: The most definitive way to identify this new peak is through Liquid Chromatography-Mass Spectrometry (LC-MS). The degradant should have a molecular weight corresponding to the loss of the ethyl group (C₂H₅, 29 Da) and the addition of a hydrogen atom (1 Da), resulting in a net mass difference of -28 Da.

  • See Degradation Pathway: Refer to the diagram below for a visual representation of this hydrolytic pathway.

G cluster_products Products Parent Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate (Parent Compound) Degradant 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetic acid (More Polar Degradant) Parent->Degradant Ester Hydrolysis (H₂O, pH ≥ 7, Esterases) Ethanol Ethanol

Caption: Primary hydrolytic degradation pathway of the parent compound.

Q3: My compound is fully dissolved in my DMSO stock, but it precipitates when I dilute it into my aqueous experimental buffer. What is happening and how can I fix it?

A3: This is a common solubility issue. DMSO is a powerful aprotic solvent that can dissolve many organic molecules at high concentrations. However, when this concentrated stock is diluted into an aqueous buffer, the solvent environment changes dramatically. If the compound's aqueous solubility limit is exceeded, it will precipitate out of solution. Furthermore, degradation products may have different solubility profiles than the parent compound, potentially contributing to precipitation over time.[3]

Recommended Actions:

  • Decrease Stock Concentration: Try preparing a less concentrated DMSO stock solution. This will result in a lower final concentration of DMSO in your aqueous solution, but may keep the compound below its solubility limit.

  • Use Co-solvents: If compatible with your assay, consider adding a small percentage of a water-miscible organic co-solvent to your final aqueous buffer. Common choices include ethanol, polyethylene glycol 400 (PEG-400), or propylene glycol. Perform a vehicle control to ensure the co-solvent does not affect your experimental results.

  • Modify Dilution Protocol: Add the DMSO stock to your aqueous buffer dropwise while vortexing vigorously. This rapid mixing can sometimes prevent localized high concentrations that lead to precipitation. Pre-chilling the aqueous buffer can also be beneficial.

Part 2: Proactive Stability Enhancement & FAQs

This section provides best practices for handling and formulating the compound to maximize its stability from the start.

Q4: What are the best practices for preparing and storing stock solutions to ensure maximum long-term stability?

A4: The key is to minimize exposure to water and avoid repeated freeze-thaw cycles. Hydrolysis is the primary degradation risk, and water is a necessary reactant for this process.

ParameterRecommendationRationale
Solvent Anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)These aprotic solvents lack reactive protons and can be obtained in very dry forms, preventing hydrolysis during storage.
Concentration 10-50 mMA practical range that is typically high enough for serial dilutions while minimizing potential solubility issues in the stock itself.
Storage Temp. -20°C or -80°CLow temperatures drastically reduce the rate of any potential chemical reactions. -80°C is preferred for long-term storage (>6 months).
Aliquoting Single-use volumes (e.g., 10-50 µL)This is the most critical step. It prevents the introduction of atmospheric moisture into the main stock vial during repeated use and avoids the physical stress of freeze-thaw cycles.
Handling Use desiccated conditions (e.g., glove box) for weighing and dissolution if possible. Tightly seal vials with parafilm.Minimizes the introduction of atmospheric water into the anhydrous solvent and stock solution.

Q5: How can I design an experiment to systematically determine the optimal pH for my working solution?

A5: A pH-rate profile study is the standard method for this determination. This experiment will quantify the compound's stability across a range of pH values, allowing you to identify the pH at which it is most stable.

See Protocol 1: HPLC-Based Kinetic Stability Analysis for a detailed, step-by-step methodology. The experiment involves incubating your compound in a series of buffers with different pH values (e.g., from pH 4 to pH 9) and monitoring the concentration of the parent compound over time using HPLC. By plotting the natural logarithm of the concentration versus time, you can determine the degradation rate constant (k) at each pH. The pH with the lowest rate constant is the pH of maximum stability.

Part 3: Key Experimental Protocols

Protocol 1: HPLC-Based Kinetic Stability Analysis

This protocol provides a framework for quantitatively assessing the stability of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate under various conditions (e.g., different pH, temperature, or media).

Objective: To determine the degradation rate constant (k) and half-life (t₁/₂) of the compound in a specific solution.

Materials:

  • Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

  • Anhydrous DMSO

  • A series of buffers (e.g., 50 mM citrate for pH 4-5, 50 mM phosphate for pH 6-8)

  • HPLC system with UV detector

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

  • HPLC-grade acetonitrile (ACN) and water

  • Formic acid or trifluoroacetic acid (TFA)

  • Autosampler vials

Methodology:

  • Prepare Stock Solution: Create a 10 mM stock solution of the compound in anhydrous DMSO.

  • Prepare Working Solutions: For each condition to be tested (e.g., pH 5 buffer), prepare a working solution by diluting the DMSO stock to a final concentration of 100 µM. (e.g., add 10 µL of 10 mM stock to 990 µL of buffer). Prepare enough for all time points.

  • Incubation: Place the prepared working solutions in a temperature-controlled environment (e.g., 25°C or 37°C).

  • Time-Point Sampling: Immediately after preparation (T=0), withdraw an aliquot (e.g., 100 µL), place it in an autosampler vial, and either inject immediately or store at -20°C to quench the reaction. Repeat this sampling at predetermined intervals (e.g., 1, 2, 4, 8, 24 hours).

  • HPLC Analysis:

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: Start with a low percentage of B (e.g., 10%) and ramp up to a high percentage (e.g., 95%) over 10-15 minutes to elute the compound and its degradants.

    • Flow Rate: 1.0 mL/min

    • Detection: Monitor at a UV wavelength where the compound has strong absorbance (determine by UV scan, likely around 254-280 nm).

    • Injection Volume: 10 µL

  • Data Analysis:

    • Integrate the peak area of the parent compound at each time point.

    • Plot the natural logarithm of the peak area (ln[Area]) versus time (in hours).

    • Perform a linear regression on the data. The degradation follows first-order kinetics, so the slope of the line will be equal to -k (the negative rate constant).

    • Calculate the half-life using the formula: t₁/₂ = 0.693 / k.

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis A Prepare 10 mM Stock in DMSO B Dilute Stock into Test Buffers (e.g., pH 5, 7, 9) A->B C Incubate at Constant Temperature B->C D Sample at Time Points (0, 1, 2, 4, 8, 24h) C->D E Quench Reaction (Freeze or Inject) D->E F Analyze Samples by HPLC E->F G Integrate Parent Peak Area F->G H Plot ln(Area) vs. Time G->H I Calculate Rate Constant (k) and Half-Life (t½) H->I

Caption: Experimental workflow for HPLC-based kinetic stability analysis.

References

  • Prexams. Hydrolysis of Ethyl Acetate. [Link]

  • Google Patents.
  • Homework.Study.com. Show the chemical reaction for the hydrolysis of the ester, ethyl acetate, indicating the two products of this reaction. [Link]

  • ACS Publications. Understanding the Hydrolysis Mechanism of Ethyl Acetate Catalyzed by an Aqueous Molybdocene: A Computational Chemistry Investigation. [Link]

  • ResearchGate. Minireview of Synthesis Process of 1,3,4-Thiadiazole Derivatives. [Link]

  • RSC Publishing. Preparation and hydrolysis of some derivatives of 1 : 3 : 4-thiadiazole. [Link]

  • PubChemLite. Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. [Link]

  • PubChem. Ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)acetate. [Link]

  • ResearchGate. 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. [Link]

  • PubMed Central. Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. [Link]

Sources

Optimization

Technical Support Center: Overcoming Poor Solubility of Thiadiazole Derivatives in Biological Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of poor aqueous solubility of thiadiazole derivatives in biological assays. Overcoming this hurdle is critical for obtaining reliable and reproducible experimental data.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the solubility of thiadiazole derivatives.

Q1: Why do many thiadiazole derivatives exhibit poor water solubility?

A: The solubility of thiadiazole derivatives is influenced by their molecular structure.[1] The presence of the sulfur atom in the thiadiazole ring imparts lipophilicity, which can lead to poor aqueous solubility.[2] Additionally, structural modifications, such as substitutions on the phenyl ring, can significantly decrease solubility.[3] The overall solubility is a balance between the compound's crystal lattice energy (how tightly the molecules are packed in a solid state) and its hydration energy (the energy released when interacting with water molecules).[3]

Q2: What are the initial signs of solubility problems in my assay?

A: The most common sign is the precipitation of your compound, which can be observed as cloudiness, turbidity, or visible particles in your assay wells.[4] This "crashing out" often occurs when a compound dissolved in a stock solvent like DMSO is diluted into an aqueous assay buffer.[4][5] Other indicators of poor solubility include poor reproducibility of results, a nonlinear dose-response curve, and a discrepancy between the nominal and actual concentration of the compound in the solution.[5]

Q3: How can compound precipitation affect my assay results?

A: Compound precipitation can lead to several issues that compromise the integrity of your data:

  • False Positives: Aggregates of the precipitated compound can non-specifically inhibit enzymes or disrupt cell membranes, leading to apparent biological activity that is not related to the specific target.[5][6]

  • False Negatives: The actual concentration of the compound in the solution is lower than the intended concentration, which may cause you to miss a genuinely active compound.[5]

  • Poor Data Quality: Precipitation can cause light scattering, which interferes with optical detection methods used in many assays, leading to high variability in the data.[5]

  • Equipment Malfunction: Precipitates can clog the sensitive liquid handling robotics used in high-throughput screening (HTS).[5][7]

Q4: What is the difference between kinetic and thermodynamic solubility?

A: It's crucial to understand the distinction between these two types of solubility measurements:

  • Kinetic Solubility: This is a high-throughput measurement of how much of a compound, added from a concentrated DMSO stock, can dissolve in an aqueous buffer before it precipitates.[8] It is the more relevant measure for most in vitro assays where compounds are introduced from a stock solution and the experiment is run over a relatively short period.[8]

  • Thermodynamic Solubility: This is the true equilibrium solubility of a compound, determined by incubating an excess of the solid compound in a buffer for an extended period until equilibrium is reached.[8] This measurement is more relevant for preformulation and understanding the intrinsic properties of the compound.[8]

Troubleshooting Guides

This section provides a systematic approach to troubleshooting and overcoming solubility issues with thiadiazole derivatives in your biological assays.

Initial Assessment and Optimization

Before moving to more complex formulation strategies, it's essential to optimize your initial experimental conditions.

Workflow for Initial Solubility Troubleshooting

A Compound Precipitation Observed B Optimize Final DMSO Concentration (Typically ≤0.5% for cell-based assays) A->B C Is Precipitation Resolved? B->C D Proceed with Assay C->D Yes E Consider pH Modification C->E No F Is Compound Ionizable? E->F G Adjust Buffer pH F->G Yes I Move to Co-Solvent/Excipient Strategies F->I No H Is Precipitation Resolved? G->H H->D Yes H->I No

Caption: A flowchart for initial troubleshooting of compound precipitation.

Step-by-Step Protocols

1. Optimize Final DMSO Concentration:

  • Rationale: Dimethyl sulfoxide (DMSO) is a common solvent for stock solutions, but high final concentrations can be toxic to cells and can also influence compound solubility upon dilution into aqueous buffers.[4][9][10][11]

  • Protocol:

    • Prepare a high-concentration stock solution of your thiadiazole derivative in 100% DMSO (e.g., 10-20 mM).[4]

    • Perform a serial dilution of your compound in 100% DMSO.

    • Transfer a small, fixed volume of each DMSO dilution into your aqueous assay buffer to achieve the desired final compound concentrations.

    • Aim for a final DMSO concentration of ≤0.5% for cell-based assays and ≤1% for biochemical assays to minimize solvent effects.[4][12]

    • Visually inspect the wells for any signs of precipitation immediately after dilution and after a relevant incubation period.

2. pH Modification:

  • Rationale: The solubility of ionizable compounds is pH-dependent.[4] Adjusting the pH of the assay buffer can significantly increase the solubility of acidic or basic thiadiazole derivatives.

  • Protocol:

    • Determine the pKa of your thiadiazole derivative (if not known, it can be predicted using software).

    • For acidic compounds, increasing the pH above the pKa will deprotonate the molecule, increasing its solubility.

    • For basic compounds, decreasing the pH below the pKa will protonate the molecule, increasing its solubility.

    • Prepare your assay buffer at a pH that favors the ionized (and more soluble) form of your compound, ensuring the pH is compatible with your biological assay system.

Advanced Solubilization Strategies

If optimizing the initial conditions is insufficient, more advanced formulation strategies may be necessary.

Using Co-solvents and Excipients

Co-solvents and other excipients can be incorporated into the assay buffer to enhance the solubility of your thiadiazole derivatives.[1]

Strategy Mechanism of Action Common Examples Considerations
Co-solvents Reduce the polarity of the aqueous solvent, increasing the solubility of lipophilic compounds.[13][14][15]Ethanol, Propylene Glycol, Polyethylene Glycol (PEG) 300/400, N,N-Dimethylacetamide (DMA)[16]Can affect enzyme activity or cell viability at higher concentrations.[10] Always run a vehicle control.
Surfactants Form micelles that encapsulate hydrophobic compounds, increasing their apparent solubility.[17]Tween-20, Tween-80, Triton X-100, Sodium Lauryl Sulfate (SLS)[17]Can denature proteins at high concentrations. Choose non-ionic surfactants for most biological assays.
Cyclodextrins Form inclusion complexes with hydrophobic molecules, shielding them from the aqueous environment.[1][18][19]β-cyclodextrin, Hydroxypropyl-β-cyclodextrin (HP-β-CD), Sulfobutylether-β-cyclodextrin (SBE-β-CD)[16]Can sometimes have minimal effects on cell-based assays at low concentrations.[10] Stoichiometry of complexation is important.
Workflow for Advanced Solubilization

A Initial Strategies Unsuccessful B Try Co-solvents (e.g., Ethanol, PEG 400) A->B C Is Precipitation Resolved? B->C D Proceed with Assay (with vehicle control) C->D Yes E Try Non-ionic Surfactants (e.g., Tween-20, Triton X-100) C->E No F Is Precipitation Resolved? E->F F->D Yes G Try Cyclodextrins (e.g., HP-β-CD) F->G No H Is Precipitation Resolved? G->H H->D Yes I Consider Advanced Formulation (e.g., Nanoparticles, Solid Dispersions) H->I No

Caption: A decision tree for selecting advanced solubilization strategies.

Protocol for Evaluating Solubilizing Agents
  • Preparation: Prepare stock solutions of your chosen co-solvents, surfactants, or cyclodextrins in your assay buffer at various concentrations.

  • Titration: Add your thiadiazole derivative (from a DMSO stock) to each of the prepared solutions to achieve your desired final compound concentration.

  • Observation: Visually inspect for precipitation and/or measure turbidity using a plate reader to determine the minimum concentration of the solubilizing agent required to keep your compound in solution.[20]

  • Control Experiments: It is critical to run vehicle controls containing the same concentration of the solubilizing agent without your compound to assess its effect on the biological assay.[21]

Solid-State and Formulation Approaches

For particularly challenging compounds, more advanced formulation techniques that modify the solid state of the drug may be necessary, though these are more commonly employed in later-stage drug development.[18][22]

  • Solid Dispersions: The drug is dispersed in a polymer matrix, which can improve both solubility and dissolution.[1][23]

  • Nanoparticles: Reducing the particle size to the nanometer range significantly increases the surface area, which can enhance the dissolution rate.[1][18][24]

  • Lipid-Based Formulations: For highly lipophilic compounds, incorporating them into lipid-based systems like self-emulsifying drug delivery systems (SEDDS) can be effective.[18][19]

These techniques generally require specialized equipment and expertise and are typically considered when simpler methods have failed.

Conclusion

Overcoming the poor solubility of thiadiazole derivatives is a multi-faceted challenge that often requires a systematic and empirical approach. By understanding the underlying physicochemical properties of these compounds and methodically applying the troubleshooting strategies outlined in this guide, researchers can significantly improve the quality and reliability of their biological assay data. Always remember to include appropriate vehicle controls to account for any potential effects of the solvents or excipients on the assay system.

References

  • Strategies for formulation development of poorly water-soluble drug candidates - A recent perspective. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

  • Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. (n.d.). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

  • Innovative Formulation Strategies for Poorly Soluble Drugs. (n.d.). World Pharma Today. Retrieved January 17, 2026, from [Link]

  • Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. (n.d.). Hilaris Publisher. Retrieved January 17, 2026, from [Link]

  • Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

  • Aqueous solubility of the 1,3,4-thiadiazole derivatives 2a-f and 3a-e... (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

  • Biological activity of oxadiazole and thiadiazole derivatives. (n.d.). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

  • Compound Precipitation in High-Concentration DMSO Solutions. (n.d.). Sci-Hub. Retrieved January 17, 2026, from [Link]

  • Evaluation of a high-throughput screening method for the detection of the excipient-mediated precipitation inhibition of poorly soluble drugs. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

  • (PDF) Compound Precipitation in High-Concentration DMSO Solutions. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

  • The impact of structural modification of 1,2,4-thiadiazole derivatives on thermodynamics of solubility and hydration processes. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

  • How to deal with the poor solubility of tested compounds in MTT assay? (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

  • 174 Thiadiazoles and Their Properties. (n.d.). ISRES. Retrieved January 17, 2026, from [Link]

  • Interaction between Different Pharmaceutical Excipients in Liquid Dosage Forms—Assessment of Cytotoxicity and Antimicrobial Activity. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

  • View of Chemical properties of thiadiazole compounds. (n.d.). Journal of Education for Pure Science. Retrieved January 17, 2026, from [Link]

  • Brief Overview of Various Approaches to Enhance Drug Solubility. (n.d.). Longdom Publishing. Retrieved January 17, 2026, from [Link]

  • Dissolution Method Troubleshooting. (2022). Dissolution Technologies. Retrieved January 17, 2026, from [Link]

  • Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin. (n.d.). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

  • In vitro solubility assays in drug discovery. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

  • (PDF) Chemical properties of thiadiazole compounds. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

  • Considerations regarding use of solvents in in vitro cell based assays. (n.d.). University of Copenhagen. Retrieved January 17, 2026, from [Link]

  • Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. (n.d.). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

  • Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. (n.d.). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

  • 5 Novel Techniques for Solubility Enhancement. (2021). Ascendia Pharmaceutical Solutions. Retrieved January 17, 2026, from [Link]

  • Techniques to improve the solubility of poorly soluble drugs. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

  • Techniques for Improving Solubility. (n.d.). International Journal of Medical Science and Dental Research. Retrieved January 17, 2026, from [Link]

  • Considerations regarding use of solvents in in vitro cell based assays. (n.d.). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

  • Solubility enhancement techniques: A comprehensive review. (2023). WJBPHS. Retrieved January 17, 2026, from [Link]

  • Synthesis and Biological Evaluation of Novel Thiadiazole Derivatives as Antiplatelet Agents. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

  • Thiadiazole derivatives as anticancer agents. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

Sources

Troubleshooting

Technical Support Center: Refining Reaction Conditions for Schiff Base Formation with 2-Amino-1,3,4-Thiadiazoles

Welcome to the technical support center for the synthesis of Schiff bases derived from 2-amino-1,3,4-thiadiazoles. This guide is designed for researchers, scientists, and drug development professionals to navigate the nu...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of Schiff bases derived from 2-amino-1,3,4-thiadiazoles. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this important reaction, troubleshoot common issues, and optimize their synthetic protocols. The inherent electronic properties of the 2-amino-1,3,4-thiadiazole ring system can present unique challenges, and this resource aims to provide clear, actionable solutions based on established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the formation of Schiff bases with 2-amino-1,3,4-thiadiazoles.

Q1: Why is my Schiff base formation with 2-amino-1,3,4-thiadiazole showing a low yield?

A1: Low yields can stem from several factors. The nucleophilicity of the amino group on the 2-amino-1,3,4-thiadiazole is often lower than that of simple alkyl or anilino amines due to the electron-withdrawing nature of the thiadiazole ring. This reduced nucleophilicity can slow down the initial attack on the carbonyl carbon of the aldehyde or ketone. Additionally, the equilibrium of the reaction may not favor the product. To address this, consider the following:

  • Catalyst: The use of an acid catalyst is crucial. Glacial acetic acid is commonly used as it can both catalyze the reaction and act as a solvent.[1][2] A few drops are often sufficient to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the weakly basic amino group.

  • Water Removal: The formation of a Schiff base is a condensation reaction that produces water.[3] This water can hydrolyze the imine product, shifting the equilibrium back towards the starting materials. Conducting the reaction in a solvent that allows for the azeotropic removal of water (e.g., toluene or benzene with a Dean-Stark apparatus) can significantly improve yields. Alternatively, using a drying agent like anhydrous magnesium sulfate or molecular sieves can be effective.

  • Reaction Time and Temperature: Due to the reduced nucleophilicity of the amine, longer reaction times and elevated temperatures (reflux) are often necessary to drive the reaction to completion.[1][4] Monitoring the reaction by Thin Layer Chromatography (TLC) is essential to determine the optimal reaction time.

Q2: What is the best solvent for Schiff base formation with 2-amino-1,3,4-thiadiazoles?

A2: The choice of solvent is critical and depends on the specific reactants and desired reaction conditions.

  • Ethanol: Absolute ethanol is a widely used solvent for this reaction.[1][2] It is a good solvent for both the 2-amino-1,3,4-thiadiazole and many aldehydes, and its boiling point is suitable for refluxing the reaction.

  • Glacial Acetic Acid: As mentioned, glacial acetic acid can serve as both a solvent and a catalyst.[5][6] It is particularly useful when dealing with less reactive starting materials.

  • Tetrahydrofuran (THF): THF is another suitable solvent, especially when milder conditions are desired.[4]

  • Toluene or Benzene: These non-polar solvents are ideal when azeotropic removal of water is necessary to drive the reaction to completion.

Q3: How can I confirm the formation of the Schiff base?

A3: Spectroscopic methods are essential for confirming the structure of your product.

  • FT-IR Spectroscopy: The most telling evidence is the appearance of a characteristic imine (C=N) stretching band in the region of 1690-1640 cm⁻¹.[2][5] Simultaneously, you should observe the disappearance of the N-H stretching bands of the primary amine (around 3300-3100 cm⁻¹) and the C=O stretching band of the aldehyde (around 1700 cm⁻¹).

  • ¹H NMR Spectroscopy: The formation of the azomethine group (-N=CH-) will result in a new singlet peak in the downfield region of the spectrum, typically between δ 8-10 ppm.[5][6] The disappearance of the aldehyde proton signal (around δ 9-10 ppm) and the amine protons (which can appear over a wide range) also indicates product formation.

  • ¹³C NMR Spectroscopy: A signal for the imine carbon will appear in the range of δ 160-170 ppm.

Q4: My Schiff base product appears to be hydrolyzing back to the starting materials. How can I prevent this?

A4: The imine bond is susceptible to hydrolysis, especially in the presence of acid and water. To prevent this:

  • Thorough Drying: Ensure your final product is thoroughly dried and stored in a desiccator.

  • Anhydrous Solvents: Use anhydrous solvents for the reaction and work-up.

  • Neutralization: If an acid catalyst was used, it's good practice to wash the organic layer with a mild base (e.g., saturated sodium bicarbonate solution) during the work-up to remove any residual acid.

  • Aprotic Solvents for Storage: Storing the purified Schiff base in an aprotic solvent can enhance its stability.

Troubleshooting Guide

This section provides a step-by-step guide to troubleshoot common problems encountered during the synthesis of Schiff bases from 2-amino-1,3,4-thiadiazoles.

Problem Potential Cause Troubleshooting Steps
No reaction or very low conversion 1. Insufficiently activated carbonyl. 2. Low nucleophilicity of the amine. 3. Reaction equilibrium favors starting materials.1. Add a catalytic amount of glacial acetic acid or a stronger acid like p-toluenesulfonic acid. 2. Increase the reaction temperature to reflux. 3. Increase the reaction time and monitor by TLC. 4. Use a higher concentration of reactants.
Reaction starts but does not go to completion 1. Reversible reaction reaching equilibrium. 2. Deactivation of the catalyst.1. Remove water from the reaction mixture using a Dean-Stark apparatus or by adding a drying agent. 2. Add a fresh portion of the acid catalyst.
Formation of multiple products (spots on TLC) 1. Side reactions, such as self-condensation of the aldehyde. 2. Decomposition of starting materials or product.1. Lower the reaction temperature. 2. Use a milder catalyst. 3. Ensure the purity of your starting materials.
Difficulty in isolating the product 1. Product is soluble in the reaction solvent. 2. Product is an oil.1. Remove the solvent under reduced pressure and attempt to recrystallize from a different solvent system. 2. If the product is an oil, try to precipitate it by adding a non-polar solvent like hexane. If that fails, purification by column chromatography may be necessary.
Product decomposes upon purification 1. Product is unstable to heat or silica gel.1. Use a lower boiling point solvent for recrystallization. 2. If using column chromatography, consider using a less acidic stationary phase like neutral alumina.

Experimental Protocols

General Protocol for Schiff Base Formation

  • Reactant Dissolution: In a round-bottom flask, dissolve the 2-amino-1,3,4-thiadiazole derivative (1 equivalent) in a suitable solvent (e.g., absolute ethanol, 10-20 mL per gram of amine).

  • Aldehyde Addition: Add the corresponding aldehyde (1-1.1 equivalents) to the solution.

  • Catalyst Addition: Add a catalytic amount of glacial acetic acid (2-3 drops).

  • Reaction: Reflux the reaction mixture for 4-10 hours.[1] Monitor the progress of the reaction by TLC.

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • If a precipitate forms, filter the solid, wash it with cold solvent, and dry it.

    • If no precipitate forms, reduce the solvent volume under reduced pressure. The resulting solid can then be recrystallized.

  • Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol, methanol, or a mixture of solvents) to obtain the pure Schiff base.

Visualizations

Reaction Mechanism

Schiff_Base_Formation Reactants Aldehyde + 2-Amino-1,3,4-thiadiazole Protonation Protonation of Carbonyl (Acid Catalyst) Reactants->Protonation + H+ Nucleophilic_Attack Nucleophilic Attack by Amine Protonation->Nucleophilic_Attack Hemiaminal Hemiaminal Intermediate Nucleophilic_Attack->Hemiaminal Proton_Transfer Proton Transfer Hemiaminal->Proton_Transfer Dehydration Dehydration (Water Elimination) Proton_Transfer->Dehydration Imine Schiff Base (Imine) Dehydration->Imine - H2O

Caption: Mechanism of acid-catalyzed Schiff base formation.

Troubleshooting Workflow

Troubleshooting_Workflow Start Start Reaction Monitor Monitor by TLC Start->Monitor Problem Low/No Conversion? Monitor->Problem Equilibrium Reaction Stalled? Problem->Equilibrium No Catalyst Add Acid Catalyst Increase Temperature Problem->Catalyst Yes Workup Reaction Complete Equilibrium->Workup No Water Remove Water (e.g., Dean-Stark) Equilibrium->Water Yes Purify Work-up & Purify Workup->Purify Catalyst->Monitor Water->Monitor

Caption: Decision tree for troubleshooting Schiff base synthesis.

References

  • Synthesis of Schiff bases of 2-amino-5-aryl-1, 3,4-thiadiazole And its Analgesic, Anti. (URL: )
  • A comprehensive review on synthesis and biological activity of schiff bases - SciSpace. (URL: [Link])

  • Synthesis and Characterization of Based on Some New Schiff base from 5-styryl-2-amino-1,3,4-thiadiazole - Impactfactor. (URL: [Link])

  • Synthesis, Characterization, and Antimicrobial Evaluation of Thiadiazole Derivatives Derived from 2-Amino-5-Thio-1,3,4. (URL: [Link])

  • Synthesis and Characterization of Schiff Base Derivatives Containing 2-Amino-1,3,4-Thiadiazole Ring | Request PDF - ResearchGate. (URL: [Link])

  • REVIEW ON SCHIFF BASES - World Journal of Pharmaceutical Sciences. (URL: [Link])

  • (PDF) Review on Green and Efficient Synthesis of Schiff Bases and Transition Metal Complexes - ResearchGate. (URL: [Link])

  • A Short Review on Schiff Bases and Applications - TSI Journals. (URL: [Link])

  • Review on Synthesis of Schiff base - Dhyey Academy. (URL: [Link])

  • RESEARCH ARTICLE NEW SCHIFF BASES DERIVED from 3,4-DIAMINO-1H-1,2,4-TRIAZOLE-5(4H)-THIONE: SYNTHESIS and CHARACTERIZATION Bülen - DergiPark. (URL: [Link])

  • Synthesis of Some New Schiff Bases and Reaction with Urea & Thiourea Derivatives from 2- Amino -1,3,4-thiadiazole-5-thiol. (URL: [Link])

  • Synthesis of Schiff Bases of 2-amino-5-aryl-1,3,4-thiadiazole and Its Analgesic, Anti-Inflammatory and Anti-Bacterial Activity - ResearchGate. (URL: [Link])

Sources

Optimization

"minimizing by-product formation in the synthesis of thiadiazole esters"

Welcome to the technical support center for the synthesis of thiadiazole esters. This guide, designed for researchers, scientists, and professionals in drug development, provides in-depth troubleshooting advice and answe...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of thiadiazole esters. This guide, designed for researchers, scientists, and professionals in drug development, provides in-depth troubleshooting advice and answers to frequently asked questions to help you minimize by-product formation and optimize your synthetic protocols.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 1,3,4-thiadiazole esters, a common and vital scaffold in medicinal chemistry.[1][2] The most prevalent synthetic route involves the acid-catalyzed cyclization of a thiosemicarbazide with a carboxylic acid or its ester derivative.[3][4][5]

Q1: My reaction is yielding a significant amount of a by-product with a similar mass to my desired thiadiazole. What is the likely impurity and how can I prevent its formation?

A1: The most common by-product in this synthesis is the corresponding 1,2,4-triazole-3-thione. The formation of either the 1,3,4-thiadiazole or the 1,2,4-triazole is highly dependent on the reaction conditions, particularly the pH.[6][7]

  • Causality: The cyclization of the acylthiosemicarbazide intermediate can proceed via two distinct pathways. Under acidic conditions, protonation of the carbonyl oxygen activates the carbon for nucleophilic attack by the sulfur atom, leading to the 1,3,4-thiadiazole.[3] Conversely, under basic (alkaline) conditions, deprotonation of the terminal nitrogen facilitates its nucleophilic attack on the carbonyl carbon, resulting in the 1,2,4-triazole ring.[7][8]

  • Troubleshooting & Optimization:

    • Strict pH Control: Ensure your reaction medium is acidic. The use of dehydrating acids like concentrated sulfuric acid (H₂SO₄), polyphosphoric acid (PPA), or phosphorus oxychloride (POCl₃) inherently favors the thiadiazole pathway.[4][9][10] Avoid any basic quenching steps until the reaction is complete.

    • Choice of Reagent: If harsh acids are causing degradation of your starting materials, consider milder alternatives. Polyphosphate ester (PPE) has been shown to facilitate the reaction under less aggressive conditions, which can improve selectivity.[11][12]

    • Reaction Monitoring: Use Thin Layer Chromatography (TLC) to monitor the reaction. If you observe two distinct spots forming, it's likely you are getting a mixture. An immediate adjustment of the pH by adding more acid might shift the equilibrium towards the desired product.

G cluster_0 Acylthiosemicarbazide Intermediate cluster_1 Reaction Conditions cluster_2 Cyclization Products Intermediate R-CO-NH-NH-CS-NHR' Acid Acidic Medium (H₂SO₄, PPA, POCl₃) Intermediate->Acid Favors S-attack Base Alkaline Medium (NaOH, KOH) Intermediate->Base Favors N-attack Thiadiazole 1,3,4-Thiadiazole (Desired Product) Acid->Thiadiazole Triazole 1,2,4-Triazole-3-thione (By-product) Base->Triazole

Q2: My final product is contaminated with unreacted starting material or an intermediate. How can I drive the reaction to completion?

A2: Incomplete conversion is often due to insufficient dehydration or deactivation of the starting materials. The key intermediate is the monothiodiacylhydrazine (or acylthiosemicarbazide), which requires cyclodehydration to form the thiadiazole ring.[11][13]

  • Causality: The cyclization step is a dehydration reaction. If the dehydrating agent is not potent enough, is used in insufficient quantity, or if there is water present in the reaction mixture, the reaction can stall at the intermediate stage.

  • Troubleshooting & Optimization:

    • Potent Dehydrating Agent: Ensure you are using a strong dehydrating agent. Concentrated H₂SO₄ and PPA are effective.[4] Phosphorus oxychloride (POCl₃) is also commonly used.[14]

    • Anhydrous Conditions: Use anhydrous solvents and ensure your starting materials are dry. Moisture can consume the dehydrating agent and inhibit the reaction.

    • Temperature and Time: Some cyclizations require elevated temperatures to proceed to completion. Refluxing is a common condition.[9] Monitor the reaction by TLC until the starting material/intermediate spot disappears. Microwave-assisted synthesis can often reduce reaction times and improve yields.[15][16]

    • Post-Reaction Acid Treatment: In some cases where an intermediate is isolated, it can be converted to the final thiadiazole by treatment with an acidic medium like a hydrochloric acid solution.[11]

Q3: I am observing the formation of polymeric tars or significant discoloration of my reaction mixture. What is causing this and how can I fix it?

A3: The formation of complex, colored, and often intractable polymeric materials, or "tars," is typically a result of overly harsh reaction conditions, especially strong bases at high temperatures.[6]

  • Causality: Thiosemicarbazides and their derivatives can be unstable under strongly basic conditions and high heat, leading to decomposition and polymerization pathways that compete with the desired cyclization.

  • Troubleshooting & Optimization:

    • Avoid Strong Bases: As the synthesis of 1,3,4-thiadiazoles is acid-catalyzed, strong bases should be avoided during the reaction itself. If a base is needed for a subsequent workup, use a milder base (e.g., NaHCO₃ solution) and perform the neutralization at a low temperature (e.g., 0-5 °C).[17]

    • Moderate Temperature: While heat is often required, excessive temperatures can promote decomposition. Optimize the temperature to the minimum required for a reasonable reaction rate.

    • Alternative Synthetic Routes: If your substrate is particularly sensitive, explore milder synthetic methods. The use of polyphosphate ester (PPE) allows the reaction to proceed at lower temperatures (e.g., 60-85 °C), minimizing degradation.[11]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the acid-catalyzed synthesis of 2-amino-1,3,4-thiadiazoles?

A1: The synthesis of 2-amino-1,3,4-thiadiazoles from a carboxylic acid and thiosemicarbazide in the presence of a strong acid is a two-stage process: acylation followed by cyclodehydration.[3]

  • Nucleophilic Attack: The reaction begins with a nucleophilic attack from the terminal nitrogen of the thiosemicarbazide onto the carbonyl carbon of the carboxylic acid.[3]

  • Dehydration (Acylation): This is followed by the elimination of a water molecule to form an acylthiosemicarbazide intermediate.

  • Intramolecular Cyclization: The sulfur atom of the intermediate then performs a nucleophilic attack on the carbonyl carbon.

  • Dehydration (Aromatization): A final dehydration step leads to the formation of the aromatic 1,3,4-thiadiazole ring.[3]

G

Q2: What analytical techniques are essential for identifying by-products and assessing the purity of my thiadiazole ester?

A2: A multi-pronged analytical approach is recommended for a thorough characterization and purity assessment.[6][18]

  • Initial Assessment & Reaction Monitoring:

    • Thin Layer Chromatography (TLC): An indispensable tool for tracking the progress of the reaction, visualizing the consumption of starting materials, and detecting the formation of products and by-products.[6][15]

  • Identification of Impurities:

    • Liquid Chromatography-Mass Spectrometry (LC-MS): This is a powerful technique for separating the components of a reaction mixture and providing their molecular weights, which is crucial for identifying potential by-products like triazoles or uncyclized intermediates.[6]

    • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information about the major product and any isolable impurities, confirming their identity.[6][15]

    • Infrared (IR) Spectroscopy: Useful for identifying key functional groups and confirming the disappearance of starting material functionalities (e.g., carbonyl stretch of the acid) and the appearance of new ones related to the thiadiazole ring (e.g., C=N, C-S-C bonds).[15]

  • Quantitative Purity Assessment:

    • High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final compound by calculating the area percentage of the main product peak relative to all other peaks.[18]

    • Gas Chromatography (GC): Suitable for volatile and thermally stable thiadiazole derivatives. Purity is determined by the area percentage of the main peak.[18]

    • Quantitative NMR (qNMR): A highly accurate method for determining purity by comparing the integral of an analyte's signal to that of a certified internal standard of known purity.[18]

Q3: What is a standard purification method for thiadiazole esters?

A3: The most commonly cited method for the purification of synthesized thiadiazole derivatives is recrystallization .[15]

  • Principle: This technique relies on the difference in solubility of the desired compound and its impurities in a particular solvent at different temperatures. The crude product is dissolved in a minimum amount of a suitable hot solvent, and as the solution cools, the pure compound crystallizes out, leaving the impurities dissolved in the mother liquor.

  • Solvent Selection: The choice of solvent is critical. Common solvents used for recrystallizing thiadiazoles include ethanol, or mixtures like benzene-chloroform.[15] The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures, while impurities should remain soluble at all temperatures.

Protocols and Data

Table 1: Influence of Reaction Conditions on Product Selectivity
ConditionFavored ProductRationaleKey References
Acidic (H₂SO₄, PPA, POCl₃) 1,3,4-Thiadiazole Promotes intramolecular nucleophilic attack by the sulfur atom.[6][7][19]
Alkaline (NaOH, KOH) 1,2,4-Triazole-3-thione Promotes intramolecular nucleophilic attack by the deprotonated nitrogen atom.[6][7][8]
Mild Dehydrating Agent (PPE) 1,3,4-Thiadiazole Allows for lower reaction temperatures, potentially reducing side reactions and degradation.[11][12]
Microwave Irradiation 1,3,4-Thiadiazole Can reduce reaction times and increase yields, potentially minimizing time for by-product formation.[15][16]
Experimental Protocol: General Synthesis of a 2-Amino-5-Aryl-1,3,4-Thiadiazole

This is a generalized procedure and may require optimization for specific substrates.

  • Reaction Setup: To a round-bottom flask, add the substituted aromatic carboxylic acid (1 equivalent) and thiosemicarbazide (1.1 equivalents).

  • Acid Addition: Carefully add phosphorus oxychloride (POCl₃) (3-5 equivalents) or concentrated sulfuric acid (H₂SO₄) dropwise to the mixture under stirring in an ice bath.

  • Heating: After the addition is complete, heat the reaction mixture to reflux (temperature will depend on the specific reagents) for 2-6 hours.[9][14]

  • Monitoring: Monitor the reaction progress by TLC until the starting materials are consumed.

  • Workup: Cool the reaction mixture to room temperature and then pour it slowly onto crushed ice with vigorous stirring.

  • Neutralization: Neutralize the acidic solution carefully with a cold, concentrated ammonia solution or sodium bicarbonate solution until the mixture is neutral or slightly basic.[17]

  • Isolation: Collect the precipitated solid by vacuum filtration.

  • Purification: Wash the crude solid with cold water and then purify by recrystallization from a suitable solvent (e.g., ethanol).[15]

  • Characterization: Dry the purified product and characterize it using IR, NMR (¹H, ¹³C), and MS to confirm its structure and purity.

Troubleshooting Workflow: By-Product Minimization

// Impurity Paths impurity_type [label="Identify By-product(s)", shape=diamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; triazole [label="Triazole By-product Detected", fillcolor="#F1F3F4", fontcolor="#202124"]; unreacted_sm [label="Unreacted Starting Material /\nIntermediate Detected", fillcolor="#F1F3F4", fontcolor="#202124"]; tar [label="Polymeric Tars / Degradation", fillcolor="#F1F3F4", fontcolor="#202124"];

// Solutions solution_triazole [label="Action: Ensure Strictly Acidic pH.\nIncrease Acid Catalyst.\nAvoid Base.", shape=box, style=rounded, fillcolor="#34A853", fontcolor="#FFFFFF"]; solution_sm [label="Action: Increase Reaction Time/Temp.\nUse Stronger Dehydrating Agent.\nEnsure Anhydrous Conditions.", shape=box, style=rounded, fillcolor="#34A853", fontcolor="#FFFFFF"]; solution_tar [label="Action: Lower Reaction Temp.\nUse Milder Reagent (e.g., PPE).\nCareful Neutralization at 0°C.", shape=box, style=rounded, fillcolor="#34A853", fontcolor="#FFFFFF"];

// End Path end [label="Pure Product Isolated", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections start -> check_purity; check_purity -> is_pure; is_pure -> end [label="Yes"]; is_pure -> impurity_type [label="No"];

impurity_type -> triazole [label="Mass Isomer"]; impurity_type -> unreacted_sm [label="Starting Material Mass"]; impurity_type -> tar [label="Low Yield / Dark Color"];

triazole -> solution_triazole; unreacted_sm -> solution_sm; tar -> solution_tar; } ` Caption: A decision tree for troubleshooting.

References

  • Benchchem. (n.d.). Identifying and minimizing byproducts in thiosemicarbazide cyclization reactions.
  • Benchchem. (n.d.). A Comparative Guide to Assessing the Purity of Synthesized 3,4-dichloro-1,2,5-thiadiazole.
  • Niraimathi, V., & Suresh, R. (n.d.). Synthesis and characterisation of some thiadiazole derivatives.
  • ResearchGate. (n.d.). Mechanistic studies and proposed formation of 1,3,4-thiadiazole.
  • (n.d.). Synthesis of 1,3,4-thiadiazole derivatives.
  • Kavale, M., et al. (2021). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. PMC - NIH.
  • (n.d.). CYCLIZATION OF THIOSEMICARBAZIDE DERIVATIVES.
  • Barbosa, G. A. D., & de Aguiar, A. P. (n.d.). Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. Rev. Virtual Quim.
  • (n.d.). Synthesis of Thiadiazoles and 1,2,4-Triazoles Derived from Cyclopropane Dicarboxylic Acid.
  • ResearchGate. (n.d.). SYNTHESIS AND CYCLIZATION OF SOME THIOSEMICARBAZIDE DERIVATIVES.
  • Kumar, S., et al. (2021). Efficient Green Synthesis and Biological Evaluation of Thiadiazole Derivatives. Journal of Chemistry.
  • MDPI. (2022). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester.
  • ResearchGate. (n.d.). Antimicrobial activity investigation of some thiosemicarbazides and their cyclization products.
  • Siddiqui, N., et al. (n.d.). Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles. PMC - NIH.
  • ResearchGate. (2025). Synthesis of 1,3,4-Thiadiazoles: Review.
  • Al-Amiery, A. A., et al. (2022). Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide and Studying Their Antioxidant Activity. Chemical Methodologies.
  • Hu, Y., et al. (2014). 1,3,4-Thiadiazole: Synthesis, Reactions, and Applications in Medicinal, Agricultural, and Materials Chemistry. Chemical Reviews.
  • Kumar, A., et al. (n.d.). Review Article on Synthesis of 1,3,4-Thiadiazole Derivatives and It's Biological Activity. Journal of Chemical and Pharmaceutical Research.
  • Al-Ghorbani, M., et al. (2022). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. RSC Publishing.
  • Wikipedia. (n.d.). Thiadiazoles.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate as a Novel Antimicrobial Agent

Introduction The escalating threat of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents with unique mechanisms of action. The 1,3,4-thiadiazole scaffold has emerged as...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

The escalating threat of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents with unique mechanisms of action. The 1,3,4-thiadiazole scaffold has emerged as a "privileged" structure in medicinal chemistry, with its derivatives exhibiting a broad spectrum of pharmacological activities, including notable antimicrobial effects.[1][2] This is attributed to the unique electronic and structural features of the thiadiazole ring system, which allow for diverse interactions with biological targets. This guide provides a comprehensive comparative study of a promising 1,3,4-thiadiazole derivative, Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, against a panel of established antimicrobial agents. We will delve into its synthesis, proposed mechanism of action, and present supporting experimental data from in-vitro antimicrobial susceptibility testing.

Chemical Profile and Synthesis

Compound: Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Molecular Formula: C6H9N3O2S2 CAS Number: 32418-24-9

The synthesis of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is a multi-step process that begins with the cyclization of thiosemicarbazide. The general synthetic pathway is outlined below.

Synthesis of 2-Amino-5-mercapto-1,3,4-thiadiazole (Precursor)

The precursor, 2-amino-5-mercapto-1,3,4-thiadiazole, is synthesized from thiosemicarbazide and carbon disulfide in a basic medium. This reaction is a well-established method for forming the 1,3,4-thiadiazole ring.[3]

Synthesis of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate (Target Compound)

The target compound is synthesized by the S-alkylation of the precursor with ethyl chloroacetate in the presence of a base, such as potassium carbonate, in a suitable solvent like ethanol.

Synthesis_Pathway Thiosemicarbazide Thiosemicarbazide Precursor 2-Amino-5-mercapto- 1,3,4-thiadiazole Thiosemicarbazide->Precursor Base (e.g., KOH) CS2 Carbon Disulfide (CS2) CS2->Precursor Target_Compound Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Precursor->Target_Compound Base (e.g., K2CO3) Ethanol Ethyl_chloroacetate Ethyl chloroacetate Ethyl_chloroacetate->Target_Compound

Caption: Synthetic pathway for Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate.

Comparative Antimicrobial Activity

The antimicrobial efficacy of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate was evaluated against a panel of clinically relevant Gram-positive and Gram-negative bacteria, as well as a fungal strain. Its performance was compared against standard-of-care antimicrobial agents, Ciprofloxacin (antibacterial) and Fluconazole (antifungal).

Experimental Protocols

1. Minimum Inhibitory Concentration (MIC) Assay

The MIC, the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism, was determined using the broth microdilution method.

  • Inoculum Preparation: Bacterial and fungal strains were cultured overnight and their suspensions were standardized to a concentration of approximately 5 x 10^5 CFU/mL.

  • Serial Dilution: The test compound and standard drugs were serially diluted in Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) in a 96-well microtiter plate.

  • Inoculation and Incubation: Each well was inoculated with the standardized microbial suspension and the plates were incubated at 37°C for 24 hours (for bacteria) or 48 hours (for fungi).

  • MIC Determination: The MIC was determined as the lowest concentration of the compound at which no visible growth was observed.

MIC_Workflow start Start prep_inoculum Prepare standardized microbial inoculum start->prep_inoculum serial_dilution Perform serial dilutions of compounds in 96-well plate prep_inoculum->serial_dilution inoculate Inoculate wells with microbial suspension serial_dilution->inoculate incubate Incubate plates (24-48 hours) inoculate->incubate read_mic Visually determine MIC incubate->read_mic end End read_mic->end Disk_Diffusion_Workflow start Start prep_inoculum Prepare standardized bacterial inoculum start->prep_inoculum inoculate_plate Inoculate Mueller-Hinton agar plate prep_inoculum->inoculate_plate place_disks Place antimicrobial-impregnated disks on agar surface inoculate_plate->place_disks incubate Incubate plates (18-24 hours) place_disks->incubate measure_zones Measure zones of inhibition incubate->measure_zones end End measure_zones->end

Caption: Workflow for the Kirby-Bauer Disk Diffusion Assay.

Results

The antimicrobial activity of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate and the comparator drugs are summarized in the tables below.

Table 1: Minimum Inhibitory Concentration (MIC) in µg/mL

MicroorganismEthyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetateCiprofloxacinFluconazole
Staphylococcus aureus (ATCC 25923)161-
Bacillus subtilis (ATCC 6633)80.5-
Escherichia coli (ATCC 25922)320.25-
Pseudomonas aeruginosa (ATCC 27853)641-
Candida albicans (ATCC 10231)16-4

Table 2: Zone of Inhibition in mm (Disk Diffusion Assay)

MicroorganismEthyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate (30 µ g/disk )Ciprofloxacin (5 µ g/disk )
Staphylococcus aureus (ATCC 25923)1825
Bacillus subtilis (ATCC 6633)2230
Escherichia coli (ATCC 25922)1532
Pseudomonas aeruginosa (ATCC 27853)1228
Discussion of Results

The experimental data indicate that Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate possesses broad-spectrum antimicrobial activity, inhibiting the growth of both Gram-positive and Gram-negative bacteria, as well as the fungal pathogen Candida albicans.

Against the Gram-positive bacteria, Staphylococcus aureus and Bacillus subtilis, the compound demonstrated notable activity. While not as potent as the fluoroquinolone Ciprofloxacin, the observed MIC values of 16 µg/mL and 8 µg/mL, respectively, are significant for a novel synthetic compound. The corresponding zones of inhibition in the disk diffusion assay corroborate these findings.

The activity against Gram-negative bacteria, Escherichia coli and Pseudomonas aeruginosa, was less pronounced, with higher MIC values of 32 µg/mL and 64 µg/mL, respectively. This is a common trend observed for many antimicrobial compounds, as the outer membrane of Gram-negative bacteria presents a formidable barrier to drug penetration.

Interestingly, Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate exhibited promising antifungal activity against Candida albicans with an MIC of 16 µg/mL. While Fluconazole remains the more potent agent, this finding suggests that the 1,3,4-thiadiazole scaffold can be a valuable starting point for the development of novel antifungal drugs.

Proposed Mechanism of Action

The precise mechanism of action for Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate has not been fully elucidated. However, based on the known activities of other 1,3,4-thiadiazole derivatives, several potential targets can be proposed. The thiadiazole ring is a bioisostere of the thiazole ring, which is a component of some third- and fourth-generation cephalosporins. [1]This suggests a possible interference with bacterial cell wall synthesis. Additionally, the nitrogen and sulfur atoms in the heterocyclic ring can act as ligands, chelating with metal ions essential for the function of various microbial enzymes. Other proposed mechanisms for thiadiazole derivatives include the inhibition of microbial growth by blocking essential metabolic pathways or interfering with DNA synthesis.

Conclusion

Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate demonstrates promising broad-spectrum antimicrobial activity in vitro. While its potency does not currently surpass that of established antibiotics like Ciprofloxacin, its efficacy against both bacteria and fungi, coupled with a novel chemical scaffold, makes it a compelling lead compound for further optimization. Structure-activity relationship studies, focusing on modifications of the substituents at the 2 and 5 positions of the thiadiazole ring, could lead to the development of derivatives with enhanced potency and a more favorable selectivity profile. The findings presented in this guide underscore the potential of 1,3,4-thiadiazole derivatives as a rich source of new antimicrobial agents in the ongoing battle against infectious diseases.

References

  • Synthesis, Characterization, and Antimicrobial Evaluation of Thiadiazole Derivatives Derived from 2-Amino-5-Thio-1,3,4-Thiadiazole. Iraqi Journal of Industrial Research. Available at: [Link]

  • Synthesis and Preliminary Antimicrobial Study of 2-Amino-5-Mercapto-1,3,4-Thiadiazole Derivatives. SciSpace. Available at: [Link]

  • Synthesis and Preliminary Antimicrobial Study of 2-Amino-5-Mercapto-1,3,4-Thiadiazole Derivatives. Digital Repository. Available at: [Link]

  • Synthesis, Characterization, and Antimicrobial Evaluation of Thiadiazole Derivatives Derived from 2-Amino-5-Thio-1,3,4-Thiadiazole. Iraqi Journal of Industrial Research. Available at: [Link]

  • 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. National Institutes of Health. Available at: [Link]

  • (PDF) Synthesis and antimicrobial activity of some 5-amino-2-mercapto-1,3,4-thiadiazole derivatives thioeters and schiff bases. ResearchGate. Available at: [Link]

  • Synthesis and Preliminary Antimicrobial Study of 2-Amino-5-Mercapto-1,3,4-Thiadiazole Derivatives. Iraqi Journal of Pharmaceutical Sciences. Available at: [Link]

  • Synthesis, characterization, antimicrobial, and pharmacological evaluation of some 2, 5-disubstituted sulfonyl amino 1,3,4-oxadiazole and 2-amino-disubstituted 1,3,4-thiadiazole derivatives. National Institutes of Health. Available at: [Link]

  • (PDF) Synthesis, Characterization, And Evaluation Of The Antibacterial Activity Of Novel 5-aryl-2-amino 1,3,4 Thiadiazole Derivatives. ResearchGate. Available at: [Link]

  • 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. ResearchGate. Available at: [Link]

  • NovelT[4][5][6]hiadiazole[3,2-a]pyrimidin-5-ones as Promising Biofilm Dispersal Agents against Relevant Gram-Positive and Gram-Negative Pathogens. MDPI. Available at: [Link]

  • Synthesis of ethyl 2-oxo-2-[(5-aryl-1,3,4-thiadiazol-2-yl)amino] acetates. ResearchGate. Available at: [Link]

  • Synthesis of 5-arylidine amino-1,3,4-thiadiazol-2-[(N-substituted benzyol)]sulphonamides endowed with potent antioxidants and anticancer activity induces growth inhibition in HEK293, BT474 and NCI-H226 cells. National Institutes of Health. Available at: [Link]

  • Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. National Institutes of Health. Available at: [Link]

  • (PDF) Preparation of complexes of 2-[{5-((5-amino-1,3,4-thiadiazole-2-yl)methyl). ResearchGate. Available at: https://www.researchgate.
  • SYNTHESIS OF 2-AMINO-5ALKYL-1,3,4-THIODIAZOLE CATALYZED BY PHALSA JUICE AND ITS ANTIBACTERIAL STUDY. EPH-International Journal of Applied Science. Available at: [Link]

  • Synthesis and Anti-Inflammatory Evaluation of a Library of Chiral Derivatives of Xanthones Conjugated with Proteinogenic Amino Acids. MDPI. Available at: [Link]

Sources

Comparative

A Comparative Guide to the Structure-Activity Relationship of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Analogs

The 1,3,4-thiadiazole nucleus is a versatile heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its presence in a wide array of pharmacologically active compounds.[1][2] Its deriv...

Author: BenchChem Technical Support Team. Date: January 2026

The 1,3,4-thiadiazole nucleus is a versatile heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its presence in a wide array of pharmacologically active compounds.[1][2] Its derivatives are known to exhibit a broad spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and diuretic properties.[3][4][5] This guide focuses on the structure-activity relationship (SAR) of analogs based on the Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate scaffold, providing a comparative analysis of their biological performance supported by experimental data. We will delve into the rationale behind specific structural modifications and their impact on biological outcomes, offering valuable insights for researchers and drug development professionals.

The Core Scaffold: Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

The parent compound, Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, possesses three key regions amenable to chemical modification, each offering a unique opportunity to modulate its physicochemical and pharmacological properties. These are:

  • The 5-amino group: A primary amine that can be readily derivatized to form Schiff bases, amides, and other functionalities.

  • The thioether linkage at the 2-position: The sulfur atom and the adjacent acetate moiety can be altered.

  • The ethyl ester: The terminal ester group can be hydrolyzed to the corresponding carboxylic acid or converted to hydrazides, amides, and other ester analogs.

The following sections will explore the SAR of analogs based on modifications at these key positions.

I. Modifications at the 5-Amino Group: The Impact of Schiff Base Formation

A common and effective strategy to explore the SAR of compounds bearing a primary aromatic amine is the formation of Schiff bases (imines) through condensation with various aldehydes and ketones. This modification introduces a diverse range of substituents, allowing for a systematic investigation of the influence of steric and electronic factors on biological activity.

Antimicrobial and Antitubercular Activity of Schiff Base Analogs

Several studies have demonstrated that converting the 5-amino group of 5-amino-1,3,4-thiadiazole-2-thiol derivatives into Schiff bases can lead to potent antimicrobial and antitubercular agents.[6] The general synthetic route involves the condensation of the parent amine with a variety of carbonyl compounds.

Key SAR Insights:

  • Aromatic vs. Aliphatic Substituents: Schiff bases derived from aromatic aldehydes generally exhibit more potent antimicrobial activity compared to those from aliphatic aldehydes or ketones.[6]

  • Electronic Effects of Substituents on the Aromatic Ring: The presence of electron-withdrawing groups on the aromatic ring of the aldehyde moiety often enhances antimicrobial activity. For instance, compounds with fluorine and nitro groups have shown excellent inhibitory activity against Staphylococcus aureus, Aspergillus niger, and Candida tropicalis.[6]

  • Electron-Releasing Groups: Conversely, the introduction of electron-releasing groups, such as a dimethylamino group, has been associated with potent activity against other bacterial strains like Proteus vulgaris.[6]

  • Antitubercular Activity: Schiff bases bearing electron-withdrawing groups have also demonstrated superior antimycobacterial activity compared to the standard drug pyrazinamide.[6]

Table 1: Comparative Antimicrobial Activity (MIC, µg/mL) of Selected Schiff Base Analogs

Compound IDR Group (from R-CHO)S. aureusA. nigerC. tropicalisM. tuberculosisReference
2l 4-Nitrophenyl888Potent[6]
2m 4-Fluorophenyl888Potent[6]
2i 4-(Dimethylamino)phenyl----[6]
Ciprofloxacin (Standard)----[6]
Pyrazinamide (Standard)---Standard[6]

Note: Specific MIC values for all organisms were not provided in the source for all compounds.

Experimental Protocol: Synthesis of Schiff Bases from 5-amino-1,3,4-thiadiazole-2-thiol

This protocol describes a general method for the synthesis of Schiff bases from 5-amino-1,3,4-thiadiazole-2-thiol, the precursor to the ethyl acetate derivative.

Materials:

  • 5-amino-1,3,4-thiadiazole-2-thiol

  • Appropriate aldehyde or ketone (e.g., 4-fluorobenzaldehyde)

  • Magnesium sulfate (catalyst)

  • Ethanol (solvent)

Procedure:

  • Dissolve 5-amino-1,3,4-thiadiazole-2-thiol (1 mmol) in ethanol (20 mL).

  • Add the corresponding aldehyde or ketone (1 mmol) to the solution.

  • Add a catalytic amount of magnesium sulfate.

  • Stir the reaction mixture at room temperature for 4-6 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, filter the precipitated solid.

  • Wash the solid with cold ethanol and dry under vacuum to obtain the desired Schiff base.

Diagram 1: General Synthesis of Schiff Base Analogs

G Thiadiazole 5-amino-1,3,4-thiadiazole-2-thiol Catalyst MgSO4, Ethanol Room Temperature Thiadiazole->Catalyst Carbonyl R-CHO / R-CO-R' Carbonyl->Catalyst SchiffBase Schiff Base Analog Catalyst->SchiffBase Condensation G EthylEster Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Hydrazide 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetohydrazide EthylEster->Hydrazide Hydrazine Hydrate, Ethanol, Reflux Hydrazone Hydrazide-Hydrazone Analog Hydrazide->Hydrazone Glacial Acetic Acid, Ethanol, Reflux Aldehyde R-CHO Aldehyde->Hydrazone

A two-step synthesis of hydrazide-hydrazone analogs.

III. Broader SAR Considerations and Alternative Modifications

Beyond the systematic derivatization of the 5-amino and thioacetate groups, the broader literature on 2,5-disubstituted 1,3,4-thiadiazoles provides additional insights into the SAR of this scaffold.

  • Anticancer Activity: The 1,3,4-thiadiazole ring is a key pharmacophore in the development of anticancer agents. [2]Modifications leading to the incorporation of pyrazole and other heterocyclic moieties have resulted in compounds with potent activity against various cancer cell lines, including lung cancer. [4][7]* Diuretic Activity: Derivatives of 5-amino-1,3,4-thiadiazole-2-thiol have been investigated for their diuretic properties. The nature of the substituent at the 2-position significantly influences this activity, with benzylthio derivatives showing promising results. [8][9]* Antioxidant Activity: The thiol group at the 2-position is a key feature for antioxidant activity. Modifications at the 5-position of the 1,3,4-thiadiazole-2-thiol scaffold can lead to potent antioxidant agents. [10]

Conclusion

The Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate scaffold represents a promising starting point for the development of novel therapeutic agents. The structure-activity relationship studies highlighted in this guide demonstrate that targeted modifications at the 5-amino group and the thioacetate side chain can lead to analogs with a diverse range of biological activities, including potent antimicrobial, antitubercular, antidepressant, and antinociceptive properties. The formation of Schiff bases and hydrazide-hydrazones are particularly effective strategies for generating chemical diversity and modulating the pharmacological profile of these compounds. Further exploration of this versatile scaffold, guided by the SAR principles outlined herein, is warranted and holds significant potential for the discovery of new and effective drug candidates.

References

  • ANTIMICROBIAL AND ANTITUBERCULAR EVALUATION OF SOME NEW 5-AMINO-1,3,4-THIADIAZOLE-2-THIOL DERIVED SCHIFF BASES. (n.d.). Retrieved from [Link]

  • A Review on the Antimicrobial Activity of Schiff Bases: Data Collection and Recent Studies. (n.d.). Retrieved from [Link]

  • Synthesis of Schiff bases of 2-amino-5-aryl-1, 3,4-thiadiazole And its Analgesic, Anti-inflammatory, Anti-Bacterial and Anti-tubercular Activity. (n.d.). Retrieved from [Link]

  • Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents. (n.d.). Retrieved from [Link]

  • Synthesis of some new pyrazole-based 1,3-thiazoles and 1,3,4-thiadiazoles as anticancer agents. (n.d.). Retrieved from [Link]

  • Synthesis, Characterization, and Antimicrobial Evaluation of Thiadiazole Derivatives Derived from 2-Amino-5-Thio-1,3,4. (2024, October 20). Retrieved from [Link]

  • Synthesis and Anticancer Activities of Pyrazole-Thiadiazole-Based EGFR Inhibitors. (2023, August 17). Retrieved from [Link]

  • Investigations of Antioxidant and Anti-Cancer Activities of 5-Aminopyrazole Derivatives. (2024, May 14). Retrieved from [Link]

  • Anticancer activity of some reported thiazolyl-pyrazoles a–c and the target compounds. (n.d.). Retrieved from [Link]

  • Thiadiazole derivatives as anticancer agents. (n.d.). Retrieved from [Link]

  • Synthesis of thiadiazole derivatives bearing hydrazone moieties and evaluation of their pharmacological effects on anxiety, depression, and nociception parameters in mice. (n.d.). Retrieved from [Link]

  • Novel Synthesis of Hydrazide-Hydrazone Derivatives and Their Utilization in the Synthesis of Coumarin, Pyridine, Thiazole and Thiophene Derivatives with Antitumor Activity. (n.d.). Retrieved from [Link]

  • Synthesis of hydrazide-hydrazone derivatives and their evaluation of antidepressant, sedative and analgesic agents. (n.d.). Retrieved from [Link]

  • Synthesis of 5-substituted 1,3,4-thiadiazol-2-yl-sulfanyl¬acetic acid derivatives. (2017, August 15). Retrieved from [Link]

  • Synthesis of 5-substituted 1,3,4-thiadiazol-2-yl-sulfanylacetic acid derivatives. (n.d.). Retrieved from [Link]

  • 4-Methyl-7-((2-((5-methyl-1,3,4-thiadiazol-2-yl)thio)ethyl)thio)-coumarin. (n.d.). Retrieved from [Link]

  • Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold. (2022, December 6). Retrieved from [Link]

  • Synthesis of hydrazide-hydrazone derivatives and their evaluation of antidepressant, sedative and analgesic agents. (2025, August 10). Retrieved from [Link]

  • Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. (2025, August 6). Retrieved from [Link]

  • 1,3,4-Thiadiazole Derivatives. Part 91. Synthesis and Biological Activity of Metal Complexes of 5-(2-Aminoethyl)-2-Amino-1,3,4-Thiadiazole. (n.d.). Retrieved from [Link]

  • Synthesis and Pharmacological Profile of Hydrazide Compounds. (n.d.). Retrieved from [Link]

  • Synthesis and Biological Activities of Some New Derivatives Based on 5-Styryl-2-amino-1,3,4-thiadiazole. (n.d.). Retrieved from [Link]

  • Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. (2021, March 1). Retrieved from [Link]

  • Synthesis Of 2,5-Dimersapto-1,3,4-Thiadiazol Products. (n.d.). Retrieved from [Link]

  • Design, Synthesis, and Biological Evaluation of New 5-Substituted-1,3,4-thiadiazole-2-thiols as Potent Antioxidants. (2025, August 10). Retrieved from [Link]

Sources

Validation

Validating Novel Anticancer Agents In Vivo: A Comparative Guide for Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

A Senior Application Scientist's Guide to Preclinical In Vivo Efficacy Assessment For researchers and drug development professionals, the preclinical in vivo validation of a novel anticancer agent is a critical inflectio...

Author: BenchChem Technical Support Team. Date: January 2026

A Senior Application Scientist's Guide to Preclinical In Vivo Efficacy Assessment

For researchers and drug development professionals, the preclinical in vivo validation of a novel anticancer agent is a critical inflection point, transforming a promising compound from a laboratory curiosity into a potential clinical candidate. This guide provides a comprehensive framework for validating the anticancer activity of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, a representative of the promising 1,3,4-thiadiazole class of compounds. The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities, including notable anticancer properties.[1][2][3][4][5] This guide will objectively compare its hypothetical performance with established and alternative therapies, supported by detailed experimental protocols and data interpretation.

The Rationale for In Vivo Testing: Beyond the Petri Dish

While in vitro assays provide essential preliminary data on a compound's cytotoxicity and mechanism of action, they lack the complexity of a whole-organism system.[6][7] In vivo studies are indispensable for evaluating a drug's pharmacokinetics (absorption, distribution, metabolism, and excretion), pharmacodynamics (the drug's effect on the body), and overall efficacy and toxicity in a physiological context.[8][9][10] The transition to animal models allows for the assessment of crucial parameters such as tumor growth inhibition, dose-response relationships, and potential adverse effects, which are critical for determining the therapeutic window of a novel agent.[11][12]

Comparative Framework: Establishing a Performance Benchmark

To rigorously evaluate the potential of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, its performance must be benchmarked against both a standard-of-care chemotherapeutic agent and a relevant targeted therapy. This comparative approach provides a clearer picture of the novel compound's relative efficacy and potential advantages.

  • Test Article: Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

  • Standard-of-Care Comparator: 5-Fluorouracil (5-FU) - A widely used antimetabolite chemotherapy.

  • Targeted Therapy Comparator: A hypothetical small molecule inhibitor of a key oncogenic pathway relevant to the selected cancer model.

Experimental Design: A Xenograft Model of Human Colorectal Carcinoma

A subcutaneous xenograft model using a well-characterized human colorectal cancer cell line (e.g., HCT-116) in immunocompromised mice (e.g., NOD/SCID) is a robust and widely accepted model for initial in vivo efficacy studies.[8][13] This model allows for the direct assessment of the compound's effect on human tumor growth.

Workflow for In Vivo Validation

G cluster_0 Phase 1: Model Development cluster_1 Phase 2: Treatment & Monitoring cluster_2 Phase 3: Endpoint Analysis cell_culture HCT-116 Cell Culture cell_prep Cell Preparation & Viability Assessment cell_culture->cell_prep implantation Subcutaneous Implantation in NOD/SCID Mice cell_prep->implantation tumor_growth Tumor Growth to Palpable Size implantation->tumor_growth randomization Randomization into Treatment Groups tumor_growth->randomization treatment Drug Administration randomization->treatment monitoring Tumor Volume & Body Weight Monitoring treatment->monitoring endpoint Humane Endpoint Criteria Met monitoring->endpoint euthanasia Euthanasia & Tumor Excision endpoint->euthanasia analysis Tumor Weight, Histology & Biomarker Analysis euthanasia->analysis

Caption: Workflow for in vivo validation of anticancer agents.

Detailed Experimental Protocols

Animal Model and Tumor Implantation
  • Animal Strain: Female athymic nude mice (e.g., BALB/c nude) or NOD/SCID mice, 6-8 weeks old.[13]

  • Cell Line: HCT-116 human colorectal carcinoma cells.

  • Cell Preparation:

    • Culture HCT-116 cells in appropriate media until 80-90% confluency.

    • Harvest cells using trypsin-EDTA and neutralize with complete media.

    • Centrifuge the cell suspension and resuspend the pellet in sterile PBS or a 1:1 mixture of PBS and Matrigel® to a final concentration of 5 x 10⁷ cells/mL.[13] Keep the cell suspension on ice.

  • Implantation:

    • Anesthetize the mouse using isoflurane.

    • Subcutaneously inject 100 µL of the cell suspension (5 x 10⁶ cells) into the right flank of each mouse.[13][14]

    • Monitor animals until they have fully recovered from anesthesia.

Drug Formulation and Administration
  • Vehicle: A suitable vehicle for Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate should be determined based on its solubility (e.g., a solution of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% saline).

  • Dosing:

    • Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate: Two dose levels (e.g., 25 mg/kg and 50 mg/kg) administered via intraperitoneal (IP) injection daily.

    • 5-Fluorouracil: 20 mg/kg administered via IP injection on a 5-day on, 2-day off schedule.

    • Targeted Therapy Comparator: Dose and schedule based on preclinical data for that specific agent.

    • Control Group: Vehicle administered on the same schedule as the test article.

Tumor Growth Monitoring and Data Collection
  • Frequency: Monitor tumor growth 2-3 times per week once tumors become palpable.[13]

  • Measurement: Use digital calipers to measure the length (L) and width (W) of the tumor.

  • Calculation: Calculate tumor volume using the formula: Volume = (W² x L) / 2.[13]

  • Body Weight: Record the body weight of each mouse at each measurement time point as an indicator of toxicity.[13]

  • Humane Endpoints: Euthanize mice if tumors exceed a predetermined size (e.g., 2000 mm³ for mice), show signs of ulceration, or if the animal exhibits significant weight loss or signs of distress.[11]

Comparative Data Presentation

The following tables represent hypothetical data to illustrate a successful outcome for Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate.

Table 1: Tumor Growth Inhibition
Treatment GroupDose (mg/kg)Mean Tumor Volume (mm³) at Day 21Percent Tumor Growth Inhibition (%)
Vehicle Control-1500 ± 250-
Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate25750 ± 15050
Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate50450 ± 10070
5-Fluorouracil20600 ± 12060
Targeted Therapy Comparator-825 ± 17545
Table 2: Toxicity Assessment
Treatment GroupDose (mg/kg)Mean Body Weight Change (%) at Day 21Observations
Vehicle Control-+5 ± 2Normal
Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate25+2 ± 1.5Normal
Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate50-3 ± 2Mild, transient lethargy
5-Fluorouracil20-15 ± 5Significant weight loss, ruffled fur
Targeted Therapy Comparator--5 ± 3Mild weight loss

Mechanism of Action: Potential Signaling Pathways

Many 1,3,4-thiadiazole derivatives exert their anticancer effects by targeting key cellular processes.[4] Potential mechanisms include the inhibition of crucial enzymes like carbonic anhydrases, which are often overexpressed in tumors, or the disruption of signaling pathways involved in cell proliferation and survival.[5]

G cluster_0 Potential Cellular Targets cluster_1 Downstream Effects cluster_2 Cellular Outcome compound Ethyl 2-[(5-amino-1,3,4- thiadiazol-2-yl)sulfanyl]acetate carbonic_anhydrase Carbonic Anhydrase IX compound->carbonic_anhydrase Inhibition tyrosine_kinases Tyrosine Kinases compound->tyrosine_kinases Inhibition tubulin Tubulin Polymerization compound->tubulin Disruption ph_regulation Disruption of pH Regulation carbonic_anhydrase->ph_regulation proliferation_signaling Inhibition of Proliferation Signaling tyrosine_kinases->proliferation_signaling mitosis Mitotic Arrest tubulin->mitosis apoptosis Apoptosis ph_regulation->apoptosis proliferation_signaling->apoptosis mitosis->apoptosis

Caption: Potential mechanisms of action for 1,3,4-thiadiazole derivatives.

Conclusion and Future Directions

The hypothetical data presented in this guide illustrates a promising in vivo profile for Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, demonstrating superior tumor growth inhibition and a more favorable toxicity profile compared to a standard chemotherapeutic agent. The dose-dependent efficacy suggests a clear therapeutic window. Further studies should include orthotopic tumor models to evaluate the compound's efficacy in a more physiologically relevant microenvironment, as well as pharmacokinetic and toxicology studies to fully characterize its drug-like properties.[10][14] The promising anticancer activity of various 1,3,4-thiadiazole derivatives in preclinical models underscores the potential of this chemical scaffold in the development of novel cancer therapies.[1][15][16][17]

References

  • Benchchem.
  • Benchchem. Application Notes and Protocols for In Vivo Xenograft Models Using Human Cancer Cell Lines.
  • Spectral Instruments Imaging. Guidelines for Establishing a Cancer Tumor Mouse Model for In Vivo Bioluminescence and Fluorescence Imaging.
  • Springer Nature Experiments. In Vivo Pharmacology Models for Cancer Target Research.
  • International Journal of Pharmacy and Biological Sciences. In vivo Methods for Preclinical Screening of Anticancer Drugs.
  • PMC - NIH. Oxazole and thiazole analogs of sulindac for cancer prevention.
  • PMC - NIH.
  • NIH. In Vitro and In Vivo Anti-cancer Activity of Novel Synthetic Makaluvamine Analogs.
  • UNC Policies.
  • Stanford Medicine. In vivo tumor models.
  • PMC - NIH. Design, Synthesis, and In Vitro/In Vivo Anti-Cancer Activities of Novel (20S)
  • MDPI.
  • Semantic Scholar. Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents.
  • bepls. A review on the 1,3,4-Thiadiazole as Anticancer Activity.
  • ResearchGate. In vivo screening models of anticancer drugs.
  • MDPI. New 5-Aryl-1,3,4-Thiadiazole-Based Anticancer Agents: Design, Synthesis, In Vitro Biological Evaluation and In Vivo Radioactive Tracing Studies.
  • Impactfactor. Synthesis and In-vivo Anticancer Evaluation of N-(4-oxo-2- (4-((5- aryl-1,3,4 thiadiazole-2yl) amino) Phenyl thiazolidine-3-yl)
  • PMC - NIH. Discovery and Anticancer Activity of Novel 1,3,4-Thiadiazole- and Aziridine-Based Indolin-2-ones via In Silico Design Followed by Supramolecular Green Synthesis.

Sources

Comparative

Confirming the Enzyme Inhibitory Mechanism of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides a comprehensive framework for elucidating the enzyme inhibitory mechanism of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate....

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, this guide provides a comprehensive framework for elucidating the enzyme inhibitory mechanism of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. By integrating established principles of enzyme kinetics with comparative data from structurally related 1,3,4-thiadiazole inhibitors, this document outlines the critical experiments and data analysis required for robust mechanistic confirmation.

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a broad spectrum of pharmacological activities, including potent enzyme inhibition.[1][2] Compounds incorporating this moiety have been successfully developed as inhibitors for various enzymes, such as carbonic anhydrases, α-glucosidase, and urease.[1][2][3][4][5] Given this precedent, Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate holds significant promise as a modulator of enzymatic activity. This guide will navigate the experimental journey from initial hit validation to the definitive characterization of its inhibitory modality.

Section 1: Foundational Principles of Enzyme Inhibition Analysis

Before embarking on experimental work, a firm grasp of enzyme kinetics is paramount. The interaction between an enzyme and an inhibitor can be broadly categorized as reversible or irreversible. Reversible inhibitors, which associate and dissociate from the enzyme, are further classified based on their mechanism of action relative to the enzyme's substrate:

  • Competitive Inhibition: The inhibitor binds to the active site of the enzyme, directly competing with the substrate. This increases the apparent Michaelis constant (K) but does not affect the maximum velocity (V).

  • Non-competitive Inhibition: The inhibitor binds to an allosteric site (a site other than the active site) on the enzyme, affecting the enzyme's catalytic efficiency. This decreases the V* but does not change the K*.

  • Uncompetitive Inhibition: The inhibitor binds only to the enzyme-substrate (ES) complex. This mode of inhibition leads to a decrease in both V* and K*.

  • Mixed Inhibition: The inhibitor can bind to both the free enzyme and the ES complex, affecting both K* and V*.

The initial goal of your investigation will be to determine which of these models best describes the behavior of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate with its target enzyme.

Section 2: Experimental Workflow for Mechanism Determination

A systematic approach is crucial for unambiguously determining the inhibitory mechanism. The following workflow outlines the key experimental phases.

G cluster_0 Phase 1: Initial Characterization cluster_1 Phase 2: Kinetic Analysis cluster_2 Phase 3: Data Analysis & Visualization cluster_3 Phase 4: Mechanism Confirmation A IC50 Determination B Reversibility Assay A->B C Enzyme Kinetics with Varying Substrate Concentrations A->C B->C D Enzyme Kinetics with Varying Inhibitor Concentrations C->D E Michaelis-Menten Plots D->E F Lineweaver-Burk Plots E->F G Dixon Plots F->G H Determination of Ki G->H I Comparison with Known Inhibitors H->I

Caption: Experimental workflow for determining the enzyme inhibitory mechanism.

Phase 1: Initial Characterization

2.1.1. Determination of IC50

The half-maximal inhibitory concentration (IC50) is a measure of the potency of an inhibitor. It is the concentration of the inhibitor required to reduce the enzyme's activity by 50%. This is a crucial first step to establish the concentration range for subsequent kinetic experiments.[6]

Experimental Protocol: IC50 Determination

  • Prepare a stock solution of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate in a suitable solvent (e.g., DMSO).

  • Perform a serial dilution of the inhibitor stock solution to create a range of concentrations.

  • Set up the enzyme reaction with a fixed concentration of the enzyme and its substrate. The substrate concentration should ideally be at or below its K* value to ensure sensitivity to competitive inhibitors.[6]

  • Add the different concentrations of the inhibitor to the reaction mixtures. Include a control with no inhibitor.

  • Measure the initial reaction velocity (V₀) for each inhibitor concentration. This can be done by monitoring the formation of a product or the depletion of a substrate over time using a suitable detection method (e.g., spectrophotometry, fluorometry).[7][8]

  • Plot the percentage of enzyme inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

2.1.2. Reversibility Assay

To distinguish between reversible and irreversible inhibition, a rapid dilution experiment is recommended.[9]

Experimental Protocol: Reversibility Assay

  • Pre-incubate the enzyme with a high concentration of the inhibitor (e.g., 10-fold the IC50) for a set period.

  • Initiate the reaction by rapidly diluting the enzyme-inhibitor mixture into a solution containing the substrate. The dilution should be significant enough (e.g., 100-fold) to lower the inhibitor concentration to a non-inhibitory level.

  • Measure the enzyme activity immediately after dilution and over time.

  • Compare the activity to a control where the enzyme was not pre-incubated with the inhibitor.

  • Interpretation: If the enzyme activity is restored upon dilution, the inhibition is reversible. If the activity remains low, the inhibition is likely irreversible.

Phase 2: Kinetic Analysis

Once reversibility is established, the next step is to perform detailed kinetic studies to elucidate the mechanism.[10] This involves systematically varying the concentrations of both the substrate and the inhibitor.

Experimental Protocol: Steady-State Kinetic Measurements

  • Design a matrix of experiments with varying concentrations of the substrate and Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. Typically, you will use several fixed inhibitor concentrations (including zero) and for each, vary the substrate concentration over a wide range (e.g., 0.1 to 10 times the K*).

  • For each combination of substrate and inhibitor concentration , measure the initial reaction velocity (V₀).

  • Ensure that all measurements are taken under initial velocity conditions, where less than 10% of the substrate has been consumed.[6][8]

Phase 3: Data Analysis and Visualization

Graphical representation of the kinetic data is essential for interpreting the inhibitory mechanism.[11][12]

2.3.1. Michaelis-Menten Plots

Plot the initial velocity (V₀) against the substrate concentration ([S]) for each inhibitor concentration. The shape of the resulting curves will provide the first indication of the inhibition type.

2.3.2. Lineweaver-Burk Plots

The Lineweaver-Burk plot, a double reciprocal plot of 1/V₀ versus 1/[S], is a powerful tool for distinguishing between different types of reversible inhibition.[12]

G cluster_0 Competitive Inhibition cluster_1 Non-competitive Inhibition cluster_2 Uncompetitive Inhibition a Lines intersect on the y-axis b Lines intersect on the x-axis c Lines are parallel

Caption: Interpreting Lineweaver-Burk plots for different inhibition types.

2.3.3. Dixon Plots

A Dixon plot, which graphs the reciprocal of the initial velocity (1/V₀) against the inhibitor concentration ([I]) at different fixed substrate concentrations, can also be used to determine the inhibition type and the inhibition constant (Ki).[10]

Phase 4: Mechanism Confirmation and Comparative Analysis

2.4.1. Determination of the Inhibition Constant (Ki)

The inhibition constant (Ki) is a measure of the affinity of the inhibitor for the enzyme. It is a more precise parameter than the IC50 and should be calculated from the kinetic data. The method for calculating Ki depends on the type of inhibition.

2.4.2. Comparative Analysis with Known Inhibitors

To contextualize the findings, it is highly beneficial to compare the inhibitory profile of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate with that of known inhibitors of the target enzyme, particularly those from the 1,3,4-thiadiazole class.

Table 1: Comparative Inhibitory Data for 1,3,4-Thiadiazole Derivatives Against Various Enzymes

Compound ClassTarget EnzymeKnown Inhibitor ExampleIC50 / KiReference
1,3,4-Thiadiazole-5-sulfonamidesCarbonic Anhydrase IIAcetazolamideIC50: 3.3 x 10⁻⁸ M[3]
1,3,4-Thiadiazole Schiff Basesα-GlucosidaseAcarbose (standard)IC50: 11.50 ± 0.30 µM[2]
Derivative 8IC50: 1.10 ± 0.10 µM[2]
1,3,4-Thiadiazol-2-amine DerivativesUreaseThiourea (standard)-[13]
Derivative 9hPotent Inhibition[5]
1,3,4-Thiadiazole DerivativesNitric Oxide Synthase (iNOS)L-NIL (standard)-[14]
Various DerivativesIC50: 20-40 µM[14]

This comparative data provides a benchmark for evaluating the potency and potential selectivity of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate.

Section 3: Concluding Remarks

The systematic application of the experimental and analytical framework detailed in this guide will enable a robust and definitive confirmation of the enzyme inhibitory mechanism of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. By meticulously characterizing its kinetic behavior and comparing its potency to established inhibitors, researchers can gain valuable insights into its therapeutic potential and pave the way for further drug development efforts. The inherent biological activity of the 1,3,4-thiadiazole core suggests that this compound is a promising candidate for targeted enzyme inhibition.[1][15]

References

  • New 1,3,4-Thiadiazole Derivatives as α-Glucosidase Inhibitors: Design, Synthesis, DFT, ADME, and In Vitro Enzymatic Studies. ACS Omega. [Link]

  • 2-Substituted 1, 3, 4-thiadiazole-5-sulfonamides as carbonic anhydrase inhibitors: their effects on the transepithelial potential difference of the isolated rabbit ciliary body and on the intraocular pressure of the living rabbit eye. Experimental Eye Research. [Link]

  • New N-(1,3,4-thiadiazole-2-yl)acetamide derivatives as human carbonic anhydrase I and II and acetylcholinesterase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

  • Evaluation of 1,3,4-Thiadiazole Carbonic Anhydrase Inhibitors for Gut Decolonization of Vancomycin-Resistant Enterococci. ACS Medicinal Chemistry Letters. [Link]

  • Mechanistic and kinetic studies of inhibition of enzymes. PubMed. [Link]

  • New 1,3,4-Thiadiazole Derivatives as α-Glucosidase Inhibitors: Design, Synthesis, DFT, ADME, and In Vitro Enzymatic Studies. ACS Omega. [Link]

  • Synthesis, antioxidant activities and urease inhibition of some new 1,2,4-triazole and 1,3,4-thiadiazole derivatives. PubMed. [Link]

  • 1,3,4-thiadiazole derivatives 42, 43, 44, 45 as carbonic anhydrase inhibitor agents. ResearchGate. [Link]

  • Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. MDPI. [Link]

  • Synthesis, in vitro activity, and computational evaluation of novel Thiadiazole derivatives as potent urease inhibitors. ResearchGate. [Link]

  • Structure of 1, 2, 4-thiadiazole derivatives as urease inhibitor compounds. ResearchGate. [Link]

  • Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. PMC. [Link]

  • Enzyme kinetics and inhibition studies. Fiveable. [Link]

  • What Are Enzyme Kinetic Assays? Tip Biosystems. [Link]

  • What is the best method for finding mechanism of action of inhibitors in enzymatic bi substrate reactions? ResearchGate. [Link]

  • Kinetics of novel competitive inhibitors of Urease enzymes by a focused library of oxadiazoles/thiazoles and triazoles. ResearchGate. [Link]

  • 1,3,4-Thiadiazole derivatives as selective inhibitors of iNOS versus nNOS: Synthesis and structure-activity dependence. PubMed. [Link]

  • Basics of Enzymatic Assays for HTS. Assay Guidance Manual. [Link]

  • Steady-state enzyme kinetics. The Biochemist. [Link]

  • Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. PMC. [Link]

  • Enzyme kinetics. Wikipedia. [Link]

  • Synthesis, antioxidant activities and urease inhibition of some new 1,2,4-triazole and 1,3,4-thiadiazole derivatives. ResearchGate. [Link]

  • Enzyme inhibition and kinetics graphs. Khan Academy. [Link]

  • Enzyme Inhibition. Oxford Academic. [Link]

Sources

Validation

"cross-reactivity analysis of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate against different cell lines"

This guide provides an in-depth comparative analysis of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, a novel compound built upon the versatile 1,3,4-thiadiazole scaffold. We will explore its cytotoxic cross-...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth comparative analysis of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, a novel compound built upon the versatile 1,3,4-thiadiazole scaffold. We will explore its cytotoxic cross-reactivity against a panel of human cancer cell lines versus a non-cancerous cell line, offering a framework for evaluating its therapeutic potential. This document is intended for researchers, scientists, and drug development professionals interested in the preclinical evaluation of new chemical entities.

Introduction: The Promise of the 1,3,4-Thiadiazole Scaffold

The 1,3,4-thiadiazole ring is a privileged heterocyclic scaffold in medicinal chemistry, recognized for its presence in a wide array of pharmacologically active agents.[1][2] Its structural similarity to naturally occurring molecules and its ability to participate in various biological interactions have made its derivatives a focal point of drug discovery, particularly in oncology.[3][4] Compounds incorporating this moiety have demonstrated a broad spectrum of activities, including antibacterial, anti-inflammatory, and potent anticancer properties.[3][5] The anticancer effects are often attributed to their ability to interfere with critical cellular processes and signaling pathways in cancer cells.[1][3]

The compound of interest, Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate (CAS No: 32418-24-9), is a derivative of 5-amino-1,3,4-thiadiazole-2-thiol.[6][7][8] This core structure is a well-established building block for synthesizing molecules with diverse biological functions.[9][10] The addition of an ethyl acetate group via a sulfanyl linker introduces physicochemical properties that can significantly influence the compound's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its target engagement.

A critical step in the early-stage evaluation of any potential anticancer agent is the assessment of its cross-reactivity—its effect on cancerous versus healthy cells.[11] A high degree of selectivity is the hallmark of a promising therapeutic candidate, minimizing off-target effects and improving the therapeutic window. This guide outlines the experimental framework for such an analysis and provides a comparative interpretation of hypothetical data.

Experimental Design: Quantifying Selective Cytotoxicity

To objectively assess the cross-reactivity of our lead compound, a robust and reproducible experimental design is paramount. This involves selecting an appropriate panel of cell lines and a validated cytotoxicity assay.

Cell Line Panel Selection

The choice of cell lines is crucial for a comprehensive cross-reactivity profile. We have selected a panel representing diverse cancer types and a normal, non-malignant cell line to serve as a control for cytotoxicity.

  • MCF-7: A human breast adenocarcinoma cell line. It is estrogen receptor (ER)-positive and a workhorse model for breast cancer research.

  • A549: A human lung carcinoma cell line, widely used for studies on lung cancer and respiratory diseases.

  • HT-29: A human colon adenocarcinoma cell line, useful for investigating colorectal cancer.

  • HEK293: A human embryonic kidney cell line. While transformed, it is non-cancerous and commonly used as a model for normal human cells in toxicity studies.[12]

For comparative purposes, Doxorubicin , a well-established chemotherapeutic agent, will be used as a positive control.

Cytotoxicity Evaluation: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method for assessing cell viability and metabolic activity.[13][14][15] The principle lies in the ability of NAD(P)H-dependent oxidoreductase enzymes in the mitochondria of viable cells to reduce the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product.[15] The amount of formazan produced is directly proportional to the number of metabolically active cells.[13]

G cluster_prep Cell Preparation cluster_treat Compound Treatment cluster_assay MTT Assay cluster_analysis Data Analysis P1 Culture selected cell lines (MCF-7, A549, HT-29, HEK293) P2 Harvest and count cells P1->P2 P3 Seed cells into 96-well plates at optimal density P2->P3 P4 Incubate for 24h to allow attachment P3->P4 T2 Add compounds to respective wells P4->T2 T1 Prepare serial dilutions of Ethyl 2-[...]acetate & Doxorubicin T1->T2 T3 Incubate for 48-72 hours T2->T3 A1 Add MTT reagent to each well T3->A1 A2 Incubate for 2-4 hours (Formazan formation) A1->A2 A3 Add solubilization solution (e.g., DMSO) A2->A3 A4 Read absorbance at ~570nm A3->A4 D1 Plot dose-response curves (% Viability vs. Log Concentration) A4->D1 D2 Calculate IC50 values D1->D2 D3 Calculate Selectivity Index (SI) D2->D3

Caption: Workflow for assessing compound cytotoxicity using the MTT assay.

  • Cell Seeding: Cells are harvested from culture flasks, counted, and seeded into 96-well microtiter plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well). They are then incubated for 24 hours at 37°C in a 5% CO2 atmosphere to allow for cell attachment.[1]

  • Compound Treatment: Prepare a series of dilutions of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate and the control drug (Doxorubicin) in the appropriate cell culture medium. The final concentrations should span a wide range to generate a complete dose-response curve. Remove the old medium from the plates and add 100 µL of the compound-containing medium to the respective wells. Include wells with untreated cells (negative control) and wells with medium only (blank). Incubate the plates for a specified period, typically 48 or 72 hours.

  • MTT Addition: After the incubation period, add 10 µL of MTT solution (typically 5 mg/mL in phosphate-buffered saline) to each well.[1]

  • Formazan Formation: Incubate the plates for an additional 2 to 4 hours at 37°C. During this time, mitochondrial dehydrogenases in viable cells will convert the MTT to purple formazan crystals.[14]

  • Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals. Gently agitate the plates to ensure complete dissolution.

  • Absorbance Reading: Measure the absorbance of the colored solution using a microplate spectrophotometer at a wavelength of approximately 570 nm.

Data Interpretation: From Raw Data to Actionable Insights

The absorbance values obtained from the MTT assay are used to calculate the percentage of cell viability at each compound concentration relative to the untreated control. These data are then plotted to generate dose-response curves, from which the half-maximal inhibitory concentration (IC50) is determined. The IC50 value represents the concentration of a compound required to inhibit cell proliferation by 50%.

Comparative Cytotoxicity Data (Hypothetical)

The following table presents hypothetical IC50 values for our lead compound and Doxorubicin against the selected cell line panel.

CompoundCell LineTypeIC50 (µM)Selectivity Index (SI)
Ethyl 2-[...]acetate MCF-7Breast Cancer8.57.6
A549Lung Cancer12.25.3
HT-29Colon Cancer15.84.1
HEK293 Normal Kidney 65.0 -
Doxorubicin MCF-7Breast Cancer0.92.6
A549Lung Cancer1.31.8
HT-29Colon Cancer1.12.1
HEK293 Normal Kidney 2.3 -
The Selectivity Index (SI)

To quantify the differential activity of a compound, we calculate the Selectivity Index (SI). It is a critical ratio that compares the cytotoxicity of a compound in normal cells to its cytotoxicity in cancer cells.[16]

The formula is: SI = IC50 in normal cells / IC50 in cancer cells [16][17]

A higher SI value indicates greater selectivity for killing cancer cells while sparing normal cells.[17][18] Generally, an SI value greater than 3 is considered to be highly selective, making the compound a more promising candidate for further development.[17] An SI value less than 2 suggests general toxicity.[19]

Based on our hypothetical data, Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate demonstrates a favorable selectivity profile (SI > 4) for all tested cancer cell lines, surpassing the selectivity of the conventional chemotherapeutic Doxorubicin in this model.

Mechanistic Insights: Potential Signaling Pathways

The cytotoxic effects of 1,3,4-thiadiazole derivatives are often linked to their ability to induce apoptosis (programmed cell death).[3] While the precise mechanism for our lead compound requires further investigation, many derivatives in this class are known to interfere with key signaling pathways that regulate cell survival and proliferation, such as the PI3K/Akt or MAPK/ERK pathways, or by inhibiting specific enzymes like protein kinases.[3]

G cluster_pathway Intrinsic Apoptotic Pathway Compound Ethyl 2-[...]acetate ROS ↑ Reactive Oxygen Species (ROS) Compound->ROS Induces Cell Cancer Cell Membrane Mito Mitochondrial Stress ROS->Mito Casp9 Caspase-9 Mito->Casp9 Activates Casp3 Caspase-3 (Executioner) Casp9->Casp3 Activates Apoptosis Apoptosis Casp3->Apoptosis Executes

Caption: A simplified, potential pathway for apoptosis induction.

Conclusion and Future Directions

This guide outlines a systematic approach to evaluating the cross-reactivity of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. Based on our comparative analysis of hypothetical, yet plausible, data, the compound exhibits promising cancer-selective cytotoxicity with a superior Selectivity Index compared to the standard chemotherapeutic agent, Doxorubicin.

The favorable in vitro profile of this 1,3,4-thiadiazole derivative warrants further investigation. The next logical steps in its preclinical development would include:

  • Mechanism of Action Studies: Elucidating the specific molecular targets and signaling pathways affected by the compound.

  • Broader Cell Line Screening: Testing against a wider panel of cancer cell lines, including drug-resistant models.

  • In Vivo Efficacy and Toxicity Studies: Evaluating the compound's performance and safety profile in animal models.

The strategic design and synthesis of derivatives based on the 1,3,4-thiadiazole scaffold continue to be a fruitful avenue in the quest for more effective and less toxic anticancer therapies.[2][20][21] Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate represents a promising starting point in this endeavor.

References

  • A Comparative Guide to the Cytotoxicity of 1,3,4-Thiadiazole Derivatives. Benchchem.
  • A review on the 1,3,4-Thiadiazole as Anticancer Activity. bepls.
  • Assessing the Selectivity of a Novel Compound for Cancer Cells: A Comparative Guide. Benchchem.
  • Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. PMC - NIH.
  • The calculated values of the selectivity index (SI) of some compounds. ResearchGate.
  • 1,3,4-thiadiazole derivatives recently identified as possessing... ResearchGate.
  • Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. Biopolymers and Cell.
  • Novel thiadiazole-thiazole hybrids: synthesis, molecular docking, and cytotoxicity evaluation against liver cancer cell lines. Taylor & Francis Online.
  • The selectivity indexes (SI) that represent IC50 for normal cell... ResearchGate.
  • Comparison of selectivity index (SI) values of the tested compounds. ResearchGate.
  • Selective Cytotoxic Activities of Two Novel Synthetic Drugs on Human Breast Carcinoma MCF-7 Cells. Anticancer Research. Available at: [Link]

  • Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. ResearchGate.
  • Design, Synthesis, and Biological Evaluation of New 5-Substituted-1,3,4-thiadiazole-2-thiols as Potent Antioxidants. ResearchGate.
  • The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol.
  • MTT assay (panel A), SRB assay (panel B), cell number (panel C) and... ResearchGate.
  • MTT assay. Wikipedia. Available at: [Link]

  • Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. Available at: [Link]

  • Thiadiazole derivatives as anticancer agents. PMC - NIH. Available at: [Link]

  • Modern advances in heterocyclic chemistry in drug discovery. RSC Publishing. Available at: [Link]

  • Heterocycle-Based Multicomponent Reactions in Drug Discovery: From Hit Finding to Rational Design. MDPI. Available at: [Link]

  • 2,2-Dichloro-N-[5-[2-[3-(4-methoxyphenyl)-5-phenyl-3,4-dihydro-2H-pyrazol-2-yl]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]acetamide. MDPI. Available at: [Link]

  • Synthesis of 5-arylidine amino-1,3,4-thiadiazol-2-[(N-substituted benzyol)]sulphonamides endowed with potent antioxidants and anticancer activity induces growth inhibition in HEK293, BT474 and NCI-H226 cells. PMC - NIH. Available at: [Link]

  • The activity of a new 2-amino-1,3,4-thiadiazole derivative 4ClABT in cancer and normal cells.
  • Heterocyclic Compounds: Synthesis, Reactivity Models, and Applications in Drug Design. ResearchGate. Available at: [Link]

  • Impact of Cross-Coupling Reactions in Drug Discovery and Development. PMC. Available at: [Link]

  • Chemical alternative for cell identification and cross-contamination detection. PMC - NIH. Available at: [Link]

  • Heterocycle-Based Multicomponent Reactions in Drug Discovery: From Hit Finding to Rational Design.
  • Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. MDPI. Available at: [Link]

  • Ethyl [(5-amino-1, 3, 4-thiadiazol-2-yl)sulphanyl]acetate, min 97%, 1 gram. CP Lab Safety. Available at: [Link]

  • Determination of Cross-Reactivity of Novel Psychoactive Substances with Drug Screen Immunoassays Kits in Whole Blood. PubMed. Available at: [Link]

  • Determination of Cross-Reactivity of Novel Psychoactive Substances with Drug Screen Immunoassays Kits in Whole Blood. ResearchGate. Available at: [Link]

  • ACS Chemical Biology Current Issue. ACS Publications. Available at: [Link]

  • De novo design of new chemical entities for SARS-CoV-2 using artificial intelligence. NIH. Available at: [Link]

Sources

Comparative

A Researcher's Comparative Guide to the Therapeutic Index of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Derivatives

In the landscape of medicinal chemistry, the quest for novel therapeutic agents with high efficacy and minimal toxicity is perpetual. The 1,3,4-thiadiazole scaffold has emerged as a "privileged structure" due to its pres...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of medicinal chemistry, the quest for novel therapeutic agents with high efficacy and minimal toxicity is perpetual. The 1,3,4-thiadiazole scaffold has emerged as a "privileged structure" due to its presence in numerous biologically active compounds.[1][2][3] This guide provides a comprehensive evaluation of the therapeutic index of a specific class of these compounds: Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate derivatives. By synthesizing data from various studies, we will delve into their synthesis, compare their biological activities, and critically assess their safety profiles, offering a valuable resource for researchers in drug discovery and development.

The 1,3,4-thiadiazole ring is a five-membered aromatic heterocycle containing one sulfur and two nitrogen atoms. Its mesoionic character allows for enhanced cell membrane permeability, contributing to its favorable pharmacokinetic profile.[1][4] Derivatives of this scaffold have demonstrated a wide array of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, anticonvulsant, and antidepressant effects.[5][6][7] The 2-amino-5-mercapto-1,3,4-thiadiazole core, in particular, serves as a versatile starting material for the synthesis of diverse derivatives with significant therapeutic potential.

Synthesis of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Derivatives: A Generalized Approach

The synthesis of the title compounds typically begins with the preparation of the key intermediate, 2-amino-5-mercapto-1,3,4-thiadiazole. This is commonly achieved through the cyclization of thiosemicarbazide with carbon disulfide in the presence of a base.[8][9] Subsequent S-alkylation of the thiol group with an appropriate haloacetate ester, such as ethyl chloroacetate, yields the desired ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate backbone. Further derivatization can be carried out on the 5-amino group to explore structure-activity relationships (SAR).

Synthesis_Workflow Thiosemicarbazide Thiosemicarbazide Intermediate 2-Amino-5-mercapto- 1,3,4-thiadiazole Thiosemicarbazide->Intermediate Cyclization CS2 Carbon Disulfide (CS2) CS2->Intermediate Base Base (e.g., KOH) Base->Intermediate Target_Backbone Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate Intermediate->Target_Backbone S-alkylation EthylChloroacetate Ethyl Chloroacetate EthylChloroacetate->Target_Backbone Derivatization Further Derivatization (at 5-amino group) Target_Backbone->Derivatization Final_Derivatives Target Derivatives Derivatization->Final_Derivatives MTT_Assay_Workflow cluster_prep Preparation cluster_incubation Treatment & Incubation cluster_detection Detection cluster_analysis Data Analysis Cell_Seeding 1. Seed Cells (Cancer & Normal) Compound_Prep 2. Prepare Compound Dilutions Treatment 3. Add Compounds to Cells Compound_Prep->Treatment Incubate_48h 4. Incubate for 48-72h Treatment->Incubate_48h MTT_Addition 5. Add MTT Reagent Incubate_48h->MTT_Addition Incubate_4h 6. Incubate for 4h MTT_Addition->Incubate_4h Solubilization 7. Solubilize Formazan Incubate_4h->Solubilization Absorbance 8. Read Absorbance (570 nm) Solubilization->Absorbance Calculate_Viability 9. Calculate % Viability Absorbance->Calculate_Viability Determine_IC50 10. Determine IC50/CC50 Calculate_Viability->Determine_IC50

Caption: Step-by-step workflow for the in vitro MTT cytotoxicity assay.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Principle: A standardized suspension of bacteria is exposed to serial dilutions of the antimicrobial agent in a liquid medium. The MIC is the lowest concentration of the agent that completely inhibits visible growth of the microorganism.

Step-by-Step Protocol:

  • Compound Dilution: Prepare a series of twofold dilutions of the test compounds in a 96-well microtiter plate using a suitable broth medium.

  • Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard) and dilute it to the final concentration of approximately 5 x 10^5 CFU/mL in the broth.

  • Inoculation: Add the bacterial inoculum to each well containing the diluted compound. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • MIC Determination: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

Concluding Remarks and Future Directions

The Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate scaffold holds considerable promise for the development of novel therapeutic agents. The available data on structurally similar compounds suggest that derivatization of the 5-amino group is a key strategy for modulating biological activity and enhancing selectivity. While some derivatives have shown encouraging anticancer and antimicrobial profiles, the importance of evaluating cytotoxicity against normal cell lines in parallel cannot be overstated.

Future research should focus on the systematic synthesis and screening of a library of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate derivatives with diverse substituents on the amino group. This will enable a comprehensive structure-activity relationship study and the identification of lead compounds with a high therapeutic index. In vivo studies will then be essential to validate the preclinical efficacy and safety of the most promising candidates. This guide serves as a foundational resource to inform and direct these future investigations.

References

Sources

Validation

A Comparative Analysis of the Antifungal Spectrum: Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate versus Fluconazole

A Guide for Researchers and Drug Development Professionals In the ever-evolving landscape of antifungal drug discovery, the exploration of novel scaffolds with broad-spectrum activity and the potential to overcome existi...

Author: BenchChem Technical Support Team. Date: January 2026

A Guide for Researchers and Drug Development Professionals

In the ever-evolving landscape of antifungal drug discovery, the exploration of novel scaffolds with broad-spectrum activity and the potential to overcome existing resistance mechanisms is paramount. This guide provides a comparative analysis of the antifungal spectrum of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, a representative of the promising 1,3,4-thiadiazole class of compounds, and fluconazole, a widely used triazole antifungal. This document is intended to provide researchers, scientists, and drug development professionals with a comprehensive overview of their respective in vitro activities, mechanisms of action, and the experimental methodologies used for their evaluation.

Introduction to the Antifungal Agents

Fluconazole: A cornerstone of antifungal therapy, fluconazole is a synthetic triazole that has been in clinical use for decades.[1] It is known for its efficacy against a range of yeast infections, its excellent oral bioavailability, and a generally favorable safety profile.[2] However, the rise of fluconazole-resistant fungal strains, particularly certain Candida species, necessitates the search for new therapeutic alternatives.[1]

Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate and the 1,3,4-Thiadiazole Scaffold: The 1,3,4-thiadiazole ring is a versatile heterocyclic moiety that has garnered significant attention in medicinal chemistry due to its diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[3] Derivatives of 2-amino-1,3,4-thiadiazole, such as Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate, represent a promising class of antifungal agents.[4][5] Several studies have demonstrated that compounds containing this scaffold exhibit potent antifungal activity, in some cases surpassing that of fluconazole, particularly against resistant strains.[6][7]

Comparative Antifungal Spectrum: A Data-Driven Overview

The following tables summarize the in vitro antifungal activity (Minimum Inhibitory Concentration - MIC) of fluconazole and various 2-amino-1,3,4-thiadiazole derivatives against a panel of clinically relevant fungal pathogens. It is important to note that while specific MIC data for Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is not extensively available in the public domain, the data presented for related 1,3,4-thiadiazole derivatives provides valuable insight into the potential antifungal spectrum of this class of compounds.

Table 1: Antifungal Activity against Candida Species

Fungal SpeciesFluconazole MIC (µg/mL)Representative 2-Amino-1,3,4-Thiadiazole Derivatives MIC (µg/mL)Citation(s)
Candida albicans0.25 - 80.048 - 32[1][5][7][8]
Candida glabrata1 - 64 (often higher)Data not widely available[1][9]
Candida krusei≥64 (intrinsically resistant)Data not widely available[1][9]
Candida parapsilosis0.5 - 4Data not widely available[1]
Candida tropicalis0.25 - 8Data not widely available[1]

Table 2: Antifungal Activity against Cryptococcus neoformans

Fungal SpeciesFluconazole MIC (µg/mL)Representative 2-Amino-1,3,4-Thiadiazole Derivatives MIC (µg/mL)Citation(s)
Cryptococcus neoformans0.125 - 16< 0.048[7][10][11][12][13][14]

Table 3: Antifungal Activity against Aspergillus Species

Fungal SpeciesFluconazole MIC (µg/mL)Representative 2-Amino-1,3,4-Thiadiazole Derivatives MIC (µg/mL)Citation(s)
Aspergillus fumigatusGenerally >64 (inactive)1.56 - 6.25[2][7][15][16]
Aspergillus nigerGenerally >64 (inactive)1.56 - 64[2][5][7][15]

Expert Interpretation of the Data:

The compiled data highlights the established antifungal spectrum of fluconazole, with potent activity against most Candida species and Cryptococcus neoformans. However, its limitations against C. glabrata, intrinsic resistance in C. krusei, and general lack of activity against filamentous fungi like Aspergillus are evident.

In contrast, the representative data for 2-amino-1,3,4-thiadiazole derivatives suggests a potentially broader and more potent antifungal profile. Notably, some derivatives exhibit significant activity against Candida albicans, including strains that may be less susceptible to fluconazole. The high potency observed against Cryptococcus neoformans and, critically, the activity against Aspergillus species where fluconazole is ineffective, positions the 1,3,4-thiadiazole scaffold as a highly promising area for the development of new antifungal agents with an extended spectrum of action.[7]

Mechanisms of Action: A Tale of Two Pathways

Understanding the molecular mechanisms by which these compounds exert their antifungal effects is crucial for rational drug design and predicting potential resistance mechanisms.

Fluconazole: Inhibition of Ergosterol Biosynthesis

Fluconazole, like other azole antifungals, targets the fungal cytochrome P450 enzyme lanosterol 14α-demethylase, which is essential for the biosynthesis of ergosterol.[1] Ergosterol is a vital component of the fungal cell membrane, analogous to cholesterol in mammalian cells. By inhibiting this enzyme, fluconazole disrupts the integrity and function of the fungal cell membrane, leading to the inhibition of fungal growth.[8][10]

Fluconazole_Mechanism Lanosterol Lanosterol Enzyme Lanosterol 14α-demethylase (Fungal CYP51) Lanosterol->Enzyme Ergosterol Ergosterol Membrane Fungal Cell Membrane (Disrupted Integrity) Ergosterol->Membrane Incorporation Enzyme->Ergosterol Biosynthesis Fluconazole Fluconazole Fluconazole->Enzyme Inhibition

Caption: Mechanism of action of fluconazole.

Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate and 1,3,4-Thiadiazoles: A Multifaceted Approach

The mechanism of action for 1,3,4-thiadiazole derivatives appears to be more diverse. Some studies suggest that certain derivatives, similar to azoles, also inhibit ergosterol biosynthesis.[17] However, other research points towards alternative mechanisms, such as the disruption of cell wall biogenesis, which would represent a distinct advantage and a potential avenue to combat azole-resistant strains.[15] The presence of the toxophoric –N=C–S– moiety in the 1,3,4-thiadiazole ring is believed to be crucial for their biological activity.[12] Further research is needed to fully elucidate the precise molecular targets of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate and other related compounds.

Experimental Protocols for Antifungal Susceptibility Testing

To ensure the reliability and reproducibility of antifungal susceptibility data, standardized methodologies are essential. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide widely accepted guidelines.

Broth Microdilution Method (CLSI M27/EUCAST E.Def 7.3)

This method is considered the gold standard for determining the Minimum Inhibitory Concentration (MIC) of antifungal agents against yeasts.

Step-by-Step Methodology:

  • Preparation of Antifungal Stock Solutions: Dissolve the antifungal agent (Fluconazole or Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate) in a suitable solvent (e.g., dimethyl sulfoxide - DMSO) to a high concentration.

  • Serial Dilutions: Perform serial twofold dilutions of the antifungal stock solution in RPMI-1640 medium in a 96-well microtiter plate.

  • Inoculum Preparation: Prepare a standardized suspension of the fungal isolate in sterile saline, adjusting the turbidity to match a 0.5 McFarland standard. This corresponds to approximately 1-5 x 10^6 CFU/mL.

  • Inoculation: Dilute the fungal suspension in RPMI-1640 medium and add it to each well of the microtiter plate, resulting in a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL.

  • Incubation: Incubate the plates at 35°C for 24-48 hours.

  • MIC Determination: The MIC is the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically ≥50% reduction in turbidity) compared to the growth control well.

Broth_Microdilution_Workflow cluster_prep Preparation cluster_assay Assay Setup cluster_readout Incubation & Readout A Antifungal Stock Solution C Serial Dilution in 96-well plate A->C B Fungal Inoculum (0.5 McFarland) D Inoculation of Fungal Suspension B->D C->D E Incubation (35°C, 24-48h) D->E F MIC Determination (Visual or Spectrophotometric) E->F

Caption: Broth microdilution workflow for antifungal susceptibility testing.

Conclusion and Future Directions

The comparative analysis presented in this guide underscores the continued importance of fluconazole in the antifungal armamentarium while simultaneously highlighting the significant potential of the 1,3,4-thiadiazole scaffold, represented here by Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. The broader antifungal spectrum of certain 1,3,4-thiadiazole derivatives, particularly their activity against fluconazole-resistant and filamentous fungi, warrants further investigation.

For researchers and drug development professionals, the key takeaways are:

  • The 1,3,4-thiadiazole scaffold is a promising starting point for the development of novel antifungal agents with a potentially broader spectrum of activity than fluconazole.

  • Further structure-activity relationship (SAR) studies are crucial to optimize the potency and spectrum of 1,3,4-thiadiazole derivatives.

  • Elucidation of the precise mechanism(s) of action of these compounds will be vital for predicting and overcoming potential resistance.

The continued exploration of novel chemical entities like Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is essential in the ongoing battle against invasive fungal infections.

References

  • Rex, J. H., Pfaller, M. A., Galgiani, J. N., Bartlett, M. S., Espinel-Ingroff, A., Ghannoum, M. A., ... & Rinaldi, M. G. (1997). Development of interpretive breakpoints for fluconazole and Candida species: a blueprint for the future of antifungal susceptibility testing. Clinical Infectious Diseases, 24(2), 259-267. [Link]

  • Grant, S. M., & Clissold, S. P. (1990). Fluconazole: a review of its pharmacodynamic and pharmacokinetic properties, and therapeutic potential in superficial and systemic mycoses. Drugs, 39(6), 877-916. [Link]

  • Rodriguez-Tudela, J. L., Arendrup, M. C., Barchiesi, F., Bille, J., Chryssanthou, E., Cuenca-Estrella, M., ... & European Committee on Antimicrobial Susceptibility Testing-Subcommittee on Antifungal Susceptibility Testing (EUCAST-AFST). (2003). EUCAST definitive document EDef 7.1: method for the determination of broth dilution minimum inhibitory concentrations of antifungal agents for fermentative yeasts. Clinical microbiology and infection, 9(6), i-viii. [Link]

  • Nagy, F., Tóth, Z., Daróczi, L., Jakab, Á., Borman, A. M., Majoros, L., & Kovács, R. (2018). Minimum inhibitory concentrations (MICs) of fluconazole, amphotericin B, caspofungin, and micafungin against planktonic cells and biofilms formed by Candida kefyr clinical isolates and Candida albicans SC5314 reference strain. Medical mycology, 56(8), 1014-1018. [Link]

  • Fan, X., Xiao, M., Chen, S., Kong, F., Dou, H. T., Wang, H., ... & Xu, Y. C. (2021). In vitro antifungal susceptibility profiles of Cryptococcus neoformans var. grubii and Cryptococcus gattii clinical isolates in Guangxi, Southern China. Frontiers in microbiology, 12, 709669. [Link]

  • Naicker, S. D., Mpinda, T., Tebeila, M., Govender, N. P., & Maphanga, T. G. (2020). Decreasing fluconazole susceptibility of clinical South African Cryptococcus neoformans isolates over a decade. PloS one, 15(3), e0230253. [Link]

  • Saag, M. S., Powderly, W. G., Cloud, G. A., Robinson, P. A., Grieco, M. H., Sharkey, P. K., ... & NIAID Mycoses Study Group. (1992). Comparison of amphotericin B and fluconazole in the treatment of acute AIDS-associated cryptococcal meningitis. New England Journal of Medicine, 326(2), 83-89. [Link]

  • Aberg, J. A., Watson, K. E., Segal, M., & Chang, M. (1996). Fluconazole and amphotericin B susceptibility testing of Cryptococcus neoformans: results of minimal inhibitory concentrations against 265 isolates from HIV-positive patients before and after two or more months of antifungal therapy. Revista iberoamericana de micologia, 13(3), 61-64. [Link]

  • Pote, A., Chumpolbanchorn, K., & Rerk-Am, U. (2009). Fluconazole susceptibility of Cryptococcus neoformans isolated from patients in Khon Kaen province, Thailand. Journal of the Medical Association of Thailand= Chotmaihet thangphaet, 92(10), 1353-1358. [Link]

  • Clinical and Laboratory Standards Institute. (2017). Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Fourth Informational Supplement. CLSI document M27-S4. Wayne, PA: Clinical and Laboratory Standards Institute. [Link]

  • European Committee on Antimicrobial Susceptibility Testing. (2020). EUCAST Definitive Document E.DEF 7.3.2: Method for the determination of broth dilution minimum inhibitory concentrations of antifungal agents for yeasts. [Link]

  • Al-Abdullah, N. H., Al-Wahaibi, L. H., Al-Dhfyan, A., & Al-Omair, M. A. (2022). Multicenter Study of Susceptibility of Aspergillus Species Isolated from Iranian University Hospitals to Seven Antifungal Agents. Journal of Fungi, 8(5), 509. [Link]

  • Gümüş, M., Ceylan, Ş., & Çakmak, O. (2018). Synthesis and Evaluation of New 1, 3, 4-Thiadiazole Derivatives as Potent Antifungal Agents. Molecules, 23(12), 3123. [Link]

  • Clinical and Laboratory Standards Institute. (2017). Method for Antifungal Disk Diffusion Susceptibility Testing of Yeasts; Approved Guideline—Second Edition. CLSI document M44-A2. Wayne, PA: Clinical and Laboratory Standards Institute. [Link]

  • European Committee on Antimicrobial Susceptibility Testing. (2020). EUCAST Definitive Document E.DEF 9.3.2: Method for the determination of broth dilution minimum inhibitory concentrations of antifungal agents for moulds. [Link]

  • Lass-Flörl, C. (2005). Determination of antifungal drug susceptibilities of Aspergillus species by a fluorescence-based microplate assay. Journal of antimicrobial chemotherapy, 55(1), 135-138. [Link]

  • Upadhyay, A., & Mishra, A. (2018). 2-Amino-1, 3, 4-thiadiazole as a potential scaffold for promising antimicrobial agents. Mini reviews in medicinal chemistry, 18(16), 1362-1379. [Link]

  • Nguyen, H. T., Le, T. H., Nguyen, T. T., Huynh, T. N. C., Vo, D. D., & Thai, K. M. (2022). Synthesis of a Series of Novel 2-Amino-5-substituted 1, 3, 4-oxadiazole and 1, 3, 4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents. Medicinal Chemistry, 18(5), 558-573. [Link]

  • Matysiak, J., & Malinski, Z. (2007). [2-(2, 4-Dihydroxyphenyl)-1, 3, 4-thiadiazole analogues: antifungal activity in vitro against Candida species]. Bioorganicheskaia khimiia, 33(6), 640-647. [Link]

  • Kumar, A., Kumar, S., & Kumar, S. (2016). Synthesis and biological evaluation of 2-amino-5-sulfanyl-1, 3, 4-thiadiazole derivatives as antidepressant, anxiolytics and anticonvulsant agents. Der Pharma Chemica, 8(19), 1-10. [Link]

  • Foroumadi, A., Daneshtalab, M., & Shafiee, A. (1999). Synthesis and in vitro antifungal activity of 2-aryl-5-phenylsulfonyl-1, 3, 4-thiadiazole derivatives. Arzneimittel-Forschung, 49(12), 1035-1038. [Link]

  • Mao, Y., Wang, S., Li, Y., Zhang, Y., Li, J., & Bao, X. (2024). Design, Synthesis, Antibacterial, and Antifungal Evaluation of Phenylthiazole Derivatives Containing a 1, 3, 4-Thiadiazole Thione Moiety. Molecules, 29(1), 221. [Link]

  • de Oliveira, J. F., da Silva, A. C. A., de Souza, L. M. M., de Oliveira, A. P., de Oliveira, G. A. R., de Oliveira, A. P., ... & de Oliveira, R. B. (2020). Two New 1, 3, 4-Oxadiazoles With Effective Antifungal Activity Against Candida albicans. Frontiers in microbiology, 11, 166. [Link]

  • Kulyk, O. I., Yurkevich, M. S., Vasylyshyn, V. Y., Karkhut, A. I., Komarovska-Porokhnyavets, O. Z., Novikov, V. P., & Lesyk, R. B. (2021). Synthesis of 4-(5-Amino-1, 3, 4-thiadiazol-2-yl) pyrrolidin-2-ones and Their Antifungal Activity. Chemistry of Heterocyclic Compounds, 57(1), 101-107. [Link]

  • Li, Y., Geng, J., Liu, Y., & Li, H. (2022). Synthesis of 2-Amino-4, 5-Diarylthiazole Derivatives and Evaluation of Their Anti-Candida Albicans Activity. Molecules, 27(10), 3108. [Link]

  • Kumar, A., Kumar, S., & Kumar, S. (2016). Synthesis, characterization, antimicrobial, and pharmacological evaluation of some 2, 5-disubstituted sulfonyl amino 1, 3, 4-oxadiazole and 2-amino-disubstituted 1, 3, 4-thiadiazole derivatives. Journal of advanced pharmaceutical technology & research, 7(4), 136. [Link]

  • Al-Ghorbani, M., Al-Salahi, R., Murugaiyah, V., & Jamil, W. (2022). Identification of 5-amino-1, 3, 4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. RSC advances, 12(4), 2167-2177. [Link]

  • Chimenti, F., Bizzarri, B., Bolasco, A., Secci, D., Chimenti, P., Granese, A., ... & Sanna, M. L. (2007). Sulfonamide-1, 2, 4-thiadiazole derivatives as antifungal and antibacterial agents: synthesis, biological evaluation, lipophilicity, and conformational studies. Bioorganic & medicinal chemistry, 15(2), 856-866. [Link]

  • Ferreira, M. E. S., da Silva, A. C. A., de Souza, T. M., de Oliveira, A. P., de Oliveira, G. A. R., de Oliveira, A. P., ... & de Oliveira, R. B. (2022). Azole-Based Compounds That Are Active against Candida Biofilm: In Vitro, In Vivo and In Silico Studies. Molecules, 27(19), 6695. [Link]

Sources

Comparative

A Comparative Guide to Assessing the Selectivity of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate for Cancer Cells Over Normal Cells

Introduction The quest for novel anti-cancer agents with high efficacy and minimal side effects is a central focus of modern oncology research. A critical determinant of a drug's therapeutic window is its selectivity—the...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

The quest for novel anti-cancer agents with high efficacy and minimal side effects is a central focus of modern oncology research. A critical determinant of a drug's therapeutic window is its selectivity—the ability to preferentially target and eliminate cancer cells while sparing healthy, normal cells. The 1,3,4-thiadiazole scaffold has emerged as a promising pharmacophore in the design of new anti-cancer agents, with derivatives demonstrating a range of biological activities, including the induction of apoptosis in tumor cells.[1][2][3] The mesoionic character of the 1,3,4-thiadiazole ring is thought to facilitate passage across cellular membranes, potentially contributing to enhanced interaction with intracellular targets and offering a pathway to high selectivity and low toxicity.[1][3]

This guide provides a comprehensive framework for assessing the in vitro selectivity of a specific 1,3,4-thiadiazole derivative, Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate (referred to herein as EATSA). We will delve into the experimental design, detailed protocols, and data interpretation necessary to rigorously evaluate its cancer cell-specific cytotoxic effects. This guide is intended for researchers, scientists, and drug development professionals engaged in the preclinical evaluation of novel therapeutic candidates.

The Importance of a Selectivity Index

A key metric in preclinical drug assessment is the Selectivity Index (SI), which quantifies the differential cytotoxicity of a compound between cancer and normal cells. It is typically calculated as the ratio of the half-maximal inhibitory concentration (IC50) in normal cells to the IC50 in cancer cells:

  • SI = IC50 (Normal Cells) / IC50 (Cancer Cells)

A higher SI value indicates greater selectivity, suggesting that the compound is more toxic to cancer cells at concentrations that are less harmful to normal cells. This is a crucial early indicator of a compound's potential for a favorable therapeutic window in a clinical setting.

Experimental Workflow for Assessing Selectivity

A robust assessment of selectivity involves a multi-pronged approach, beginning with broad cytotoxicity screening and progressing to more detailed mechanistic studies. The following workflow outlines the key stages:

G cell_culture Cell Line Selection & Culture (Cancer vs. Normal) mtt_assay MTT Cytotoxicity Assay (Determine IC50 values) cell_culture->mtt_assay apoptosis_assay Apoptosis vs. Necrosis Assay (Annexin V-FITC/PI Staining) mtt_assay->apoptosis_assay Based on IC50 results data_analysis Data Analysis & Interpretation apoptosis_assay->data_analysis si_calculation Calculate Selectivity Index (SI) data_analysis->si_calculation benchmark Benchmark against Standard Chemotherapeutics si_calculation->benchmark

Caption: A streamlined workflow for evaluating the selectivity of EATSA.

Phase 1: In Vitro Cytotoxicity Screening

The initial step is to determine the dose-dependent cytotoxic effects of EATSA on a panel of cancer and normal cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for this purpose.[4][5] It measures the metabolic activity of cells, which is an indicator of cell viability.[4]

Cell Line Selection

The choice of cell lines is critical for a meaningful comparison. It is recommended to use a cancer cell line and its corresponding normal counterpart from the same tissue type. For this guide, we will use:

  • Cancer Cell Line: MCF-7 (human breast adenocarcinoma)

  • Normal Cell Line: MCF-10A (non-tumorigenic human breast epithelial cells)

This pairing allows for a direct comparison of EATSA's effects on malignant and non-malignant cells from the same tissue of origin.

Detailed Protocol: MTT Assay
  • Cell Seeding:

    • Culture MCF-7 and MCF-10A cells in their respective recommended media until they reach approximately 80% confluency.

    • Trypsinize the cells, perform a cell count, and dilute to a concentration of 5 x 10^4 cells/mL.

    • Seed 100 µL of the cell suspension (5,000 cells) into each well of a 96-well microplate.[6]

    • Incubate the plates for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

  • Compound Treatment:

    • Prepare a stock solution of EATSA in DMSO.

    • Perform serial dilutions of EATSA in the appropriate cell culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

    • Include a vehicle control (medium with the same concentration of DMSO used for the highest EATSA concentration) and a positive control (a known chemotherapeutic agent like Doxorubicin).

    • Carefully remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of EATSA, vehicle, or positive control.

    • Incubate the plates for 48 hours at 37°C in a humidified 5% CO2 incubator.

  • MTT Addition and Incubation:

    • After the 48-hour incubation, add 10 µL of a 5 mg/mL MTT solution in PBS to each well.[6]

    • Incubate the plates for another 4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.[4][5]

  • Formazan Solubilization and Absorbance Reading:

    • Carefully remove the medium from each well.

    • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[7]

    • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[5]

    • Measure the absorbance at 570 nm using a microplate reader.[8]

Data Analysis and IC50 Determination

The absorbance values are proportional to the number of viable cells. The percentage of cell viability is calculated as:

  • % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) x 100

Plot the percentage of cell viability against the logarithm of the EATSA concentration. Use non-linear regression analysis to fit a dose-response curve and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Hypothetical Comparative Data: IC50 Values (µM)
CompoundMCF-7 (Cancer)MCF-10A (Normal)Selectivity Index (SI)
EATSA 15.585.25.5
Doxorubicin0.852.152.53 [9]

Note: The IC50 values for Doxorubicin can vary between studies but are presented here as a representative benchmark.[9][10][11]

Phase 2: Elucidating the Mechanism of Cell Death

Understanding whether EATSA induces apoptosis (programmed cell death) or necrosis is crucial, as apoptosis is generally the preferred mechanism for anti-cancer drugs. The Annexin V-FITC/Propidium Iodide (PI) assay is a standard method for differentiating between these two modes of cell death.[12]

Principle of the Annexin V-FITC/PI Assay

In the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[13][14] Annexin V, a protein with a high affinity for PS, can be conjugated to a fluorescent dye like FITC to label these early apoptotic cells.[12][13][14] Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the intact membrane of live or early apoptotic cells. It can, however, enter late apoptotic and necrotic cells where membrane integrity is compromised.

G cluster_0 cluster_1 A Viable Cell (Annexin V- / PI-) B Early Apoptotic Cell (Annexin V+ / PI-) A->B Apoptotic Stimulus D Necrotic Cell (Annexin V- / PI+) A->D Necrotic Stimulus C Late Apoptotic/Necrotic Cell (Annexin V+ / PI+) B->C Progression E PS on inner membrane F PS flips to outer membrane G Membrane permeabilization H Membrane rupture

Caption: Differentiating cell populations using Annexin V/PI staining.

Detailed Protocol: Annexin V-FITC/PI Staining
  • Cell Treatment:

    • Seed MCF-7 and MCF-10A cells in 6-well plates and allow them to attach overnight.

    • Treat the cells with EATSA at its IC50 concentration (and 2x IC50) for 24 hours. Include vehicle-treated cells as a negative control.

  • Cell Harvesting and Staining:

    • Harvest the cells (including any floating cells in the medium) by trypsinization and centrifugation.

    • Wash the cells twice with cold PBS.

    • Resuspend the cell pellet in 1X Annexin V binding buffer.[13]

    • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.[12]

    • Incubate the cells for 15 minutes at room temperature in the dark.[14]

  • Flow Cytometry Analysis:

    • Analyze the stained cells using a flow cytometer within one hour of staining.

    • FITC fluorescence (Annexin V) is typically detected in the FL1 channel, and PI fluorescence is detected in the FL2 or FL3 channel.

    • Collect data for at least 10,000 events per sample.

Interpreting the Results

The flow cytometry data will be presented as a quadrant plot, distinguishing four cell populations:

  • Lower-Left (Annexin V- / PI-): Live, healthy cells

  • Lower-Right (Annexin V+ / PI-): Early apoptotic cells

  • Upper-Right (Annexin V+ / PI+): Late apoptotic or necrotic cells

  • Upper-Left (Annexin V- / PI+): Primarily necrotic cells

Hypothetical Apoptosis Induction Data
Cell LineTreatment% Early Apoptosis% Late Apoptosis/Necrosis
MCF-7 Vehicle3.1%1.5%
EATSA (IC50)35.8% 12.3%
MCF-10A Vehicle2.5%1.1%
EATSA (IC50)8.2% 4.5%

These hypothetical results would suggest that EATSA selectively induces apoptosis in the MCF-7 cancer cells while having a much smaller effect on the normal MCF-10A cells.

Potential Mechanism of Action and Signaling Pathway

While further investigation is required, 1,3,4-thiadiazole derivatives have been reported to exert their anti-cancer effects through various mechanisms, including the inhibition of kinases and interference with key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt pathway.[2] A plausible hypothesis for EATSA's selectivity could be its preferential interaction with a target that is overexpressed or hyperactive in cancer cells.

G EATSA EATSA Target Overexpressed Cancer-Specific Target (e.g., Kinase) EATSA->Target PI3K PI3K Target->PI3K Activates Akt Akt PI3K->Akt Activates Apoptosis Apoptosis Akt->Apoptosis Inhibits Proliferation Cell Proliferation & Survival Akt->Proliferation Promotes

Caption: A potential signaling pathway targeted by EATSA in cancer cells.

Conclusion and Future Directions

This guide outlines a systematic and robust methodology for assessing the in vitro selectivity of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. The experimental workflow, combining cytotoxicity screening with mechanistic apoptosis assays, provides a solid foundation for evaluating its potential as a selective anti-cancer agent. The hypothetical data presented herein, showing a favorable Selectivity Index and selective induction of apoptosis, illustrates the desired profile for a promising preclinical candidate.

Future studies should expand the panel of cell lines to include other cancer types and their normal counterparts. In vivo studies using xenograft models would be the next logical step to validate these in vitro findings and assess the compound's efficacy and safety in a whole-organism context.

References

  • The Annexin V Apoptosis Assay. (n.d.).
  • Cytotoxic assays for screening anticancer agents. (2006). Stat Med.
  • Annexin V-FITC Staining Protocol for Apoptosis Detection. (n.d.). Creative Diagnostics.
  • TACS Annexin V-FITC. (n.d.). R&D Systems.
  • Annexin V staining assay protocol for apoptosis. (n.d.). Abcam.
  • Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. (2024). Braz J Biol.
  • Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. (2024). Braz J Biol.
  • (PDF) Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. (2024).
  • Synthetic and anti-cancer activity aspects of 1, 3, 4-thiadiazole containing bioactive molecules: A concise review. (n.d.).
  • Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discov. (n.d.). SciELO.
  • Annexin v-Fitc/Pi Cell Apoptosis Detection Kit Operation Guide and Principle Explanation (Application in Flow Cytometry). (2026). Oreate AI Blog.
  • MTT Assay Protocol for Cell Viability and Proliferation. (n.d.).
  • Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. (n.d.). PMC - NIH.
  • Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. (2025). PMC.
  • MTT assay protocol. (n.d.). Abcam.
  • MTT Cell Proliferation Assay. (n.d.). ATCC.
  • A review on the 1,3,4-Thiadiazole as Anticancer Activity. (n.d.). bepls.
  • MTT Proliferation Assay Protocol. (2025).
  • Cell Viability Assays - Assay Guidance Manual. (2013). NCBI Bookshelf - NIH.
  • Synthetic and anti-cancer activity aspects of 1, 3, 4-thiadiazole containing bioactive molecules: A concise review. (n.d.). Semantic Scholar.
  • Selectivity index (SI) and IC 50 values of doxorubicin (DOX), paclitaxel (PTX), and 5. (n.d.).
  • MCF-7 Resistant Doxorubicin are Characterized by Lamelapodia, Strong Adhesion on Substr
  • Sulbactam-enhanced cytotoxicity of doxorubicin in breast cancer cells. (2018). PMC - NIH.
  • Estrogen Receptor α Mediates Doxorubicin Sensitivity in Breast Cancer Cells by Regulating E-Cadherin. (2021). Frontiers.
  • IC50 in doxorubicin-resistant MCF-7 cell lines. (n.d.).
  • Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)sulphanyl]acetate. (n.d.).
  • ethyl [(5-{[(methylamino)carbonyl]amino}-1,3,4-thiadiazol-2-yl)
  • Synthesis of 5-arylidine amino-1,3,4-thiadiazol-2-[(N-substituted benzyol)]sulphonamides endowed with potent antioxidants and anticancer activity induces growth inhibition in HEK293, BT474 and NCI-H226 cells. (n.d.). PMC - NIH.
  • 2,2-Dichloro-N-[5-[2-[3-(4-methoxyphenyl)-5-phenyl-3,4-dihydro-2H-pyrazol-2-yl]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]acetamide. (n.d.). MDPI.

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

Introduction: Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is a heterocyclic compound belonging to the 1,3,4-thiadiazole class. Derivatives of this scaffold are of significant interest in medicinal chemistry...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is a heterocyclic compound belonging to the 1,3,4-thiadiazole class. Derivatives of this scaffold are of significant interest in medicinal chemistry and drug development due to their diverse and potent biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] As researchers and scientists, our responsibility extends beyond synthesis and discovery to the safe and environmentally conscious management of all chemical substances, including intermediates and final products. Improper disposal of biologically active compounds like this can pose risks to human health and ecosystems.

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate and its associated waste streams. The procedures outlined herein are grounded in established safety principles and regulatory standards to ensure compliance and protect laboratory personnel and the environment.

Section 1: Hazard Identification and Risk Assessment

Before any handling or disposal operations, a thorough understanding of the compound's hazards is paramount. This initial assessment informs all subsequent safety and handling decisions. Based on available data, Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is classified with several hazards.[4][5]

Table 1: GHS Hazard Profile

Hazard Class GHS Pictogram Signal Word Hazard Statement
Acute Toxicity, Oral GHS07 Warning H302: Harmful if swallowed
Acute Toxicity, Dermal GHS07 Warning H312: Harmful in contact with skin
Skin Irritation GHS07 Warning H315: Causes skin irritation
Eye Irritation GHS07 Warning H319: Causes serious eye irritation
Acute Toxicity, Inhalation GHS07 Warning H332: Harmful if inhaled

| Specific Target Organ Toxicity | GHS07 | Warning | H335: May cause respiratory irritation |

Given these classifications, all waste containing this compound must be treated as hazardous waste .[6] Disposal into sanitary sewers or general trash is strictly prohibited.[6]

Section 2: Immediate Safety Protocols & Personal Protective Equipment (PPE)

Adherence to stringent safety protocols is the foundation of safe laboratory practice. The Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450) mandates the implementation of a Chemical Hygiene Plan (CHP) to protect laboratory workers.[7][8][9] The following PPE and handling requirements are critical when managing waste containing this compound.

Required Personal Protective Equipment (PPE):

  • Eye and Face Protection: Chemical safety goggles or a face shield are required, as described by OSHA's eye and face protection regulations (29 CFR 1910.133).[10]

  • Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn to prevent skin contact. Inspect gloves for tears or holes before each use.

  • Body Protection: A flame-resistant lab coat must be worn and fully fastened.

  • Respiratory Protection: While generally not required under conditions of adequate ventilation, if there is a risk of aerosolization or dust formation, a NIOSH-approved respirator should be used in accordance with 29 CFR 1910.134.[11]

Engineering Controls: All handling and preparation of waste should be conducted within a certified chemical fume hood to minimize inhalation exposure.[10] An eyewash station and safety shower must be readily accessible.

Section 3: Waste Characterization and Segregation

The first and most critical step in the disposal process is the correct characterization and segregation of waste. Mixing incompatible waste streams can lead to dangerous chemical reactions and significantly increases the complexity and cost of disposal.[12]

The guiding principle is to keep waste streams as separate and well-defined as possible. Never mix halogenated and non-halogenated solvents, and keep acidic, basic, and organic waste streams separate.[13]

G cluster_0 Waste Stream Identification cluster_1 Segregation & Containment start Waste Generated Containing Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate liquid Liquid Waste (e.g., reaction mixtures, solvent rinsates) start->liquid solid Solid Waste (e.g., residual powder, contaminated filter paper) start->solid labware Contaminated Labware & PPE (e.g., glassware, pipette tips, gloves) start->labware liquid_container Collect in Designated Liquid Hazardous Waste Container (Compatible Material, e.g., Glass or HDPE) liquid->liquid_container solid_container Collect in Designated Solid Hazardous Waste Container (e.g., Lined Drum or Pail) solid->solid_container labware_container Collect in Designated Solid Hazardous Waste Container (Puncture-resistant for sharps) labware->labware_container

Caption: Waste Characterization and Segregation Flowchart.

Section 4: Step-by-Step Disposal Protocol

This protocol details the procedures for managing different waste streams containing Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate.

Liquid Waste Management

This stream includes mother liquors, chromatographic eluents, and solvent rinsates.

  • Select a Container: Choose a clean, leak-proof container made of a compatible material (e.g., glass or high-density polyethylene) with a secure screw cap.[14] The container must be in good condition.

  • Label the Container: Before adding any waste, affix a "Hazardous Waste" label.[15] Fill in all required information: the full chemical name "Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate," and list all other solvent components with their approximate percentages.

  • Transfer Waste: Carefully pour the liquid waste into the container using a funnel to prevent spills. Perform this task inside a chemical fume hood.

  • Secure and Store: Do not fill the container beyond 90% capacity to allow for expansion.[16] Tightly close the cap and store it in a designated Satellite Accumulation Area (SAA).

Solid Waste Management

This stream includes unreacted starting material, product, and contaminated consumables like filter paper or silica gel.

  • Select a Container: Use a wide-mouth container with a secure lid or a double-lined, puncture-resistant bag.

  • Label the Container: Affix a "Hazardous Waste" label and list all chemical constituents.

  • Transfer Waste: Carefully transfer solid waste into the container, minimizing the creation of dust.

  • Secure and Store: Securely close the container and place it in the designated SAA for solid hazardous waste.

Contaminated Labware & PPE Disposal

This includes empty stock bottles, glassware, pipette tips, and gloves.

  • Decontamination of Empty Containers: According to EPA guidelines, containers of certain hazardous chemicals must be triple-rinsed.[13] Rinse the empty stock bottle three times with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and disposed of as liquid hazardous waste.[6][13]

  • Glassware: Non-disposable glassware should be decontaminated by rinsing with a suitable solvent (collecting the rinsate as hazardous waste) before standard washing. Heavily contaminated or broken glassware should be disposed of as solid hazardous waste.

  • Consumables: Used gloves, weigh boats, and pipette tips should be collected in a designated solid hazardous waste container.

Section 5: Waste Accumulation, Storage, and Labeling

Proper storage and labeling are mandated by the EPA's Resource Conservation and Recovery Act (RCRA) and are essential for safety and regulatory compliance.[17]

Satellite Accumulation Areas (SAA):

  • Hazardous waste must be stored in a designated SAA, which is at or near the point of generation and under the control of the laboratory personnel.[14][15]

  • SAAs must be clearly marked with a sign.

  • Containers in the SAA must be kept closed at all times except when adding waste.[18]

  • Incompatible wastes must be segregated within the SAA to prevent accidental contact.[12]

Labeling: The EPA requires that each waste label clearly displays:

  • The words "Hazardous Waste" .

  • The full chemical name(s) of the contents. Avoid using abbreviations or formulas.

  • An indication of the hazards (e.g., Flammable, Corrosive, Toxic).[15]

Once a waste container is full, it must be dated and moved from the SAA to a central accumulation area (CAA) within three days for pickup by your institution's Environmental Health & Safety (EHS) department.[14]

G lab Laboratory Bench (Waste Generation) saa Satellite Accumulation Area (SAA) (Segregated Storage) lab->saa Daily Accumulation ehs EHS Pickup Request saa->ehs Container Full caa Central Accumulation Area (CAA) (Dated & Awaiting Pickup) ehs->caa Transfer disposal Licensed Hazardous Waste Facility (Final Disposal) caa->disposal Scheduled Transport

Caption: Laboratory Hazardous Waste Disposal Workflow.

Section 6: Spill and Emergency Procedures

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

  • Minor Spill (inside a fume hood):

    • Alert personnel in the immediate area.

    • Wear appropriate PPE (lab coat, goggles, double gloves).

    • Use a chemical spill kit with an absorbent appropriate for the solvent. Do not use combustible materials to absorb flammable solvent spills.

    • Collect the absorbed material and debris in a designated hazardous waste container.

    • Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

  • Major Spill (outside a fume hood or unmanageable):

    • Evacuate the immediate area.

    • Alert others and activate the nearest fire alarm if the spill is flammable or poses an immediate risk.

    • Contact your institution's EHS or emergency response team immediately. Provide them with the chemical name and quantity spilled.

    • Do not attempt to clean up a large spill without proper training and equipment.

By adhering to these systematic procedures, researchers can ensure that the disposal of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate is conducted safely, responsibly, and in full compliance with regulatory standards, thereby upholding our commitment to a safe and sustainable research environment.

References

  • Benchchem. (n.d.). Proper Disposal Procedures for 1,3,4-Thiadiazole-2,5-dithiol.
  • Occupational Safety and Health Administration. (n.d.). Laboratories - Standards.
  • MasterControl. (n.d.). 29 CFR 1910.1450 — OSHA Laboratory Standard.
  • CloudSDS. (n.d.). OSHA Laboratory Standard Chemical Hygiene Plan (29 CFR 1910.1450).
  • Occupational Safety and Health Administration. (n.d.). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.
  • Occupational Safety and Health Administration. (n.d.). OSHA Factsheet: Laboratory Safety Chemical Hygiene Plan.
  • GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
  • Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines.
  • Lab Manager. (n.d.). Managing Hazardous Chemical Waste in the Lab.
  • U.S. Environmental Protection Agency. (n.d.). Laboratory Environmental Sample Disposal Information Document.
  • BLD Pharm. (n.d.). Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)sulphanyl]acetate.
  • U.S. Environmental Protection Agency. (2025, February 27). Frequent Questions About Managing Hazardous Waste at Academic Laboratories.
  • Echemi. (n.d.). ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate.
  • National Center for Biotechnology Information. (n.d.). Ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)acetate. PubChem Compound Database.
  • ChemicalBook. (n.d.). ethyl 2-[(5-{[(cyclohexylamino)carbonyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetate) Product Description.
  • University of Missouri-St. Louis. (n.d.). Chemical Waste Disposal Guidelines.
  • Chemspace. (n.d.). Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate.
  • Purdue University College of Engineering. (n.d.). Guidelines: Handling and Disposal of Chemicals.
  • ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles.
  • University of South Dakota. (n.d.). Laboratory Chemical Waste Management Guidelines.
  • Hiroshima University. (n.d.). Handbook of Chemical Substance Management and Waste Disposal.
  • Isik, S., et al. (2022). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. RSC Advances, 12(46), 30085-30097.
  • G-Bourceanu, M., et al. (2023).
  • Angeli, A., et al. (2024). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. International Journal of Molecular Sciences, 25(8), 4338.
  • Al-Juboori, A. M. (2021). Preparations, Reactions and Biological Activities of 1,3,4-Thiadiazole Derivatives: Reviewing Study. Journal of Kufa for Chemical Science, 2(6).

Sources

Handling

Personal protective equipment for handling Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

As a Senior Application Scientist, this guide provides a comprehensive framework for the safe handling of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. The procedural guidance herein is designed to be direct,...

Author: BenchChem Technical Support Team. Date: January 2026

As a Senior Application Scientist, this guide provides a comprehensive framework for the safe handling of Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. The procedural guidance herein is designed to be direct, actionable, and rooted in established safety principles to ensure the well-being of all laboratory personnel.

Immediate Safety Profile & Hazard Assessment

Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate (CAS No. 32418-24-9) is a heterocyclic compound whose structure suggests significant biological activity.[1][2] While a comprehensive, peer-reviewed safety profile for this specific molecule is not widely published, data from suppliers and analysis of structurally related compounds—aminothiadiazoles and thioacetates—allow for a robust preliminary hazard assessment.

Primary Hazards:

  • Acute Toxicity: Harmful if swallowed.[3][4]

  • Skin Irritation: Causes skin irritation.[3][4][5][6]

  • Eye Damage: Causes serious eye irritation.[3][4][5][6]

  • Respiratory Irritation: May cause respiratory irritation upon inhalation of dust or aerosols.[3][4][5]

The presence of a sulfur-containing moiety also suggests the potential for unpleasant odors and the release of toxic gases, such as sulfur oxides, upon thermal decomposition.[7][8] Therefore, all handling procedures must be designed to minimize direct contact and aerosol generation.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of PPE is not a static checklist but a dynamic process based on a risk assessment of the specific procedure being performed. The following table outlines the minimum required PPE for common laboratory tasks involving this compound.

Task Eye & Face Protection Hand Protection Body Protection Respiratory Protection
Storage & Transport Safety glasses with side shieldsSingle pair of nitrile glovesLaboratory coatNot required in well-ventilated areas
Weighing (Solid) Chemical safety gogglesDouble-gloved with nitrile glovesLaboratory coat, disposable sleevesMandatory: Work within a chemical fume hood or ventilated balance enclosure
Solution Preparation Chemical safety goggles and face shieldDouble-gloved with nitrile glovesChemical-resistant apron over a laboratory coatMandatory: Work within a chemical fume hood
Reaction Monitoring & Workup Chemical safety goggles and face shieldDouble-gloved with nitrile glovesChemical-resistant apron over a laboratory coatMandatory: Work within a chemical fume hood
Causality of PPE Choices:
  • Eye Protection: The progression from safety glasses to goggles and a face shield corresponds to an increased risk of splashes and aerosols during liquid handling.[4][9] Given that the compound is a serious eye irritant, preventing any contact is critical.

  • Hand Protection: Nitrile gloves offer good splash protection against a range of organic compounds.[2][10] Double-gloving is mandated for handling the pure compound or concentrated solutions to provide a critical buffer; should the outer glove be contaminated, it can be removed without exposing the skin. Gloves must be changed immediately upon any known contamination. [11][12] For prolonged or high-volume work, consult a specific glove manufacturer's resistance chart for thio- and amino-heterocyclic compounds.[13][14][15]

  • Respiratory Protection: The primary engineering control is a certified chemical fume hood, which prevents the inhalation of fine powders or aerosols.[5][7] This is non-negotiable when handling the solid compound or preparing solutions.

Operational Plans: From Receipt to Disposal

Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting appropriate PPE based on the task-specific risk.

PPE_Workflow cluster_0 Risk Assessment cluster_1 PPE Selection Start Start Task Identify Task (e.g., Weighing, Solution Prep) Start->Task Hazard Assess Hazard (Dust, Splash, Aerosol) Task->Hazard Engineering Use Fume Hood? Hazard->Engineering High Dust/Aerosol Risk? Eye Select Eye Protection Hazard->Eye Splash Risk? Engineering->Eye Yes note1 note1 Gloves Select Hand Protection Eye->Gloves note2 Goggles + Face Shield Body Select Body Protection Gloves->Body note3 Double Nitrile Gloves End Proceed with Task Body->End

Caption: PPE Selection Workflow based on Task Risk Assessment.

Step-by-Step Handling Protocol
  • Preparation: Before handling, designate a specific work area within a chemical fume hood. Ensure safety shower and eyewash stations are accessible and unobstructed.[9] Assemble all necessary equipment and reagents.

  • Donning PPE:

    • Put on the laboratory coat and any additional body protection (apron, sleeves).

    • Don the first pair of nitrile gloves.

    • Don the second pair of nitrile gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

    • Don eye and face protection.

  • Handling:

    • Perform all manipulations of the solid compound or solutions well within the chemical fume hood.

    • For weighing, use a ventilated balance enclosure or perform the task in a fume hood. Use smooth, deliberate motions to avoid generating dust.

    • When preparing solutions, add the solid to the solvent slowly to prevent splashing.

  • Post-Handling & Doffing PPE:

    • Once the procedure is complete, secure all containers containing the compound.

    • Decontaminate the work surface.

    • To doff PPE, first remove the outer, potentially contaminated gloves, peeling them off without touching the outer surface.

    • Remove the face shield and goggles.

    • Remove the lab coat and apron.

    • Remove the inner pair of gloves.

    • Wash hands thoroughly with soap and water.[5]

Emergency & Disposal Plans

Exposure Response
  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5][16]

  • Skin Contact: Immediately remove contaminated clothing. Flush the affected skin area with large amounts of soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.[5][16]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[5]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[16]

Spill Management
  • Evacuate: Alert personnel in the immediate area and evacuate.

  • Isolate: Restrict access to the spill area. Ensure ventilation is adequate (fume hood is running).

  • Protect: Don appropriate PPE, including respiratory protection (if required and trained), chemical-resistant gloves, goggles, and a lab coat.

  • Contain & Clean:

    • For small powder spills, gently cover with a damp paper towel to avoid raising dust.

    • Use an absorbent material (e.g., vermiculite, sand) to absorb liquid spills.

    • Carefully scoop the contained material into a labeled, sealable hazardous waste container.

  • Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

  • Report: Report the incident to the laboratory supervisor and the institutional Environmental Health & Safety (EHS) department.

Disposal Plan
  • Chemical Waste: All solid waste, contaminated solutions, and spill cleanup materials must be collected in a clearly labeled hazardous waste container.[5][7] The label must include the full chemical name: "Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate".

  • Contaminated Materials: Used gloves, weigh boats, paper towels, and other disposable items that have come into contact with the chemical must be disposed of as solid hazardous waste.[7]

  • Glassware Decontamination: Due to the presence of the sulfur-containing thiol-like group, glassware should be decontaminated before routine washing. Soaking glassware in a bleach bath overnight is an effective method for oxidizing residual thiols.[12]

  • Final Disposal: All waste must be disposed of through your institution's licensed hazardous waste management program.[7] Do not pour this chemical down the drain.

References

  • Proper Disposal of Sodium Thioacetate: A Step-by-Step Guide for Laboratory Professionals. Benchchem.

  • Safety Guideline. ChemTrack.org.

  • Ethyl [(5-amino-1,3,4-thiadiazol-2-yl)sulphanyl]acetate. BLD Pharm.

  • 2-Mercapto-1,3,4-thiadiazole Safety Data Sheet. Thermo Fisher Scientific.

  • 3-Amino-5-(4-tert-butylphenyl)-1,2,4-thiadiazole Safety Data Sheet. Fisher Scientific.

  • Chemical Emergencies, Exposures, and Spills. Florida State University Environmental Health and Safety.

  • OSHA Technical Manual (OTM) - Section VIII: Chapter 1. Occupational Safety and Health Administration.

  • 2-Amino-1,3,4-thiadiazole Safety Data Sheet. Thermo Fisher Scientific.

  • ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. Echemi.

  • Ethyl 2-(5-amino-1,3,4-thiadiazol-2-yl)acetate. PubChem, National Center for Biotechnology Information.

  • Ethyl [(5-amino-1, 3, 4-thiadiazol-2-yl)sulphanyl]acetate, min 97%, 1 gram. CP Lab Safety.

  • CHEMICAL GLOVE RESISTANCE GUIDE. Ansell.

  • 1,3,4-Thiadiazole-2,5-diamine Safety Data Sheet. TCI Chemicals.

  • Ansell Chemical Resistance Glove Chart. University of California, Santa Barbara - Environmental Health and Safety.

  • NIOSH Pocket Guide to Chemical Hazards. National Institute for Occupational Safety and Health.

  • Kimberly Clark Nitrile Gloves Chemical Resistance Guide. Kimberly-Clark.

  • How to Work with Thiols-General SOP. University of Rochester, Department of Chemistry.

  • Synthesis, Characterization, and Biological Evaluation of Novel Thiadiazole-incorporated Aminothiazole Derivatives as Potential Anticancer Agents. Scilit.

  • Thioacetate Deprotection Procedure. Sigma-Aldrich.

  • OSHA Personal Protective Equipment Standards. Occupational Safety and Health Administration.

  • OSHA Glove Selection Chart. University of California, Los Angeles - Environmental Health and Safety.

  • 2-aminothiazoles in drug discovery: Privileged structures or toxicophores? PubMed, National Library of Medicine.

  • Synthesis, Characterization, and Biological Evaluation of Novel Thiadiazole-incorporated Aminothiazole Derivatives as Potential Anticancer Agents. ResearchGate.

  • Improving Antimicrobial Activity and Physico-Chemical Properties by Isosteric Replacement of 2-Aminothiazole with 2-Aminooxazole. MDPI.

  • Synthesis And Medicinal Attributes Of Thiazole Derivatives: A Review. ResearchGate.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.